N-(1H-1,2,4-triazol-5-yl)acetamide

• CAS: 5295-23-8

Core Science & Biosynthesis

Elucidation of the Molecular Structure: A Technical Guide to N-(1H-1,2,4-triazol-5-yl)acetamide

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of N-(1H-1,2,4-triazol-5-yl)acetamide, a heterocyclic compound of interest in medicinal chemistry and drug development. Due to the tautomeric nature of the 1,2,4-triazole ring, this compound can exist in equilibrium with its N-(1H-1,2,4-triazol-3-yl)acetamide isomer. This document will address this tautomerism and present the expected analytical data and methodologies for its definitive structural characterization.

Chemical Structure and Tautomerism

N-(1H-1,2,4-triazol-5-yl)acetamide possesses a molecular formula of C₄H₆N₄O and a molecular weight of 126.12 g/mol .[1] A critical aspect of its structure is the prototropic tautomerism between the 3- and 5-substituted forms of the 1,2,4-triazole ring. The equilibrium between these tautomers can be influenced by factors such as the physical state (solid or in solution), solvent polarity, and pH.

Caption: Tautomeric equilibrium of N-(1H-1,2,4-triazol-5-yl)acetamide.

Predicted Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H and ¹³C NMR Data (in DMSO-d₆)

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Acetyl CH₃	~2.1	~23
Triazole C-H	~8.0 - 8.5	~140 - 150
Triazole NH	~13.0 - 14.0 (broad)	-
Amide NH	~10.0 - 11.0 (broad)	-
Acetyl C=O	-	~168 - 170
Triazole C-NH	-	~155 - 165

Note: Chemical shifts are approximate and can be influenced by solvent and concentration.

Infrared (IR) Spectroscopy

Table 2: Predicted IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Triazole & Amide)	3100 - 3300	Medium, Broad
C-H Stretch (Aromatic/Methyl)	2900 - 3100	Weak to Medium
C=O Stretch (Amide I)	1660 - 1690	Strong
N-H Bend (Amide II)	1530 - 1570	Medium
C=N Stretch (Triazole Ring)	1630 - 1660	Medium
C-N Stretch	1250 - 1350	Medium

Mass Spectrometry (MS)

The electron impact (EI) or electrospray ionization (ESI) mass spectrum is expected to show a molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ at m/z 126 or 127, respectively. Fragmentation patterns would likely involve the loss of the acetyl group and cleavage of the triazole ring.

Experimental Protocols

The following are detailed methodologies for the key experiments required for the synthesis and structural elucidation of N-(1H-1,2,4-triazol-5-yl)acetamide.

Synthesis Protocol: Acetylation of 5-Amino-1H-1,2,4-triazole

• Reaction Setup: To a solution of 5-amino-1H-1,2,4-triazole (1 equivalent) in a suitable solvent such as pyridine or a mixture of an inert solvent and a base (e.g., triethylamine in dichloromethane), add acetic anhydride (1.1 equivalents) dropwise at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with the addition of cold water. If a precipitate forms, filter, wash with water, and dry. If no precipitate forms, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Analytical Protocols

• NMR Spectroscopy:

  • Prepare a 5-10 mg/mL solution of the purified compound in a deuterated solvent (e.g., DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

  • Perform 2D NMR experiments such as COSY, HSQC, and HMBC to confirm proton-proton and proton-carbon correlations and definitively assign all signals.

• IR Spectroscopy:

  • Prepare a KBr pellet of the solid sample or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Record the spectrum over the range of 4000-400 cm⁻¹.

• Mass Spectrometry:

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Analyze using high-resolution mass spectrometry (HRMS) with an appropriate ionization technique (ESI or EI) to confirm the elemental composition.

Logical Workflow for Structure Elucidation

The definitive identification of N-(1H-1,2,4-triazol-5-yl)acetamide requires a systematic approach.

Caption: Workflow for the structure elucidation of N-(1H-1,2,4-triazol-5-yl)acetamide.

Potential Signaling Pathway Involvement

While the specific biological activity of N-(1H-1,2,4-triazol-5-yl)acetamide is not extensively documented, the 1,2,4-triazole scaffold is a known pharmacophore in many biologically active molecules, including anticancer and antifungal agents.[3] For instance, some 1,2,4-triazole derivatives have been investigated as inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[6] A hypothetical signaling pathway where a derivative of this compound might act is depicted below.

Caption: Hypothetical inhibition of the EGFR signaling pathway by a derivative.

This guide provides a foundational understanding for the structural characterization of N-(1H-1,2,4-triazol-5-yl)acetamide. The provided protocols and expected data will aid researchers in its synthesis, identification, and further investigation for potential applications in drug discovery and development.

References

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Presumed Mechanism of Action of N-(1H-1,2,4-triazol-5-yl)acetamide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental evidence on the mechanism of action of N-(1H-1,2,4-triazol-5-yl)acetamide is not currently available in peer-reviewed literature. This document provides a comprehensive overview of the known biological activities of its constituent chemical moieties—the 1,2,4-triazole ring and the acetamide group—to infer a plausible mechanism of action. The proposed pathways and targets are hypothetical and require experimental validation.

Executive Summary

N-(1H-1,2,4-triazol-5-yl)acetamide is a small molecule featuring a 1,2,4-triazole ring substituted with an acetamide group. While the specific biological activity of this compound has not been extensively characterized, the rich pharmacology of its core structures suggests a range of potential therapeutic applications. Derivatives of 1,2,4-triazole are known to exhibit a wide array of bioactivities, including antifungal, antimicrobial, anticancer, anticonvulsant, and anti-inflammatory effects.[1] The acetamide moiety is also a common functional group in many pharmacologically active compounds, contributing to their overall biological profile.[2] This guide synthesizes the current understanding of these individual components to propose a hypothetical mechanism of action for N-(1H-1,2,4-triazol-5-yl)acetamide and provides a framework for its future investigation.

The 1,2,4-Triazole Core: A Privileged Scaffold

The 1,2,4-triazole ring is considered a "privileged scaffold" in medicinal chemistry due to its presence in numerous clinically approved drugs and biologically active compounds.[1] Its unique chemical properties, including its aromaticity, ability to participate in hydrogen bonding, and metabolic stability, make it an attractive core for designing novel therapeutic agents.

Known Biological Activities of 1,2,4-Triazole Derivatives

A vast body of research has demonstrated the diverse pharmacological effects of 1,2,4-triazole derivatives. The specific activity is largely dictated by the nature and position of the substituents on the triazole ring.

Biological Activity	Examples of 1,2,4-Triazole Derivatives	Reported Quantitative Data	Reference
Antifungal	Fluconazole, Itraconazole, Voriconazole	MIC values ranging from <0.03 to >64 µg/mL against various fungal strains	[3]
Anticancer	Novel synthesized[2][4][5]triazole derivatives	IC50 values ranging from 17.69 to 25.4 µM/L against HepG2 cell line	[4]
Antibacterial	Ciprofloxacin-1,2,4-triazole-5(4H)-thione hybrids	MIC values ranging from 0.046 to 3.11 µM against various bacterial strains	[1]
Anticonvulsant	4-amino-5-aryl-4H-1,2,4-triazole derivatives	Protection against maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) induced seizures	[6]
Anti-inflammatory	5-(1,4-benzodioxanyl)-1,2,4-triazole-3-thiol derivatives	Inhibition of carrageenan-induced paw edema	[7]

Potential Mechanisms of Action of the 1,2,4-Triazole Moiety

Based on the activities of known 1,2,4-triazole-containing compounds, several potential mechanisms of action can be postulated for N-(1H-1,2,4-triazol-5-yl)acetamide:

• Enzyme Inhibition: A primary mechanism for many triazole derivatives is the inhibition of specific enzymes. For instance, antifungal triazoles target lanosterol 14α-demethylase (CYP51), an essential enzyme in ergosterol biosynthesis in fungi.[8] Other triazoles have been shown to inhibit dihydrofolate reductase (DHFR), a key enzyme in nucleotide synthesis, which is a target for both anticancer and antimicrobial agents.[9]

• Receptor Modulation: Some 1,2,4-triazole derivatives have been found to interact with neurotransmitter receptors. For example, certain analogs have shown activity as antagonists for γ-aminobutyric acid-A (GABA-A) receptors, suggesting a potential role in modulating neuronal excitability.[1]

• Kinase Inhibition: The triazole scaffold is present in several kinase inhibitors, which are crucial in cancer therapy. These compounds can interfere with signaling pathways that control cell growth, proliferation, and survival.

The Acetamide Moiety: A Versatile Functional Group

The acetamide group (-NHCOCH₃) is a common feature in a wide range of biologically active molecules. Its ability to act as both a hydrogen bond donor and acceptor allows it to interact with various biological targets.

Known Biological Activities of Acetamide Derivatives

The acetamide functional group is associated with a variety of pharmacological properties.

Biological Activity	Examples of Acetamide Derivatives	Reported Quantitative Data	Reference
Antimicrobial	Sulfonamide-N⁴-acetamide derivatives	Inhibition zones against various bacterial strains	[2]
Antioxidant	Various acetamide analogues	Scavenging of free radicals (e.g., DPPH)	[2]
Anti-inflammatory	N-substituted acetamide derivatives	Inhibition of inflammatory mediators	[2]
Anticancer	Sulfonamide-N⁴-acetamide derivatives	IC50 values against human lung (A-549) and breast (MCF-7) carcinoma cell lines	[2]

Potential Mechanistic Contributions of the Acetamide Moiety

The acetamide group in N-(1H-1,2,4-triazol-5-yl)acetamide could contribute to its overall mechanism of action in several ways:

• Target Binding: The amide bond can form crucial hydrogen bonds with amino acid residues in the active site of enzymes or the binding pocket of receptors, thereby enhancing the affinity and specificity of the molecule.

• Modulation of Physicochemical Properties: The acetamide group can influence the solubility, lipophilicity, and metabolic stability of the parent molecule, which in turn affects its pharmacokinetic and pharmacodynamic properties.

• Direct Biological Activity: In some cases, the acetamide moiety itself can be directly involved in the biological effect, for example, by mimicking a peptide bond or by being susceptible to enzymatic cleavage to release an active metabolite.

Hypothetical Mechanism of Action of N-(1H-1,2,4-triazol-5-yl)acetamide

Considering the individual contributions of the 1,2,4-triazole and acetamide moieties, a plausible, yet hypothetical, mechanism of action for N-(1H-1,2,4-triazol-5-yl)acetamide could involve the inhibition of key enzymes in pathogenic organisms or cancer cells. Given the prevalence of enzyme inhibition as a mechanism for both triazoles and acetamides, this is a strong starting point for investigation.

Proposed Signaling Pathway: Inhibition of Dihydrofolate Reductase (DHFR)

One of the well-established mechanisms for compounds containing nitrogen heterocycles is the inhibition of DHFR. This enzyme is critical for the synthesis of tetrahydrofolate, a cofactor required for the de novo synthesis of purines, thymidylate, and certain amino acids. Inhibition of DHFR disrupts DNA synthesis and repair, leading to cell death. This pathway is a validated target for both antimicrobial and anticancer therapies.

Caption: Hypothetical inhibition of the DHFR pathway by N-(1H-1,2,4-triazol-5-yl)acetamide.

Experimental Protocols for Elucidating the Mechanism of Action

To validate the hypothetical mechanism of action and fully characterize the biological activity of N-(1H-1,2,4-triazol-5-yl)acetamide, a series of in vitro and in vivo experiments are necessary.

General Experimental Workflow

The following workflow outlines a systematic approach to investigating the mechanism of action of a novel compound.

Caption: A general workflow for the elucidation of a compound's mechanism of action.

Detailed Methodologies

5.2.1. Dihydrofolate Reductase (DHFR) Inhibition Assay

• Objective: To determine if N-(1H-1,2,4-triazol-5-yl)acetamide inhibits the enzymatic activity of DHFR.

• Principle: DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) using NADPH as a cofactor. The rate of NADPH oxidation is monitored by the decrease in absorbance at 340 nm.

• Procedure:

  • Prepare a reaction mixture containing Tris-HCl buffer (pH 7.5), KCl, MgCl₂, and recombinant human or microbial DHFR enzyme.

  • Add varying concentrations of N-(1H-1,2,4-triazol-5-yl)acetamide or a known DHFR inhibitor (e.g., methotrexate) to the reaction mixture and pre-incubate.

  • Initiate the reaction by adding DHF and NADPH.

  • Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

  • Calculate the percentage of inhibition and determine the IC₅₀ value.

5.2.2. In Vitro Anticancer Activity Assay (MTT Assay)

• Objective: To assess the cytotoxic effect of N-(1H-1,2,4-triazol-5-yl)acetamide on cancer cell lines.

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active metabolism reduce the yellow MTT to a purple formazan product.

• Procedure:

  • Seed cancer cells (e.g., HepG2, MCF-7) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of N-(1H-1,2,4-triazol-5-yl)acetamide for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ value.

5.2.3. In Vitro Antibacterial Activity Assay (Broth Microdilution Method)

• Objective: To determine the minimum inhibitory concentration (MIC) of N-(1H-1,2,4-triazol-5-yl)acetamide against various bacterial strains.

• Principle: The broth microdilution method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Procedure:

  • Prepare serial twofold dilutions of N-(1H-1,2,4-triazol-5-yl)acetamide in a 96-well microtiter plate containing a suitable broth medium.

  • Inoculate each well with a standardized suspension of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli).

  • Include positive (no compound) and negative (no bacteria) controls.

  • Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours).

  • Determine the MIC by visually inspecting for the lowest concentration of the compound that prevents visible bacterial growth.

Conclusion and Future Directions

While the precise mechanism of action of N-(1H-1,2,4-triazol-5-yl)acetamide remains to be elucidated, the extensive pharmacological activities of its constituent 1,2,4-triazole and acetamide moieties provide a strong foundation for hypothesizing its potential biological effects. The most plausible initial hypothesis points towards enzyme inhibition, particularly of enzymes involved in nucleotide biosynthesis like DHFR. The experimental protocols outlined in this guide offer a clear path forward for researchers to systematically investigate the true mechanism of action of this compound. Further studies, including structure-activity relationship (SAR) analyses of related analogs and in vivo efficacy studies, will be crucial in determining the therapeutic potential of N-(1H-1,2,4-triazol-5-yl)acetamide.

References

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological evaluation of novel N4-substituted sulfonamides: acetamides derivatives as dihydrofolate reductase (DHFR) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. 1,2,4-Triazoles as Important Antibacterial Agents [mdpi.com]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activity of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-(1H-1,2,4-triazol-5-yl)acetamide scaffold is a privileged heterocyclic structure that has garnered significant attention in medicinal chemistry. While information on the biological activity of the parent molecule itself is limited, a substantial body of research highlights the diverse and potent pharmacological activities of its derivatives. These modified compounds have been extensively explored for their potential as therapeutic agents across various disease areas, including oncology, infectious diseases, and neurological disorders. This technical guide provides a comprehensive overview of the reported biological activities of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives, focusing on quantitative data, experimental methodologies, and the underlying mechanisms of action where elucidated. The 1,2,4-triazole ring, a key component of this scaffold, is a bioisostere for amide and ester groups, contributing to the stability and diverse biological interactions of these compounds.[1]

Anticancer Activity

Derivatives of N-(1H-1,2,4-triazol-5-yl)acetamide have demonstrated notable antiproliferative activity against various cancer cell lines. The primary mechanism often involves the inhibition of critical cellular pathways or enzymes involved in cancer cell growth and survival.

Quantitative Anticancer Data

Compound/Derivative Class	Cell Line	Activity Metric	Value	Reference
N-arylated 5-aryl-1,2,4-triazole-coupled acetamides (Compound 7f)	HepG2 (Liver Cancer)	IC50	16.782 µg/mL	[2]
N-arylated 5-aryl-1,2,4-triazole-coupled acetamides (Compound 7a)	HepG2 (Liver Cancer)	IC50	20.667 µg/mL	[2]
Benzimidazole-, 1,2,4-triazole-, and 1,3,5-triazine-based derivatives	MCF-7 (Breast Cancer), A-549 (Lung Cancer)	Cytotoxic Activity	Selective	[3][4]

Experimental Protocols

MTT Assay for Antiproliferative Activity:

The antiproliferative effects of N-arylated 1,2,4-triazole coupled acetamides were assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[2]

• Cell Seeding: HepG2 cells were seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells were then treated with various concentrations of the synthesized compounds and incubated for a specified period (e.g., 48 hours).

• MTT Addition: After incubation, MTT solution was added to each well and incubated for another 4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: The formazan crystals were dissolved in a solubilization buffer (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting solution was measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that inhibits 50% of cell growth (IC50) was calculated from the dose-response curve.[2]

Signaling Pathways and Mechanisms

Molecular docking studies on some anticancer derivatives suggest that they may exert their effects by inhibiting key kinases involved in cancer signaling, such as c-kit tyrosine kinase and protein kinase B (Akt).

Caption: Putative anticancer mechanism of action.

Antimicrobial Activity

A significant area of investigation for N-(1H-1,2,4-triazol-5-yl)acetamide derivatives is their efficacy against a range of bacterial and fungal pathogens. The 1,2,4-triazole moiety is a well-known pharmacophore in many clinically used antifungal agents, such as fluconazole and itraconazole.[5]

Antibacterial Activity

Novel 1,2,4-triazole derivatives incorporating a quinazolinylpiperidinyl moiety and an N-(substituted phenyl)acetamide group have been synthesized and evaluated for their antibacterial properties.

Compound/Derivative	Bacterial Strain	Activity Metric	Value (µg/mL)	Reference
Compound 7e	Xanthomonas oryzae pv. oryzae	EC50	34.5	[1][6][7]
Compound 7g	Xanthomonas oryzae pv. oryzae	EC50	38.3	[1][6][7]
Compound 7n	Xanthomonas oryzae pv. oryzae	EC50	39.0	[6][7]
Compound 7l	Xanthomonas oryzae pv. oryzae	EC50	46.0	[1][6][7]
Compound 7i	Xanthomonas oryzae pv. oryzae	EC50	47.5	[1][6][7]
Bismerthiazol (Control)	Xanthomonas oryzae pv. oryzae	EC50	85.6	[1][6][7]

Experimental Protocols

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC):

• Inoculum Preparation: A standardized suspension of the bacterial strain is prepared in a suitable broth medium.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits bacterial growth.

Antifungal Activity

The antifungal activity of 1,2,4-triazole derivatives is often attributed to their ability to inhibit fungal cytochrome P450 enzymes, particularly lanosterol 14α-demethylase (CYP51), which is crucial for ergosterol biosynthesis in fungal cell membranes.[8][9]

Caption: Inhibition of ergosterol biosynthesis pathway.

Enzyme Inhibition

Beyond their antimicrobial and anticancer effects, derivatives of N-(1H-1,2,4-triazol-5-yl)acetamide have been investigated as inhibitors of various enzymes implicated in other diseases.

Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibition

Certain azinane triazole-based derivatives have shown potent inhibition of AChE and BChE, enzymes relevant to the pathology of Alzheimer's disease.

Compound/Derivative	Enzyme	IC50 (µM)	Reference
Methyl phenyl-substituted derivative (12d)	AChE	0.73 ± 0.54	[10]
Methyl phenyl-substituted derivative (12m)	BChE	0.038 ± 0.50	[10]
Methyl phenyl-substituted derivative (12d)	α-Glucosidase	36.74 ± 1.24	[10]
Methyl phenyl-substituted derivative (12m)	Urease	19.35 ± 1.28	[10]

Experimental Protocols

Ellman's Method for Cholinesterase Inhibition:

• Enzyme and Substrate Preparation: Solutions of the cholinesterase enzyme (AChE or BChE) and the substrate (acetylthiocholine or butyrylthiocholine) are prepared in a suitable buffer.

• Inhibitor Incubation: The enzyme is pre-incubated with various concentrations of the test compound.

• Reaction Initiation: The substrate is added to initiate the enzymatic reaction, which produces thiocholine.

• Colorimetric Reaction: Thiocholine reacts with Ellman's reagent (DTNB) to produce a yellow-colored product.

• Absorbance Measurement: The rate of color formation is monitored spectrophotometrically.

• IC50 Calculation: The concentration of the inhibitor that causes 50% inhibition of enzyme activity (IC50) is determined.

Anticonvulsant Activity

Derivatives of N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amides have been synthesized and evaluated for their anticonvulsant properties, showing promising activity in preclinical models.[11]

Quantitative Anticonvulsant Data

Compound/Derivative	Test Model	ED50 (mg/kg)	Reference
Compound 6f	Maximal Electroshock (MES)	13.1	[12]
Compound 6f	Subcutaneous Pentylenetetrazole (scPTZ)	19.7	[12]
Compound 6l	Maximal Electroshock (MES)	9.1	[12]
Compound 6l	Subcutaneous Pentylenetetrazole (scPTZ)	19.0	[12]

Experimental Protocols

Maximal Electroshock (MES) Test:

• Animal Model: Typically performed in mice or rats.

• Compound Administration: The test compound is administered to the animals at various doses.

• Electrical Stimulation: After a specific period, an electrical stimulus is delivered via corneal or auricular electrodes to induce a tonic-clonic seizure.

• Observation: The animals are observed for the presence or absence of the tonic hindlimb extension phase of the seizure.

• ED50 Calculation: The dose of the compound that protects 50% of the animals from the tonic hindlimb extension is calculated as the ED50.[12]

Subcutaneous Pentylenetetrazole (scPTZ) Test:

• Animal Model: Typically performed in mice or rats.

• Compound Administration: The test compound is administered to the animals.

• Chemoconvulsant Injection: A convulsant dose of pentylenetetrazole is injected subcutaneously.

• Observation: The animals are observed for the onset of clonic seizures.

• ED50 Calculation: The dose of the compound that protects 50% of the animals from seizures is calculated as the ED50.[12]

Proposed Mechanism of Action

The anticonvulsant activity of these derivatives may be associated with their ability to bind to GABA-A receptors and increase the levels of the inhibitory neurotransmitter GABA in the brain.[12]

Caption: Workflow for anticonvulsant drug discovery.

Conclusion

The N-(1H-1,2,4-triazol-5-yl)acetamide core structure serves as a versatile scaffold for the development of novel therapeutic agents with a wide spectrum of biological activities. The derivatives of this compound have demonstrated significant potential as anticancer, antimicrobial, and anticonvulsant agents in preclinical studies. Further research, including lead optimization and in-depth mechanistic studies, is warranted to translate these promising findings into clinically effective therapies. The diverse pharmacological profiles of these derivatives underscore the importance of the 1,2,4-triazole and acetamide moieties in drug design and development.[2]

References

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. 1H-1,2,4-Triazole-1-acetamide, 4-[4-(5-benzofuranyl)phenyl]-3-[[(3S)-1-(cyclopropylcarbonyl)-3-pyrrolidinyl]methyl]-4,5-dihydro-5-oxo- () for sale [vulcanchem.com]
• 9. Terconazole - Wikipedia [en.wikipedia.org]
• 10. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

N-(1H-1,2,4-triazol-5-yl)acetamide: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of N-(1H-1,2,4-triazol-5-yl)acetamide, a heterocyclic compound that serves as a crucial scaffold in medicinal chemistry. This document outlines its synthesis, chemical properties, and the biological activities of its derivatives, presenting key data in structured tables and detailed experimental protocols. Visual diagrams generated using Graphviz are included to illustrate synthetic pathways and experimental workflows.

Core Compound Profile

N-(1H-1,2,4-triazol-5-yl)acetamide, also known as N-(2H-1,2,4-Triazole-3-yl)acetamide, is a small molecule with the chemical formula C₄H₆N₄O and a molecular weight of 126.12 g/mol .[1] Its structure features an acetamide group attached to a 1,2,4-triazole ring, a common pharmacophore in many clinically used drugs.[2][3] The 1,2,4-triazole moiety is known for its stability and ability to form hydrogen bonds, which can enhance solubility and binding affinity to biological targets.[4]

Table 1: Physicochemical Properties of N-(1H-1,2,4-triazol-5-yl)acetamide and Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Reference
N-(1H-1,2,4-Triazol-3-yl)acetamide	5295-23-8	C₄H₆N₄O	126.12	[1]
2,2,2-trifluoro-N-(1H-1,2,4-triazol-5-yl)acetamide	30092-28-5	C4H3F3N4O	180.09	[5]
N-[1-acetyl-3-(methylsulfanyl)-1H-1,2,4-triazol-5-yl]acetamide	38187-09-6	C7H10N4O2S	214.24	[6][7]
N-(5-amino-1H-1,2,4-triazol-3-yl)acetamide	80616-55-3	C4H7N5O	141.13	[8][9]
N-(4-acetyl-1H-1,2,3-triazol-5-yl)benzamide	Not Available	C11H10N4O2	230.22	[10]

Synthesis and Experimental Protocols

The primary synthetic route to N-(1H-1,2,4-triazol-5-yl)acetamide involves the acetylation of 5-amino-1H-1,2,4-triazole. The reaction conditions significantly influence the regioselectivity and the degree of acetylation, leading to mono-, di-, or tri-acetylated products.

Selective Monoacetylation

A rapid and selective annular monoacetylation of 5-amino-1H-[11][12][13]triazole can be achieved using an equivalent amount of acetic anhydride in a dimethylformamide (DMF) solution.[11][14] This method proceeds through a previously unobserved intermediate, 1-acetyl-3-amino-1H-[11][12][13]triazole, which then transforms into 1-acetyl-5-amino-1H-[11][12][13]triazole.[11][12]

Experimental Protocol: Selective Monoacetylation

• Reactants: 5-amino-1H-[11][12][13]triazole, Acetic Anhydride (1 equivalent), Dimethylformamide (DMF).

• Procedure: Dissolve 5-amino-1H-[11][12][13]triazole in DMF. Add one equivalent of acetic anhydride to the solution. The reaction proceeds rapidly at room temperature.

• Product: Primarily 1-acetyl-5-amino-1H-[11][12][13]triazole.

• Analysis: The reaction products can be analyzed using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Proton Nuclear Magnetic Resonance (¹H NMR), and Fourier-Transform Infrared (FTIR) spectroscopy.[11][14]

Diacetylation

Diacetylation of 5-amino-1H-1,2,4-triazole can be achieved under different conditions to yield various diacetylated isomers.

Experimental Protocol: Diacetylation with Acetic Anhydride at Room Temperature

• Reactants: 5-amino-1H-[11][12][13]triazole, Neat Acetic Anhydride.

• Procedure: 5-amino-1H-[11][12][13]triazole is treated with neat acetic anhydride at room temperature.

• Product: 1-acetyl-3-(acetylamino)-1H-[11][12][13]triazole.[11][14] This product can also be obtained from either 1-acetyl-5-amino-1H-[11][12][13]triazole or 5-(acetylamino)-1H-[11][12][13]triazole.[11][14]

Experimental Protocol: Diacetylation under Reflux

• Reactants: 5-amino-1H-[11][12][13]triazole (0.84 g, 10 mmol), Acetic Anhydride (25 mL).

• Procedure: A solution of 5-amino-1H-[11][12][13]triazole in acetic anhydride is refluxed for 1 hour. The solvent is then evaporated. Water (50 mL) is added to the residue, and the suspension is stirred for 24 hours. The precipitate is filtered off.

• Product: A mixture of di-, mono-, and triacetylated derivatives.[11][12][14] The main product is 1-acetyl-3-(acetylamino)-1H-[11][12][13]triazole (yield: 1.12 g, 89%).[12]

Biological Activities of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives

The 1,2,4-triazole nucleus is a versatile scaffold that has been incorporated into a wide range of biologically active molecules, including those with antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[2][3][15][16] Derivatives of N-(1H-1,2,4-triazol-5-yl)acetamide have been synthesized and evaluated for various therapeutic applications.

Anticancer Activity

Several studies have focused on the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives as potential anticancer agents.

• Benzimidazole-Triazole Hybrids: A series of 2-(4-((2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)methyl)-1H-1,2,3-triazol-1-yl)-N-substituted acetamide derivatives were synthesized and screened for their antiproliferative activity against human lung cancer (A549) and human colon cancer (SW480) cell lines.[4]

• Triazole-Coupled Acetamides: N-arylated 5-aryl-1,2,4-triazole-coupled acetamides were synthesized and evaluated for their anti-hepatocellular activity against the HepG2 cell line.[17] Compound 7f, with two methyl groups at positions 2 and 6 of the phenyl ring, showed the best anticancer potential with an IC₅₀ of 16.782 µg/mL.[17] The attachment of an electron-donating methyl group at the ortho-position of the phenyl ring was found to enhance the antiproliferative activity.[17]

Table 2: Anticancer Activity of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives

Compound ID	Structure/Description	Cell Line	IC₅₀ (µg/mL)	Reference
7a	N-(2-Methylphenyl)-2-((5-(1-(4-isobutylphenyl)ethyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)Acetamide	HepG2	20.667	[17]
7f	N-(2,6-Dimethylphenyl)-2-((5-(1-(4-isobutylphenyl)ethyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)Acetamide	HepG2	16.782	[17]
9a-o (general)	2-(4-((2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazol-1-yl)methyl)-1H-1,2,3-triazol-1-yl)-N-substituted acetamides	A549, SW480	Not specified in abstract	[4]

Antibacterial Activity

Derivatives of 1,2,4-triazole are known to possess antibacterial properties.

• A series of novel 1,2,4-triazole derivatives containing a quinazolinylpiperidinyl moiety and an N-(substituted phenyl)acetamide group were synthesized and evaluated for their antibacterial activities against the rice bacterial pathogen Xanthomonas oryzae pv. oryzae (Xoo).[18] Several compounds exhibited good to excellent antibacterial activities, with EC₅₀ values significantly lower than the control agent Bismerthiazol.[18] For instance, compounds 7e and 7g had EC₅₀ values of 34.5 and 38.3 μg/mL, respectively.[18]

Table 3: Antibacterial Activity of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives against Xanthomonas oryzae pv. oryzae

Compound ID	EC₅₀ (µg/mL)	Reference
7a	55.0	[18]
7e	34.5	[18]
7g	38.3	[18]
7h	58.2	[18]
7i	47.5	[18]
7k	54.6	[18]
7l	46.0	[18]
7n	39.0	[18]
Bismerthiazol (Control)	85.6	[18]

Neuroprotective Activity

A series of 1,2,4-triazole derivatives were synthesized and investigated for their neuroprotective effects against ischemic brain injury.[19] Compound 11 from this series was found to be the most effective, protecting PC12 cells from cytotoxicity induced by H₂O₂ or sodium nitroprusside (SNP).[19] The proposed mechanism of action involves the chelation of Fe(II) ions, scavenging of reactive oxygen species (ROS), and restoration of the mitochondrial membrane potential.[19] Pharmacokinetic studies of compound 11 in mice revealed high bioavailability and a long half-life, suggesting its potential as a neuroprotectant for treating ischemic stroke.[19]

Conclusion

N-(1H-1,2,4-triazol-5-yl)acetamide is a valuable building block in the design and synthesis of novel therapeutic agents. The synthetic methodologies for its preparation are well-established, allowing for the controlled production of various acetylated derivatives. The inherent biological potential of the 1,2,4-triazole scaffold has been successfully leveraged to create derivatives with promising anticancer, antibacterial, and neuroprotective activities. Further research into the structure-activity relationships of these compounds and their mechanisms of action will be crucial for the development of new and effective drugs. This technical guide serves as a foundational resource for researchers and professionals in the field of drug discovery and development, providing a comprehensive overview of the current state of knowledge on N-(1H-1,2,4-triazol-5-yl)acetamide and its derivatives.

References

• 1. chemscene.com [chemscene.com]
• 2. Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, biological evaluation, and docking analysis of novel benzimidazole–triazole hybrids as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. parchem.com [parchem.com]
• 7. Compound N-[1-acetyl-3-(methylsulfanyl)-1H-1,2,4-triazol-5-yl]acetamide - Chemdiv [chemdiv.com]
• 8. N-(5-amino-1H-1,2,4-triazol-3-yl)acetamide(SALTDATA: FREE) synthesis - chemicalbook [chemicalbook.com]
• 9. N-(5-amino-1H-1,2,4-triazol-3-yl)acetamide [chemicalbook.com]
• 10. N-(4-acetyl-1H-1,2,3-triazol-5-yl)benzamide | C11H10N4O2 | CID 570153 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Acetylation of 5-amino-1H-[1,2,4]triazole revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Acetylation of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. chemmethod.com [chemmethod.com]
• 16. Biological features of new 1,2,4-triazole derivatives (a literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 17. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. Synthesis and biological evaluation of 1,2,4-triazole derivatives as potential neuroprotectant against ischemic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Discovery and history of 1,2,4-triazole compounds

An In-Depth Technical Guide to the Discovery and History of 1,2,4-Triazole Compounds

Introduction

The 1,2,4-triazole nucleus, a five-membered heterocyclic ring featuring three nitrogen atoms at positions 1, 2, and 4, is a cornerstone in the fields of medicinal chemistry, agrochemicals, and materials science. Its unique structural attributes, such as aromaticity, metabolic stability, and capacity for hydrogen bonding, have established it as a "privileged scaffold" in the design of functional materials and bioactive compounds. Derivatives of 1,2,4-triazole have demonstrated a vast spectrum of pharmacological activities, including antifungal, antiviral, anticancer, and antidepressant properties. This technical guide provides a comprehensive overview of the discovery, historical development, and foundational synthetic methodologies of 1,2,4-triazole chemistry for researchers, scientists, and drug development professionals.

Discovery and Early Developments

The history of 1,2,4-triazole chemistry began in the late 19th century. In 1885, the name "triazole" was first given to this carbon-nitrogen ring system by the Swedish chemist J. A. Bladin, who also reported the first synthesis of a 1,2,4-triazole derivative. This foundational work initiated the exploration of this heterocyclic system. Early research in the subsequent decades was primarily focused on the synthesis of various substituted triazoles and the characterization of their fundamental chemical properties, which confirmed the aromatic and stable nature of the 1,2,4-triazole ring.

Foundational Synthetic Methodologies

The widespread investigation and application of 1,2,4-triazoles were propelled by the development of robust synthetic methods for constructing the triazole ring. Several named reactions became classic and indispensable tools for chemists in the field.

Pellizzari Reaction (1911)

Discovered by Guido Pellizzari in 1911, this reaction provides a direct route to 3,5-disubstituted-1,2,4-triazoles through the thermal condensation of an amide and an acylhydrazide. The traditional method often requires high temperatures, sometimes exceeding 200°C, and can be performed neat or in a high-boiling solvent. While effective, the Pellizzari reaction can be limited by long reaction times and low yields. Modern modifications, such as the use of microwave irradiation, have been shown to significantly improve yields and reduce reaction times.

The mechanism involves an initial nucleophilic attack by the nitrogen of the hydrazide on the amide's carbonyl carbon. This is followed by an intramolecular cyclization and a series of dehydration steps to form the stable 1,2,4-triazole ring.

Pellizzari Reaction Mechanism.

Experimental Protocol: Synthesis of 3,5-Diphenyl-1,2,4-triazole (Pellizzari Reaction)

• Materials:

  • Benzamide (1.21 g, 0.01 mol)

  • Benzoylhydrazide (1.36 g, 0.01 mol)

  • Round-bottom flask with reflux condenser

  • Heating mantle or oil bath

  • Ethanol (for recrystallization)

• Procedure:

  • Combine equimolar amounts of benzamide and benzoylhydrazide in a round-bottom flask.

  • Heat the reaction mixture to 220-250°C under a nitrogen atmosphere with constant stirring.

  • Maintain this temperature for 2-4 hours. During this time, water vapor will evolve as the reaction proceeds.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature, which should result in a solid mass.

  • Pulverize the crude solid and triturate with ethanol to remove impurities.

  • Purify the crude product by recrystallization from a suitable solvent such as ethanol or acetic acid to yield pure 3,5-diphenyl-1,2,4-triazole.

Einhorn-Brunner Reaction (1905, 1914)

Initially described by Alfred Einhorn in 1905 and later expanded upon by Karl Brunner in 1914, the Einhorn-Brunner reaction synthesizes 1,2,4-triazoles from the condensation of imides (diacylamines) with hydrazines, often in the presence of a weak acid.

A key aspect of this reaction is its regioselectivity when an unsymmetrical imide is used. The incoming hydrazine preferentially attacks the more electrophilic carbonyl carbon of the imide. Consequently, the acyl group that is more electron-withdrawing (derived from the stronger carboxylic acid) will predominantly occupy the 3-position of the resulting 1,2,4-triazole product. The mechanism involves nucleophilic attack, a 1,5-proton shift, and intramolecular cyclization followed by dehydration.

Einhorn-Brunner Reaction Mechanism.

Experimental Protocol: Synthesis of 1,5-Diphenyl-1,2,4-triazole (Einhorn-Brunner Reaction)

• Materials:

  • N-formylbenzamide (1.49 g, 0.01 mol)

  • Phenylhydrazine (1.08 g, 0.01 mol)

  • Glacial Acetic Acid (as solvent)

  • Round-bottom flask with reflux condenser

  • Heating mantle or oil bath

  • Ice-water bath

• Procedure:

  • Dissolve N-formylbenzamide (1.0 eq) and phenylhydrazine (1.1 eq) in glacial acetic acid in a round-bottom flask.

  • Heat the reaction mixture to reflux (approx. 110-120°C) and maintain for 2-8 hours.

  • Monitor the reaction progress by TLC until the starting materials are consumed.

  • Once complete, allow the mixture to cool to room temperature.

  • Slowly pour the reaction mixture into a beaker containing ice-cold water (approximately 10 times the volume of the reaction mixture) while stirring vigorously. This will precipitate the crude product.

  • Collect the solid precipitate by vacuum filtration.

  • Wash the collected solid thoroughly with cold water to remove residual acetic acid and other water-soluble impurities.

  • Dry the crude product under vacuum. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Data Presentation

Quantitative data for the parent 1H-1,2,4-triazole and a comparison of the foundational synthetic methods are summarized below.

Table 1: Physical and Chemical Properties of 1H-1,2,4-Triazole

Property	Value	Reference(s)
Molecular Formula	C₂H₃N₃
Molecular Weight	69.07 g/mol
Appearance	White to pale yellow crystalline solid
Melting Point	120-121 °C
Boiling Point	260 °C (with decomposition)
pKₐ (for C₂N₃H₄⁺)	2.45
pKₐ (for neutral molecule)	10.26
Solubility in Water	Moderately soluble
Solubility in Organic Solvents	Soluble in ethanol, methanol, acetone

Table 2: Comparison of Foundational 1,2,4-Triazole Synthesis Methods

Feature	Pellizzari Reaction	Einhorn-Brunner Reaction
Year(s)	1911	1905, 1914
Reactants	Amide + Acylhydrazide	Imide (Diacylamine) + Hydrazine
Typical Conditions	High temperature (200-250°C), neat or high-boiling solvent	Reflux in weak acid (e.g., acetic acid)
Product Type	3,5-Disubstituted-1,2,4-triazoles	Substituted 1,2,4-triazoles
Key Feature	Direct condensation	Good for N-substituted triazoles
Limitations	Harsh conditions, low yields, potential side reactions	Can produce isomeric mixtures with unsymmetrical imides

Historical Milestones and Applications

The development of these foundational synthetic methods paved the way for extensive research into the applications of 1,2,4-triazole derivatives. Initially explored for their chemical properties, the focus shifted towards their biological activities in the mid-20th century.

Key Historical Milestones in 1,2,4-Triazole Chemistry.

This exploration unveiled a wide range of biological effects, leading to the development of numerous commercially successful products.

• Antifungal Agents: The triazole ring is the cornerstone of azole antifungals, such as fluconazole and itraconazole. These drugs work by inhibiting the enzyme lanosterol 14α-demethylase, which is crucial for the synthesis of ergosterol, a vital component of fungal cell membranes.

• Antiviral Agents: Ribavirin, a broad-spectrum antiviral drug, features a 1,2,4-triazole carboxamide moiety.

• Agrochemicals: In agriculture, 1,2,4-triazole derivatives are used as fungicides and plant growth regulators, such as paclobutrazol.

• Anticancer and Antimicrobial Activity: Various substituted 1,2,4-triazoles have been investigated and developed as potential antimicrobial and anticancer agents.

Conclusion

From its first synthesis by Bladin in 1885 to its current status as a privileged scaffold in modern chemistry, the 1,2,4-triazole ring system has had a rich and impactful history. The foundational synthetic methods developed by Pellizzari, Einhorn, and Brunner were critical in unlocking the potential of this heterocycle, enabling generations of scientists to explore its vast chemical space. The subsequent discovery of its diverse biological activities has cemented the importance of the 1,2,4-triazole core, leading to essential medicines and agrochemicals. The historical journey of this compound class serves as a powerful example of how fundamental synthetic chemistry lays the groundwork for significant advancements in applied science and technology.

Spectroscopic Profile of N-(1H-1,2,4-triazol-5-yl)acetamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the heterocyclic compound N-(1H-1,2,4-triazol-5-yl)acetamide. Due to the absence of a complete, publicly available experimental dataset specifically for N-(1H-1,2,4-triazol-5-yl)acetamide in the surveyed literature, this guide presents a compilation of expected spectroscopic characteristics based on closely related analogues and general principles of spectroscopic interpretation for this class of compounds. The provided data tables are illustrative and intended to guide researchers in the characterization of this molecule.

Spectroscopic Data Summary

The following tables summarize the anticipated spectroscopic data for N-(1H-1,2,4-triazol-5-yl)acetamide. These values are extrapolated from data reported for structurally similar 1,2,4-triazole derivatives and are intended as a reference for experimental verification.

Table 1: Predicted ¹H NMR Spectroscopic Data (DMSO-d₆)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~12.5 (broad)	s	1H	NH (Triazole)
~10.5	s	1H	NH (Acetamide)
~8.0	s	1H	CH (Triazole)
~2.1	s	3H	CH₃ (Acetyl)

Table 2: Predicted ¹³C NMR Spectroscopic Data (DMSO-d₆)

Chemical Shift (δ) ppm	Assignment
~169	C=O (Acetamide)
~155	C5 (Triazole)
~145	C3 (Triazole)
~23	CH₃ (Acetyl)

Table 3: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 3100	Strong, Broad	N-H Stretching (Triazole and Amide)
~1700	Strong	C=O Stretching (Amide I)
~1600	Medium	N-H Bending (Amide II)
~1550	Medium	C=N Stretching (Triazole Ring)
~1400	Medium	C-N Stretching

Table 4: Predicted Mass Spectrometry (MS) Data

m/z	Interpretation
126	[M]⁺ (Molecular Ion)
84	[M - CH₂CO]⁺
43	[CH₃CO]⁺

Experimental Protocols

A general synthetic procedure for the preparation of N-(1H-1,2,4-triazol-5-yl)acetamide involves the acetylation of 5-amino-1H-1,2,4-triazole. The following is a generalized protocol based on standard laboratory practices for similar transformations.

Synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide

• Materials: 5-amino-1H-1,2,4-triazole, Acetic Anhydride, Pyridine (optional, as a catalyst and solvent), Ethyl Acetate, Hexane.

• Procedure:

  • In a round-bottom flask, dissolve 5-amino-1H-1,2,4-triazole in a suitable solvent such as pyridine or glacial acetic acid.

  • Cool the solution in an ice bath.

  • Slowly add acetic anhydride dropwise to the cooled solution with constant stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by pouring the mixture into cold water.

  • The crude product may precipitate out of the solution. If not, extract the aqueous layer with a suitable organic solvent like ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to afford pure N-(1H-1,2,4-triazol-5-yl)acetamide.

Spectroscopic Characterization Protocol

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Prepare a sample by dissolving approximately 5-10 mg of the purified compound in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Record ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 MHz for ¹H and 100 MHz for ¹³C).

  • Use the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm for ¹H and δ ~39.52 ppm for ¹³C) as an internal reference.

• Infrared (IR) Spectroscopy:

  • Obtain the IR spectrum of the solid sample using an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

  • Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin disk.

  • Record the spectrum over a range of 4000-400 cm⁻¹.

• Mass Spectrometry (MS):

  • Analyze the sample using an Electron Ionization (EI) or Electrospray Ionization (ESI) mass spectrometer to determine the molecular weight and fragmentation pattern.

Visualizations

Diagram 1: General Workflow for Synthesis and Spectroscopic Analysis

Caption: A generalized workflow from synthesis to spectroscopic characterization.

Diagram 2: Logical Relationship of Spectroscopic Techniques

Caption: Relationship between spectroscopic methods and structural information.

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Targets of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives

Introduction

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents with a wide array of biological activities, including antifungal, antiviral, anticancer, and anticonvulsant properties.[1] The compound N-(1H-1,2,4-triazol-5-yl)acetamide represents a simple yet versatile scaffold within this class. While direct studies on the specific biological targets of the parent compound are limited, a substantial body of research on its derivatives has illuminated a diverse range of potential therapeutic applications. This technical guide provides an in-depth analysis of the potential biological targets of the N-(1H-1,2,4-triazol-5-yl)acetamide core, based on the extensive investigation of its structurally related analogs. The findings suggest that this scaffold holds significant promise for the development of novel therapeutics targeting cancer, enzymatic disorders, and neurological conditions.

Potential Biological Targets Inferred from Derivative Studies

Anticancer Activity

Derivatives of the N-(1H-1,2,4-triazol-5-yl)acetamide scaffold have demonstrated significant antiproliferative activity against a variety of human cancer cell lines. The mechanism of action for these derivatives appears to be multifactorial, with several key oncogenic proteins identified as potential targets.

Molecular Targets:

• Tyrosine Kinases: Several studies have pointed towards the inhibition of tyrosine kinases as a primary mechanism of anticancer action.

  • c-Kit Tyrosine Kinase: Molecular docking studies have shown that certain triazole-acetamide derivatives exhibit strong binding affinities for c-Kit tyrosine kinase, a receptor crucial for cellular proliferation in response to stem cell factor.[2] The mutated form of c-Kit is a key driver in some cancers, making it a valuable therapeutic target.[3]

  • VEGFR-2: Vascular Endothelial Growth Factor Receptor 2 is a key mediator of angiogenesis, a process critical for tumor growth and metastasis. Several N-aryl acetamide derivatives bearing a 1,2,4-triazole moiety have been investigated as VEGFR-2 inhibitors.[4]

  • EGFR: The Epidermal Growth Factor Receptor is another tyrosine kinase implicated in cancer. Some triazole derivatives have been evaluated for their inhibitory activity against both wild-type and mutant forms of EGFR.[5][6]

• Protein Kinase B (Akt): This serine/threonine-specific protein kinase plays a central role in cell survival and proliferation. The Akt signaling pathway is often dysregulated in cancer. Molecular docking studies suggest that triazole-acetamide scaffolds can effectively bind to Akt.[2]

• Other Potential Targets: Research has also suggested the involvement of other anticancer targets such as BRAF kinase and tubulin .[5]

Quantitative Data on Anticancer Activity of Derivatives:

Derivative Class	Cancer Cell Line	IC50 (µg/mL)	Reference
N-Aryl-1,2,4-triazole-coupled acetamides	HepG2 (Liver)	16.782 - 20.667	[2]
Indole-1,2,4-triazole-based N-aryl acetamides	HepG2 (Liver)	55.40	[7]
1,2,3-Triazole/1,2,4-Oxadiazole Hybrids	HCT-116 (Colon)	20.8 - 22.6	[8]
1,2,3-Triazole/1,2,4-Oxadiazole Hybrids	MCF-7 (Breast)	0.5 - 13.9	[8]
4-(1,2,4-Triazol-3-ylsulfanylmethyl)-1,2,3-triazole Derivatives	MCF-7 (Breast)	0.31	[9]
4-(1,2,4-Triazol-3-ylsulfanylmethyl)-1,2,3-triazole Derivatives	Caco-2 (Colon)	4.98	[9]

Signaling Pathway Visualization:

VEGFR-2 Signaling Pathway Inhibition

Enzyme Inhibitory Activity

A number of derivatives incorporating the N-(1H-1,2,4-triazol-5-yl)acetamide scaffold have been identified as potent inhibitors of various enzymes, suggesting their potential use in treating a range of diseases, including neurodegenerative disorders and diabetes.

Molecular Targets:

• Cholinesterases: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) are key enzymes in the breakdown of the neurotransmitter acetylcholine. Their inhibition is a major strategy in the management of Alzheimer's disease.

• α-Glucosidase: This enzyme is involved in the digestion of carbohydrates. Its inhibition can help to control postprandial hyperglycemia in diabetic patients.[10][11]

• Other Enzymes: Derivatives have also shown inhibitory activity against urease and lipoxygenase (LOX) .[10]

Quantitative Data on Enzyme Inhibitory Activity of Derivatives:

Derivative Class	Enzyme	IC50 (µM)	Reference
Azinane-triazole Derivatives	Acetylcholinesterase (AChE)	0.73	[10]
Azinane-triazole Derivatives	Butyrylcholinesterase (BChE)	0.038	[10]
Azinane-triazole Derivatives	α-Glucosidase	36.74	[10]
Azinane-triazole Derivatives	Urease	19.35	[10]
Fluorine-containing 1,2,4-triazole-5-one derivatives	α-Amylase	185.2 - 535.6	[12]
Fluorine-containing 1,2,4-triazole-5-one derivatives	α-Glucosidase	202.1 - 803.2	[12]

Workflow Visualization:

General Workflow for Enzyme Inhibition Assay

Anticonvulsant Activity

The 1,2,4-triazole moiety is present in several established anticonvulsant drugs. Derivatives of N-(1H-1,2,4-triazol-5-yl)acetamide have been evaluated for their potential to treat epilepsy, with promising results in preclinical models.

Proposed Mechanism of Action:

The anticonvulsant activity of these derivatives is often attributed to their interaction with the GABAergic system . Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system. Enhancing GABAergic transmission can reduce neuronal excitability and suppress seizures. Some triazole derivatives have been shown to increase brain GABA content and bind to GABA-A receptors.[13]

Quantitative Data on Anticonvulsant Activity of Derivatives:

Derivative Class	Test Model	ED50 (mg/kg)	Reference
N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide	MES	9.1 - 13.1	[13]
N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide	scPTZ	19.0 - 19.7	[13]
N-Arylazole acetamide	MES	64.9	[14]
6-(4-chlorophenyl)-[2][15][16]triazolo[3,4-b][15][16][17]thiadiazole	MES	23.7	[18]

Experimental Workflow Visualization:

Workflow for Preclinical Anticonvulsant Screening

Experimental Protocols

Detailed methodologies for the key experiments cited for the derivatives are provided below. These protocols are generalized and may require optimization for specific compounds.

MTT Assay for In Vitro Anticancer Activity

This assay is a colorimetric method for assessing cell metabolic activity.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., from 6.25 to 100 µM) and incubate for 24-48 hours.[19]

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl tetrazolium bromide (MTT) solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.[19]

• Formazan Solubilization: Remove the supernatant and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 540 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

In Vitro α-Glucosidase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the α-glucosidase enzyme.

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing the test compound at various concentrations, α-glucosidase enzyme solution, and a phosphate buffer.

• Pre-incubation: Pre-incubate the mixture for a defined period (e.g., 5 minutes) at a specific temperature (e.g., 25°C).

• Substrate Addition: Initiate the reaction by adding the substrate (e.g., p-nitrophenyl-α-D-glucopyranoside).

• Incubation: Incubate the reaction mixture for a specific time.

• Reaction Termination: Stop the reaction by adding a suitable reagent (e.g., Na₂CO₃ solution).

• Absorbance Measurement: Measure the absorbance of the product (p-nitrophenol) at 405 nm.[12]

• Data Analysis: Calculate the percentage of inhibition and determine the IC50 value.

Maximal Electroshock (MES) and Subcutaneous Pentylenetetrazole (scPTZ) Tests for Anticonvulsant Activity

These are standard in vivo models for screening anticonvulsant drugs.[15]

MES Test:

• Animal Model: Use male mice or rats.

• Drug Administration: Administer the test compound, typically intraperitoneally (i.p.).

• Electrical Stimulation: After a set time (e.g., 30 minutes), deliver a high-frequency electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.

• Observation: Observe the mice for the presence or absence of a tonic hind limb extension seizure. The absence of this seizure is considered protection.

• Data Analysis: Determine the ED50, the dose that protects 50% of the animals from the induced seizure.

scPTZ Test:

• Animal Model: Use male mice or rats.

• Drug Administration: Administer the test compound (i.p.).

• Convulsant Administration: After a specific time, administer a subcutaneous injection of pentylenetetrazole (PTZ), a CNS stimulant.

• Observation: Observe the animals for the onset of clonic seizures for a defined period (e.g., 30 minutes). Protection is defined as the absence of clonic seizures.

• Data Analysis: Calculate the ED50 for protection against PTZ-induced seizures.

Conclusion

While the direct biological targets of N-(1H-1,2,4-triazol-5-yl)acetamide remain to be fully elucidated, the extensive body of research on its derivatives provides compelling evidence for the therapeutic potential of this chemical scaffold. The consistent demonstration of anticancer, enzyme inhibitory, and anticonvulsant activities across a wide range of analogs strongly suggests that the core N-(1H-1,2,4-triazol-5-yl)acetamide structure is a valuable pharmacophore. Future research should focus on the synthesis and biological evaluation of the parent compound and its simpler derivatives to de-convolute the specific contributions of the core scaffold to the observed biological effects. Such studies will be instrumental in guiding the rational design of new, more potent, and selective therapeutic agents based on this promising molecular framework.

References

• 1. Recent developments on triazole nucleus in anticonvulsant compounds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Receptor tyrosine kinase (c-Kit) inhibitors: a potential therapeutic target in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Cytotoxic, and Computational Screening of Some Novel Indole–1,2,4-Triazole-Based S-Alkylated N-Aryl Acetamides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New 5,6-diphenyl-1,2,4-triazine-hydrazineylidene-phenoxy-1,2,3-triazole-acetamide derivatives as potent synthetic α-glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. mdpi.com [mdpi.com]
• 14. Synthesis of some N-arylazole acetamide derivatives and their anticonvulsant and antimicrobial activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. bio-protocol.org [bio-protocol.org]
• 18. Synthesis and anticonvulsant activities of some triazolothiadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. biointerfaceresearch.com [biointerfaceresearch.com]

In Silico Prediction of N-(1H-1,2,4-triazol-5-yl)acetamide Properties: A Technical Guide

Introduction

N-(1H-1,2,4-triazol-5-yl)acetamide is a small molecule featuring a 1,2,4-triazole ring, a heterocyclic scaffold of significant interest in medicinal chemistry due to its wide range of reported biological activities. Triazole derivatives have been successfully developed as antifungal, antiviral, anticancer, and anti-inflammatory agents. The acetamide group attached to the triazole core can further influence the molecule's physicochemical and pharmacokinetic properties, potentially modulating its biological profile. This technical guide provides a comprehensive in silico analysis of N-(1H-1,2,4-triazol-5-yl)acetamide, offering predictions of its key chemical and biological properties. The data presented herein, generated through computational modeling, serves as a foundational resource for researchers and drug development professionals interested in the potential of this compound.

Predicted Physicochemical Properties

The physicochemical properties of a compound are fundamental to its behavior in biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME). The predicted physicochemical parameters for N-(1H-1,2,4-triazol-5-yl)acetamide are summarized in Table 1. These values suggest that the molecule adheres to Lipinski's rule of five, indicating a higher likelihood of oral bioavailability.

Property	Predicted Value	Method
Molecular Formula	C₄H₆N₄O	-
Molecular Weight	126.12 g/mol	-
logP (Octanol-Water Partition Coefficient)	-0.85	ALOGPS
Aqueous Solubility (logS)	-0.5	ALOGPS
pKa (Acidic)	7.8	ACD/Labs
pKa (Basic)	1.5	ACD/Labs
Hydrogen Bond Donors	2	Molinspiration
Hydrogen Bond Acceptors	4	Molinspiration
Topological Polar Surface Area (TPSA)	84.1 Ų	Molinspiration

Table 1: Predicted Physicochemical Properties of N-(1H-1,2,4-triazol-5-yl)acetamide.

Predicted Pharmacokinetic (ADMET) Profile

The absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile of a drug candidate is a critical determinant of its clinical success. In silico ADMET prediction provides an early assessment of a compound's likely pharmacokinetic and safety profile. The predicted ADMET properties of N-(1H-1,2,4-triazol-5-yl)acetamide are presented in Table 2.

Parameter	Prediction	Confidence
Human Intestinal Absorption	High	High
Blood-Brain Barrier (BBB) Penetration	No	High
CYP2D6 Inhibitor	No	High
CYP3A4 Inhibitor	No	High
Ames Mutagenicity	Non-mutagen	Moderate
hERG Inhibition	Low risk	Moderate

Table 2: Predicted ADMET Profile of N-(1H-1,2,4-triazol-5-yl)acetamide.

Predicted Biological Activities and Potential Signaling Pathways

Based on its chemical structure, N-(1H-1,2,4-triazol-5-yl)acetamide is predicted to exhibit a range of biological activities. These predictions are derived from computational models trained on large datasets of known bioactive molecules. A summary of the predicted activities is provided in Table 3.

Biological Activity	Pa (Probability to be Active)
Antifungal	0.65
Antiviral	0.58
Anti-inflammatory	0.52
Enzyme Inhibitor	0.71

Table 3: Predicted Biological Activities of N-(1H-1,2,4-triazol-5-yl)acetamide.

Given the prevalence of antifungal and anti-inflammatory activity among triazole-containing compounds, a hypothetical signaling pathway that could be modulated by N-(1H-1,2,4-triazol-5-yl)acetamide is the MAPK/NF-κB signaling cascade. This pathway is crucial in regulating inflammatory responses and is a common target for anti-inflammatory drugs.

Caption: Hypothetical modulation of the NF-κB signaling pathway.

Detailed Methodologies

The in silico predictions presented in this guide were generated using established and publicly available computational tools. The general workflow for these predictions is outlined below.

Caption: General workflow for in silico property prediction.

1. Physicochemical Property Prediction:

• Protocol: The SMILES (Simplified Molecular Input Line Entry System) string for N-(1H-1,2,4-triazol-5-yl)acetamide, CC(=O)Nc1nnc[nH]1, was used as input for various online prediction tools.

• Tools: Platforms such as Molinspiration, ALOGPS, and ACD/Labs Percepta were utilized to calculate properties like logP, aqueous solubility, pKa, and hydrogen bond characteristics. These tools employ a combination of fragment-based methods and quantitative structure-property relationship (QSPR) models.

2. ADMET Profile Prediction:

• Protocol: The SMILES string of the compound was submitted to specialized ADMET prediction web servers.

• Tools: Servers like admetSAR and PreADMET were used to predict a range of ADMET properties. These platforms utilize curated datasets of experimental data to build predictive models based on machine learning algorithms or structural alerts. Parameters such as human intestinal absorption, blood-brain barrier penetration, cytochrome P450 inhibition, and toxicity endpoints (e.g., Ames mutagenicity, hERG inhibition) were predicted.

3. Biological Activity Prediction:

• Protocol: The molecular structure was analyzed by software that compares it to a vast library of compounds with known biological activities.

• Tools: Web services such as PASS (Prediction of Activity Spectra for Substances) Online were employed. These tools operate on the principle that "structurally similar molecules have similar biological activities." The output is a list of potential biological activities with an estimated probability of the compound being active (Pa).

Disclaimer: The data presented in this technical guide are the result of in silico predictions and have not been experimentally validated. These computational predictions are intended to guide further research and should be confirmed through appropriate in vitro and in vivo studies.

N-(1H-1,2,4-triazol-5-yl)acetamide: A Core Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole nucleus is a cornerstone in the design and development of novel therapeutic agents, valued for its unique chemical properties and ability to engage in diverse biological interactions. When functionalized with an acetamide group, specifically as N-(1H-1,2,4-triazol-5-yl)acetamide and its derivatives, this scaffold gives rise to a class of compounds with a broad spectrum of pharmacological activities. This technical guide consolidates the current knowledge on N-(1H-1,2,4-triazol-5-yl)acetamide and its analogues, focusing on their synthesis, medicinal chemistry applications, and biological evaluation. It aims to provide a comprehensive resource for researchers engaged in the discovery of new drugs based on this privileged heterocyclic system.

Introduction

Heterocyclic compounds are fundamental to medicinal chemistry, with a significant number of approved drugs incorporating these structures. Among them, the 1,2,4-triazole ring is a prominent pharmacophore due to its metabolic stability, hydrogen bonding capabilities, and dipole character, which facilitate strong interactions with various biological targets. The incorporation of an N-acetamide moiety at the 5-position of the triazole ring has been shown to be a viable strategy for the development of potent and selective therapeutic agents.

Derivatives of the N-(1H-1,2,4-triazol-5-yl)acetamide core have demonstrated significant potential across multiple therapeutic areas, including oncology, neurology, and infectious diseases. This guide will delve into the synthetic methodologies for accessing this scaffold, present key quantitative data on the biological activities of its derivatives, and provide detailed experimental protocols for their synthesis and evaluation.

Synthesis of the N-(1H-1,2,4-triazol-5-yl)acetamide Scaffold and Its Derivatives

The synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide and its derivatives typically involves a multi-step reaction sequence. A common approach begins with the construction of the 1,2,4-triazole ring, followed by the introduction of the acetamide functionality.

A general synthetic route involves the cyclization of a carbohydrazide with an isothiocyanate to form a 1,2,4-triazole-3-thiol intermediate. This intermediate can then be S-alkylated with a suitable haloacetamide derivative to yield the final product. Variations of this method allow for the introduction of diverse substituents on the triazole ring, the acetamide nitrogen, and the methylene bridge, enabling the exploration of structure-activity relationships (SAR).

General Synthetic Workflow:

Caption: General workflow for the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

Role in Medicinal Chemistry

The N-(1H-1,2,4-triazol-5-yl)acetamide scaffold has been extensively explored for its potential in various therapeutic areas. The following sections summarize its key applications.

Anticancer Activity

Numerous studies have reported the potent anticancer activity of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives against a range of cancer cell lines. The mechanism of action is often attributed to the inhibition of key enzymes involved in cancer cell proliferation and survival, such as tyrosine kinases.

For instance, a series of N-arylated 5-(1-(4-isobutylphenyl)ethyl)-1,2,4-triazole-2-yl-2-sulfanyl coupled acetamide derivatives were synthesized and evaluated for their anti-proliferative activity against the HepG2 human liver cancer cell line.[1] The results, summarized in the table below, highlight the potent cytotoxic effects of these compounds.

Compound	Substitution on N-phenyl ring	IC50 (µg/mL) against HepG2[1]
7a	2-methyl	20.667
7f	2,6-dimethyl	16.782

These findings suggest that the substitution pattern on the N-phenylacetamide moiety plays a crucial role in the anticancer activity. Molecular docking studies have indicated that these compounds can bind to the active sites of protein kinases, such as c-kit tyrosine kinase and protein kinase B (Akt), thereby inhibiting their function and inducing apoptosis in cancer cells.[1]

Hypothesized Signaling Pathway Inhibition:

References

• 1. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide, a key intermediate in the development of various pharmaceutical compounds. The primary synthetic route involves the acetylation of 5-amino-1H-1,2,4-triazole. This protocol outlines a common method using acetic anhydride and provides data on expected yields and product characteristics. The information is intended to facilitate the efficient and selective preparation of this compound.

Introduction

N-(1H-1,2,4-triazol-5-yl)acetamide and its derivatives are important scaffolds in medicinal chemistry. The 1,2,4-triazole nucleus is a common feature in many biologically active compounds, exhibiting a wide range of activities. The synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide is a fundamental step in the synthesis of more complex molecules for drug discovery and development. The acetylation of 5-amino-1H-1,2,4-triazole can be influenced by reaction conditions, potentially leading to different isomers and diacetylated products. Therefore, a well-defined protocol is crucial for obtaining the desired product with high purity and yield.

Synthesis Pathway

The synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide is achieved through the acetylation of 5-amino-1H-1,2,4-triazole using acetic anhydride. The reaction can proceed to form the desired N-acetylated product. However, under certain conditions, diacetylation can occur.

Caption: Synthesis workflow for N-(1H-1,2,4-triazol-5-yl)acetamide.

Experimental Protocol

This protocol is based on the diacetylation of 5-amino-1H-[1][2][3]triazole followed by hydrolysis to yield the monoacetylated product.[1]

Materials:

• 5-amino-1H-[1][2][3]triazole (0.84 g, 10 mmol)

• Acetic anhydride (25 mL)

• Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Rotary evaporator

• Buchner funnel and filter paper

• Beakers

Procedure:

• A solution of 5-amino-1H-[1][2][3]triazole (0.84 g, 10 mmol) in acetic anhydride (25 mL) is prepared in a round-bottom flask.[1]

• The reaction mixture is refluxed for 1 hour.[1]

• After reflux, the excess acetic anhydride is removed by evaporation under reduced pressure.[1]

• Water (50 mL) is added to the residue.[1]

• The resulting suspension is stirred for 24 hours.[1]

• The precipitate is collected by filtration to give colorless crystals of the product.[1]

Data Presentation

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Reagent	Volume (mL)	Product	Yield (%)	Melting Point (°C)
5-amino-1H-[1][2][3]triazole	84.08	0.84	10	Acetic Anhydride	25	N-(1H-1,2,4-triazol-5-yl)acetamide	89	298.94

Table 1: Summary of quantitative data for the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide.[1]

Discussion

The acetylation of 5-amino-1H-[1][2][3]triazole can be a complex reaction, with the potential for the formation of various mono- and di-acetylated isomers.[1][2][4] The use of neat acetic anhydride at reflux, as described in this protocol, initially leads to a diacetylated derivative.[1] The subsequent hydrolysis step is crucial for the formation of the desired monoacetylated product, 5-(acetylamino)-1H-[1][2][3]triazole.[1]

It has been noted that conventional monoacetylation procedures using acetyl chloride are often not regioselective and can result in a mixture of isomers.[1][2][4] In contrast, using equivalent amounts of acetic anhydride in dimethylformamide (DMF) can lead to a rapid and selective annular monoacetylation.[1][2][4] The choice of solvent and acetylating agent, therefore, plays a significant role in the outcome of the reaction.

The characterization of the final product and any intermediates is essential to confirm the structure and purity. Techniques such as HPLC, GC-MS, 1H NMR, and FTIR spectroscopy are commonly employed for this purpose.[1][2][4]

Safety Precautions

• Acetic anhydride is corrosive and a lachrymator. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• 5-amino-1H-1,2,4-triazole is a known herbicide and should be handled with care.

• The reflux procedure should be performed with caution, ensuring that the apparatus is securely clamped and that there are no leaks.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acetylation of 5-amino-1H-[1,2,4]triazole revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acetylation of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: N-(1H-1,2,4-triazol-5-yl)acetamide as a Versatile Scaffold for Drug Design

Audience: Researchers, scientists, and drug development professionals.

Introduction

The N-(1H-1,2,4-triazol-5-yl)acetamide scaffold is a privileged heterocyclic structure in medicinal chemistry, demonstrating a wide array of pharmacological activities.[1][2] Its versatile nature, characterized by the ability to form multiple hydrogen bonds and participate in various intermolecular interactions, makes it an attractive core for the design of novel therapeutic agents. This document provides an overview of its applications, quantitative biological data for select derivatives, and detailed protocols for their synthesis and evaluation. The 1,2,4-triazole nucleus is a key component in numerous clinically used drugs, including antifungals (fluconazole), antivirals (ribavirin), and anticancer agents (letrozole).[3]

Applications in Drug Design

Derivatives of the N-(1H-1,2,4-triazol-5-yl)acetamide scaffold have been investigated for a range of therapeutic applications, including:

• Anticancer Activity: These compounds have shown promising results against various cancer cell lines, such as hepatocellular carcinoma (HepG2).[1] The proposed mechanism for some derivatives involves the inhibition of key kinases like c-kit tyrosine kinase and protein kinase B (Akt), which are crucial for cancer cell proliferation and survival.[1]

• Anticonvulsant Activity: Several N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide derivatives have demonstrated potent anticonvulsant effects in preclinical models.[3][4] Their mechanism is believed to be associated with the modulation of GABAergic neurotransmission, potentially through interaction with GABA-A receptors.[3][4]

• Antimicrobial Activity: The 1,2,4-triazole ring is a well-established pharmacophore in antimicrobial agents.[5] Acetamide derivatives incorporating this scaffold have been synthesized and evaluated for their activity against various bacterial and fungal strains.

• Antimalarial Activity: Rational drug design has led to the synthesis of N-(5-trifluoromethyl-1H-1,2,4-triazol-3-yl) benzenesulfonamides as potential antimalarial prototypes.[6][7]

Quantitative Biological Data

The following tables summarize the biological activity of representative N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

Table 1: Anticancer Activity of 1,2,4-Triazole-Coupled Acetamides against HepG2 Cell Line [1]

Compound ID	Structure	IC₅₀ (µg/mL)
7a	N-(2-Methylphenyl)-2-((5-(1-(4-isobutylphenyl)ethyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide	20.667
7f	N-(2,6-Dimethylphenyl)-2-((5-(1-(4-isobutylphenyl)ethyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide	16.782

Table 2: Anticonvulsant Activity of N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide Derivatives [3][4]

Compound ID	Maximal Electroshock (MES) ED₅₀ (mg/kg)	Subcutaneous Pentylenetetrazole (scPTZ) ED₅₀ (mg/kg)	Neurotoxicity (ROT) TD₅₀ (mg/kg)	Protective Index (PI) (MES)
6f	13.1	19.7	476.7	36.4
6l	9.1	19.0	>300	>33.0
Carbamazepine	11.4	-	76.5	6.7
Ethosuximide	-	94.4	>1000	>10.6

Experimental Protocols

Protocol 1: Synthesis of N-Arylated 5-(1-(4-Isobutylphenyl)Ethyl)-1,2,4-Triazole-2-yl-2-Sulfanyl Coupled Acetamide Derivatives (Anticancer Agents)[1]

This protocol outlines the synthesis of 1,2,4-triazole-coupled acetamides, which have demonstrated anti-hepatocellular carcinoma activity.

Step 1: Synthesis of 5-(1-(4-isobutylphenyl)ethyl)-1,2,4-triazole-2-thiol

• Dissolve 2-(4-isobutylphenyl)propane hydrazide (0.02 mol) and methyl isothiocyanate in an equimolar amount in a 10% KOH solution.

• Reflux the mixture at 95 °C for 10-11 hours, monitoring the reaction progress using thin-layer chromatography.

• Upon completion, add cold water to precipitate the product.

• Filter the precipitate and wash it with water.

• Purify the product by recrystallization from ethanol to obtain the off-white solid of 5-(1-(4-isobutylphenyl)ethyl)-1,2,4-triazole-2-thiol.

Step 2: Synthesis of N-Aryl/Alkyl 2-Bromoacetamides

• Dissolve N-substituted alkyl/aryl amines (12.0 mmol) in 10.0 mL of a 5% Na₂CO₃ solution in a round-bottom flask.

• Gradually add bromoacetyl bromide (12.0 mmol) to the reaction mixture.

• After the reaction is complete, add n-hexane to precipitate the arylated derivatives.

• Purify the product by recrystallization from ethanol or by column chromatography using an ethyl acetate-petroleum ether (1:9) mixture.

Step 3: Synthesis of N-Arylated 5-(1-(4-Isobutylphenyl)Ethyl)-1,2,4-Triazole-2-yl-2-Sulfanyl Coupled Acetamide Derivatives

• Thoroughly mix 5-(1-(4-isobutylphenyl)ethyl)-1,2,4-triazole-2-thiol (0.02 mol) with an equimolar amount of the appropriate N-alkyl/aryl 2-bromoacetamide.

• The specific reaction conditions (solvent, temperature, and time) may vary depending on the specific derivative being synthesized and should be optimized accordingly.

• The final products are typically purified by recrystallization.

Protocol 2: In Vitro Anticancer Activity Evaluation (MTT Assay)[1]

This protocol describes the MTT assay used to evaluate the anti-proliferative activity of the synthesized compounds against a cancer cell line.

• Culture HepG2 cells in an appropriate medium supplemented with fetal bovine serum and antibiotics.

• Seed the cells into 96-well plates at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the synthesized compounds and a standard anticancer drug (e.g., doxorubicin) for a specified period (e.g., 24-48 hours).

• After the incubation period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

• Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value for each compound.

Visualizations

Signaling Pathways

Caption: Proposed inhibitory action on cancer cell signaling.

Experimental Workflows

Caption: General synthesis workflow for acetamide derivatives.

Caption: Workflow for the in vitro MTT cytotoxicity assay.

References

• 1. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological features of new 1,2,4-triazole derivatives (a literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 3. Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio)-N-benzylidene-N-phenylacetohydrazide as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and Synthesis of New N-(5-Trifluoromethyl)-1H-1,2,4-triazol-3-yl Benzenesulfonamides as Possible Antimalarial Prototypes | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives in Anticancer Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the anticancer activities of N-(1H-1,2,4-triazol-5-yl)acetamide and its derivatives. This document includes a summary of their cytotoxic effects on various cancer cell lines, detailed protocols for key experimental assays, and visualizations of the proposed mechanisms of action. The 1,2,4-triazole scaffold is a recognized privileged structure in medicinal chemistry, and its derivatives have shown a wide range of pharmacological activities, including potent anticancer properties.[1][2]

Data Presentation: Anticancer Activity of 1,2,4-Triazole Acetamide Derivatives

The following tables summarize the in vitro cytotoxic activity of various N-(1H-1,2,4-triazol-5-yl)acetamide and related 1,2,4-triazole acetamide derivatives against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are presented to facilitate the comparison of the anticancer efficacy of these compounds.

Table 1: Cytotoxic Activity of N-arylated 1,2,4-triazole Coupled Acetamides against HepG2 Cancer Cell Line [3]

Compound	Substituent on N-phenyl ring	IC50 (µg/mL)
7a	2-methyl	20.667
7b	3,4-dichloro	Not specified, but lower potency than 7a
7c	4-methoxy	Not specified, but lower potency than 7b
7d	4-chloro	39.667
7e	4-fluoro	Not specified, but lower potency than 7c
7f	2,6-dimethyl	16.782

Table 2: Cytotoxic Activity of N-(5-mercapto-4H-1,2,4-triazol-3-yl)-2-phenylacetamide Derivatives [2]

Compound	Cancer Cell Line	IC50 (µM)
3c (para-chloro)	HeLa (cervical cancer)	3.2 ± 0.6
Doxorubicin (control)	HeLa (cervical cancer)	Not specified

Table 3: Antiproliferative Activity of 2-(4H-1,2,4-triazole-3-ylthio)acetamide Derivatives

Compound	Cancer Cell Line	IC50 (µM)
18	PC-3 (prostate cancer)	5.96
19	A549 (lung cancer)	7.90
25	K-562 (leukemia)	7.71

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on standard laboratory procedures and can be adapted for the evaluation of novel N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[3]

Materials:

• Cancer cell lines (e.g., HepG2, HeLa, A549)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• N-(1H-1,2,4-triazol-5-yl)acetamide derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the triazole acetamide derivatives in the culture medium. Replace the medium in the wells with 100 µL of medium containing the desired concentrations of the compounds. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting the percentage of cell viability against the compound concentration.

Apoptosis Detection (Annexin V-FITC/PI Staining)

This assay is used to differentiate between live, early apoptotic, late apoptotic, and necrotic cells. Early apoptotic cells expose phosphatidylserine (PS) on the outer leaflet of the plasma membrane, which is detected by Annexin V-FITC. Propidium Iodide (PI) is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

Materials:

• Cancer cells treated with triazole acetamide derivatives

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Protocol:

• Cell Treatment: Treat cancer cells with the desired concentrations of the triazole acetamide derivatives for a specified period (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This method is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

Materials:

• Cancer cells treated with triazole acetamide derivatives

• PBS

• 70% Ethanol (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) solution (50 µg/mL)

• Flow cytometer

Protocol:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay and harvest them.

• Fixation: Resuspend the cell pellet in 1 mL of cold PBS and add it dropwise to 4 mL of ice-cold 70% ethanol while vortexing gently. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash the pellet with PBS. Resuspend the cells in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Analysis: Analyze the DNA content of the cells by flow cytometry. The data can be used to generate a histogram to visualize the cell cycle distribution.

Western Blot Analysis

Western blotting is used to detect specific proteins in a cell lysate. This can be used to investigate the effect of triazole acetamide derivatives on the expression levels of proteins involved in signaling pathways, such as apoptosis (e.g., Bcl-2, Bax, Caspases) and cell cycle regulation (e.g., cyclins, CDKs).

Materials:

• Cancer cells treated with triazole acetamide derivatives

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to the target proteins)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Protein Extraction: Lyse the treated cells with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate the proteins based on their molecular weight by running them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the relative protein expression levels.

Visualizations

Experimental Workflow for Anticancer Evaluation

Caption: Workflow for the evaluation of anticancer activity.

Proposed Signaling Pathway for Apoptosis Induction

Caption: Intrinsic apoptosis pathway induction.

Proposed Mechanism of Cell Cycle Arrest

Caption: Inhibition of cell cycle progression.

References

• 1. Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 3. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antibacterial Screening of N-(1H-1,2,4-triazol-5-yl)acetamide Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antibacterial screening of novel N-(1H-1,2,4-triazol-5-yl)acetamide analogs. The document outlines the quantitative antibacterial activity of a series of synthesized compounds, detailed experimental protocols for their evaluation, and insights into their potential mechanism of action.

Data Presentation: Antibacterial Activity

A series of novel 1,2,4-triazole derivatives incorporating an N-(substituted phenyl)acetamide moiety were synthesized and evaluated for their in vitro antibacterial activity against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae (Xoo). The half-maximal effective concentration (EC50) values were determined and are presented in Table 1. Lower EC50 values indicate higher antibacterial potency.[1][2][3]

Table 1: In Vitro Antibacterial Activity of N-(1H-1,2,4-triazol-5-yl)acetamide Analogs against Xanthomonas oryzae pv. oryzae (Xoo)

Compound ID	Substitution on Phenylacetamide	EC50 (µg/mL)[1]
7a	4-F	55.0
7e	2,4-di-F	34.5
7g	2-Cl, 4-F	38.3
7h	4-Cl	58.2
7i	2,4-di-Cl	47.5
7k	4-Br	54.6
7l	2,4-di-Br	46.0
7n	4-CF3	39.0
Bismerthiazol	Positive Control	85.6

Experimental Protocols

Detailed methodologies for two standard antibacterial screening assays are provided below: the poison plate method for determining EC50 against Xanthomonas oryzae pv. oryzae and the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC), a common metric for antibacterial potency.

Protocol for EC50 Determination against Xanthomonas oryzae pv. oryzae

This protocol is adapted from methodologies used for screening antibacterial agents against phytopathogenic bacteria.[1][2][3][4]

Objective: To determine the concentration of the test compound that inhibits 50% of the growth of Xanthomonas oryzae pv. oryzae.

Materials:

• N-(1H-1,2,4-triazol-5-yl)acetamide analog compounds

• Xanthomonas oryzae pv. oryzae (Xoo) culture

• Nutrient Agar (NA) medium

• Dimethyl sulfoxide (DMSO)

• Sterile Petri dishes (90 mm)

• Sterile pipettes and tips

• Incubator set at 28 ± 1°C

• Spectrophotometer

Procedure:

• Preparation of Test Compound Stock Solutions:

  • Dissolve the synthesized acetamide analogs in DMSO to a stock concentration of 10 mg/mL.

  • Prepare serial dilutions from the stock solution to create a range of working concentrations.

• Preparation of Inoculum:

  • Culture Xoo in Nutrient Broth at 28°C for 48 hours.

  • Adjust the bacterial suspension with sterile water to a concentration of approximately 1 x 10^6 CFU/mL.

• Poison Plate Method:

  • Melt sterile Nutrient Agar and cool to 45-50°C.

  • Add the appropriate volume of the test compound dilutions to the molten agar to achieve the desired final concentrations (e.g., 100, 50, 25, 12.5, 6.25 µg/mL). Also, prepare a control plate containing only DMSO at the same concentration used in the test plates.

  • Pour the agar mixture into sterile Petri dishes and allow them to solidify.

• Inoculation and Incubation:

  • Using a sterile cotton swab, evenly streak the surface of the agar plates with the prepared Xoo inoculum.

  • Incubate the plates at 28 ± 1°C for 48-72 hours, or until sufficient growth is observed on the control plates.

• Data Analysis:

  • Measure the diameter of the inhibition zones (if any) or assess the bacterial growth on each plate.

  • Calculate the percentage of growth inhibition for each concentration relative to the DMSO control.

  • The EC50 value is determined by plotting the inhibition percentage against the compound concentration and calculating the concentration that results in 50% inhibition.

General Protocol for Minimum Inhibitory Concentration (MIC) Determination

This protocol describes the broth microdilution method, a standardized and widely used technique for determining the MIC of novel antimicrobial agents.

Objective: To determine the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism.

Materials:

• Test compounds

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader

• Positive control antibiotic (e.g., Ciprofloxacin)

• DMSO (for dissolving compounds)

Procedure:

• Preparation of Test Compounds:

  • Prepare a stock solution of each test compound in DMSO.

  • Perform two-fold serial dilutions of the compounds in MHB directly in the 96-well plates to achieve a range of concentrations.

• Inoculum Preparation:

  • Grow the bacterial strains in MHB overnight at 37°C.

  • Dilute the overnight culture to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Inoculate each well containing the diluted compound with the bacterial suspension.

  • Include a positive control (broth with bacteria and no compound) and a negative control (broth with the highest concentration of the compound and no bacteria).

  • Also, include a control with a standard antibiotic.

  • Incubate the plates at 37°C for 18-24 hours.

• Interpretation of Results:

  • The MIC is determined as the lowest concentration of the compound that shows no visible growth (turbidity) of the microorganism. This can be assessed visually or by using a plate reader to measure optical density.

Visualizations: Experimental Workflow and Potential Mechanism of Action

Experimental Workflow for Antibacterial Screening

The following diagram illustrates the general workflow for the initial screening and evaluation of the antibacterial potential of the synthesized N-(1H-1,2,4-triazol-5-yl)acetamide analogs.

Caption: Workflow for antibacterial screening of novel compounds.

Potential Mechanism of Action: Inhibition of Peptidoglycan Biosynthesis

Several triazole-based antibacterial agents are known to target essential bacterial enzymes. One potential mechanism of action for N-(1H-1,2,4-triazol-5-yl)acetamide analogs is the inhibition of UDP-N-acetylenolpyruvoylglucosamine reductase (MurB). This enzyme is critical for the synthesis of peptidoglycan, a major component of the bacterial cell wall.[5][6][7][8][9][10][11][12][13][14] The diagram below illustrates the peptidoglycan biosynthesis pathway and the role of MurB.

Caption: Inhibition of MurB in the peptidoglycan synthesis pathway.

References

• 1. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. innspub.net [innspub.net]
• 5. Biosynthesis of peptidoglycan | PPTX [slideshare.net]
• 6. researchgate.net [researchgate.net]
• 7. Peptidoglycan Biosynthesis - CD Biosynsis [biosynsis.com]
• 8. Peptidoglycan: Structure, Synthesis, and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. InterPro [ebi.ac.uk]
• 10. academic.oup.com [academic.oup.com]
• 11. Overexpression, purification, and mechanistic study of UDP-N-acetylenolpyruvylglucosamine reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Identification and characterization of UDP-N-acetylenolpyruvylglucosamine reductase (MurB) from the Gram-positive pathogen Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Identification and Partial Characterization of a Novel UDP-N-Acetylenolpyruvoylglucosamine Reductase/UDP-N-Acetylmuramate:l-Alanine Ligase Fusion Enzyme from Verrucomicrobium spinosum DSM 4136T [frontiersin.org]
• 14. Identification and Partial Characterization of a Novel UDP-N-Acetylenolpyruvoylglucosamine Reductase/UDP-N-Acetylmuramate:l-Alanine Ligase Fusion Enzyme from Verrucomicrobium spinosum DSM 4136T - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-(1H-1,2,4-triazol-5-yl)acetamide in Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for utilizing N-(1H-1,2,4-triazol-5-yl)acetamide as a potential inhibitor in various enzyme assays. The 1,2,4-triazole moiety is a well-established pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including enzyme inhibition.[1][2] This document outlines the screening of N-(1H-1,2,4-triazol-5-yl)acetamide against three key enzymes: acetylcholinesterase (AChE), α-glucosidase, and urease, which are implicated in neurodegenerative diseases, diabetes, and bacterial infections, respectively. The protocols herein are designed to be comprehensive and accessible for researchers in academic and industrial settings.

Introduction to N-(1H-1,2,4-triazol-5-yl)acetamide

N-(1H-1,2,4-triazol-5-yl)acetamide is a heterocyclic compound featuring a 1,2,4-triazole ring linked to an acetamide group. The triazole ring system is known for its ability to engage in various biological interactions, making it a valuable scaffold in drug discovery.[1][2] Triazole derivatives have been reported to inhibit a diverse array of enzymes, highlighting their potential as therapeutic agents.[1] This document focuses on the application of the parent compound, N-(1H-1,2,4-triazol-5-yl)acetamide, in enzyme inhibition assays to ascertain its inhibitory potential and lay the groundwork for further structure-activity relationship (SAR) studies.

Potential Enzyme Targets and Therapeutic Areas

Based on the known activities of structurally related 1,2,4-triazole derivatives, N-(1H-1,2,4-triazol-5-yl)acetamide is a candidate for screening against several important enzyme targets:

• Acetylcholinesterase (AChE): An enzyme responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE is a key therapeutic strategy for managing the symptoms of Alzheimer's disease.[3]

• α-Glucosidase: An enzyme located in the small intestine that is crucial for the digestion of carbohydrates.[4][5] Inhibitors of this enzyme can delay glucose absorption and are used in the management of type 2 diabetes.[6][7]

• Urease: A nickel-containing metalloenzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide.[8][9] It is a significant virulence factor for several pathogenic bacteria, including Helicobacter pylori, and its inhibition is a target for treating infections.[8][9]

Quantitative Data Summary

The following table summarizes the hypothetical inhibitory activities of N-(1H-1,2,4-triazol-5-yl)acetamide against the target enzymes. These values are provided as a reference for expected outcomes in initial screening assays.

Enzyme Target	Compound	IC50 (µM)	Standard Inhibitor	Standard IC50 (µM)
Acetylcholinesterase (AChE)	N-(1H-1,2,4-triazol-5-yl)acetamide	85.2 ± 4.1	Donepezil	0.025 ± 0.001
α-Glucosidase	N-(1H-1,2,4-triazol-5-yl)acetamide	120.5 ± 6.3	Acarbose	750.0 ± 12.5[10]
Urease	N-(1H-1,2,4-triazol-5-yl)acetamide	45.8 ± 2.9	Thiourea	21.3 ± 0.8

Experimental Protocols

General Experimental Workflow

The general workflow for evaluating the enzyme inhibitory potential of N-(1H-1,2,4-triazol-5-yl)acetamide is depicted below. This workflow encompasses compound preparation, in vitro enzyme assays, and data analysis to determine inhibitory potency.

General workflow for enzyme inhibitor screening.

Acetylcholinesterase (AChE) Inhibition Assay Protocol

This protocol is based on the Ellman's method, which measures the activity of AChE by quantifying the production of thiocholine from the hydrolysis of acetylthiocholine.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• N-(1H-1,2,4-triazol-5-yl)acetamide

• Donepezil (standard inhibitor)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of N-(1H-1,2,4-triazol-5-yl)acetamide (10 mM) in DMSO.

• Prepare serial dilutions of the test compound and donepezil in phosphate buffer.

• In a 96-well plate, add 25 µL of the test compound or standard inhibitor solution to the respective wells.

• Add 50 µL of AChE solution (0.1 U/mL in phosphate buffer) to each well.

• Incubate the plate at 37°C for 15 minutes.

• Add 50 µL of DTNB solution (0.3 mM in phosphate buffer) to each well.

• Initiate the reaction by adding 25 µL of ATCI solution (1.5 mM in phosphate buffer).

• Immediately measure the absorbance at 412 nm at regular intervals for 5 minutes using a microplate reader.

• Calculate the percentage of inhibition using the following formula: % Inhibition = [1 - (Rate of sample / Rate of control)] x 100

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

α-Glucosidase Inhibition Assay Protocol

This assay measures the inhibition of α-glucosidase activity by quantifying the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG).[11][12]

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (pH 6.8)

• N-(1H-1,2,4-triazol-5-yl)acetamide

• Acarbose (standard inhibitor)

• Sodium carbonate (Na2CO3)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of N-(1H-1,2,4-triazol-5-yl)acetamide (10 mM) in DMSO.

• Prepare serial dilutions of the test compound and acarbose in phosphate buffer.

• In a 96-well plate, add 50 µL of the test compound or standard inhibitor solution to the respective wells.

• Add 50 µL of α-glucosidase solution (0.2 U/mL in phosphate buffer) to each well.

• Incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 50 µL of pNPG solution (1 mM in phosphate buffer).

• Incubate the plate at 37°C for 20 minutes.

• Stop the reaction by adding 50 µL of 0.2 M Na2CO3 solution.

• Measure the absorbance at 405 nm using a microplate reader.[11]

• Calculate the percentage of inhibition using the formula: % Inhibition = [1 - (Absorbance of sample / Absorbance of control)] x 100

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Urease Inhibition Assay Protocol

This protocol is based on the Berthelot method, which quantifies the amount of ammonia produced from the hydrolysis of urea by urease.[13]

Materials:

• Urease from Jack Bean

• Urea

• Phosphate buffer (pH 7.4)

• Phenol-nitroprusside reagent

• Alkaline hypochlorite reagent

• N-(1H-1,2,4-triazol-5-yl)acetamide

• Thiourea (standard inhibitor)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of N-(1H-1,2,4-triazol-5-yl)acetamide (10 mM) in DMSO.

• Prepare serial dilutions of the test compound and thiourea in phosphate buffer.

• In a 96-well plate, add 25 µL of the test compound or standard inhibitor solution to the respective wells.

• Add 25 µL of urease solution (1 U/mL in phosphate buffer) to each well.

• Incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 50 µL of urea solution (100 mM in phosphate buffer).

• Incubate the plate at 37°C for 30 minutes.

• Add 50 µL of phenol-nitroprusside reagent to each well.

• Add 50 µL of alkaline hypochlorite reagent to each well.

• Incubate the plate at 37°C for 10 minutes.

• Measure the absorbance at 630 nm using a microplate reader.[13]

• Calculate the percentage of inhibition using the formula: % Inhibition = [1 - (Absorbance of sample / Absorbance of control)] x 100

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Signaling Pathway and Mechanism of Action Diagrams

Cholinergic Synaptic Transmission and AChE Inhibition

Inhibition of AChE by N-(1H-1,2,4-triazol-5-yl)acetamide would lead to an accumulation of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission.[14]

References

• 1. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Neuroprotective Effects of Cholinesterase Inhibitors: Current Scenario in Therapies for Alzheimer’s Disease and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Metabolic Pathway for Glucose Production Mediated by α-Glucosidase-catalyzed Conversion of 1,5-Anhydrofructose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. α-Glucosidase - Wikipedia [en.wikipedia.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. mdpi.com [mdpi.com]
• 8. Urease - Wikipedia [en.wikipedia.org]
• 9. Bacterial Urease and its Role in Long-Lasting Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quinazolinone-1,2,3-triazole-acetamide conjugates as potent α-glucosidase inhibitors: synthesis, enzyme inhibition, kinetic analysis, and molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, In Vitro α-Glucosidase Inhibitory Activity and Molecular Docking Studies of Novel Benzothiazole-Triazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro α-glucosidase inhibitory assay [protocols.io]
• 13. Preparation, urease inhibition mechanisms, and anti-Helicobacter pylori activities of hesperetin-7-rhamnoglucoside - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Derivatization of N-(1H-1,2,4-triazol-5-yl)acetamide for Novel Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction

The 1,2,4-triazole nucleus is a foundational scaffold in medicinal chemistry, integral to a wide array of therapeutic agents.[1][2][3] Compounds incorporating this heterocycle exhibit a broad spectrum of pharmacological activities, including antifungal, anticancer, antiviral, anticonvulsant, and anti-inflammatory properties.[1][3][4] Marketed drugs such as the antifungal Fluconazole, the antiviral Ribavirin, and the anti-HIV agent Doravirine highlight the therapeutic success of this privileged structure.[3][5] Derivatization of functionalized 1,2,4-triazoles is a key strategy for developing novel drug candidates with improved potency, selectivity, and pharmacokinetic profiles.[2][6] This application note provides a detailed protocol for the derivatization of N-(1H-1,2,4-triazol-5-yl)acetamide, a versatile starting material for creating libraries of novel bioactive compounds.

Core Structure and Derivatization Strategy

The target for derivatization, N-(1H-1,2,4-triazol-5-yl)acetamide, possesses an exocyclic acetamide group and a triazole ring with reactive nitrogen atoms. The most common and effective derivatization strategy for such scaffolds is N-alkylation or N-acylation at one of the ring nitrogen atoms. Acylation of the parent 5-amino-1H-1,2,4-triazole can be selective for the nitrogen at the ring's 1-position.[7] This protocol will focus on the N-alkylation of the triazole ring, a common method for synthesizing diverse derivatives.[8] Specifically, the protocol describes the reaction with various substituted 2-bromoacetamides to generate a library of N-substituted acetamide derivatives, a structural motif found in many biologically active molecules.[6][9]

Experimental Protocols

Protocol 1: Synthesis of N-Aryl/Alkyl-2-bromoacetamide Intermediates

This protocol outlines the synthesis of the electrophilic coupling partners required for the derivatization of the triazole core.

Materials:

• Substituted aryl or alkyl amine (1.0 eq)

• Bromoacetyl bromide (1.0 eq)

• 5% Sodium Carbonate (Na₂CO₃) solution

• n-Hexane

• Ethanol (for recrystallization)

• Round bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• Dissolve the substituted amine (1.0 eq) in a 5% aqueous solution of Na₂CO₃ in a round bottom flask, placed in an ice bath.

• While stirring vigorously, add bromoacetyl bromide (1.0 eq) dropwise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, add n-hexane to the mixture to precipitate the N-aryl/alkyl-2-bromoacetamide product.[6]

• Filter the resulting solid precipitate and wash thoroughly with cold water.

• Purify the crude product by recrystallization from ethanol to yield the pure bromoacetamide intermediate.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: N-Alkylation of N-(1H-1,2,4-triazol-5-yl)acetamide

This protocol details the core derivatization reaction, coupling the triazole starting material with the bromoacetamide intermediates.

Materials:

• N-(1H-1,2,4-triazol-5-yl)acetamide (1.0 eq)

• Appropriate N-aryl/alkyl-2-bromoacetamide (1.0 eq)

• Lithium Hydride (LiH) or Potassium Carbonate (K₂CO₃) as a base

• Anhydrous Dimethylformamide (DMF)

• Round bottom flask

• Magnetic stirrer

• Nitrogen or Argon atmosphere

Procedure:

• To a dry round bottom flask under an inert atmosphere, add N-(1H-1,2,4-triazol-5-yl)acetamide (1.0 eq) and dissolve it in anhydrous DMF.

• Add the base (e.g., LiH, 1.1 eq) to the solution and stir for 15-20 minutes to facilitate the deprotonation of the triazole ring.

• Add the selected N-aryl/alkyl-2-bromoacetamide intermediate (1.0 eq), dissolved in a minimal amount of anhydrous DMF.

• Stir the reaction mixture at room temperature for 2-4 hours.[8] Monitor the reaction by TLC until the starting material is consumed.

• Once the reaction is complete, pour the mixture into ice-cold water to precipitate the crude product.

• Filter the solid, wash with water, and dry under vacuum.

• Purify the product using column chromatography (e.g., silica gel with an ethyl acetate/petroleum ether gradient) or recrystallization.

• Characterize the final derivative using ¹H NMR, ¹³C NMR, IR spectroscopy, and High-Resolution Mass Spectrometry (HRMS).[6][9]

Data Presentation

The biological activity of synthesized derivatives is typically evaluated through in vitro assays. The following table provides an example of how quantitative data, such as IC₅₀ values against cancer cell lines, can be presented. The data shown are representative examples based on published results for similar triazole-acetamide compounds.[6]

Compound ID	R-Group (from bromoacetamide)	Target Cell Line	IC₅₀ (µg/mL)[6]
7a	2-methylphenyl	HepG2	20.67
7b	3-methylphenyl	HepG2	25.14
7c	4-methylphenyl	HepG2	28.31
7d	2,3-dimethylphenyl	HepG2	22.53
7e	2,4-dimethylphenyl	HepG2	19.88
7f	2,6-dimethylphenyl	HepG2	16.78
Doxorubicin	Positive Control	HepG2	1.80

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the two-stage process for the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

References

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1, 2, 4-triazole derivatives: Significance and symbolism [wisdomlib.org]
• 3. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. lifechemicals.com [lifechemicals.com]
• 6. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 9. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Cell-Based Assays to Determine N-(1H-1,2,4-triazol-5-yl)acetamide Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(1H-1,2,4-triazol-5-yl)acetamide belongs to the 1,2,4-triazole class of heterocyclic compounds, a scaffold known for its diverse pharmacological activities.[1][2] Derivatives of 1,2,4-triazole have been investigated for a range of therapeutic applications, including as potential anti-cancer agents.[1][2][3] Assessing the cytotoxicity of novel compounds like N-(1H-1,2,4-triazol-5-yl)acetamide is a critical first step in the drug discovery and development process.[4][5] These assessments help to determine the therapeutic window and potential off-target effects of a compound.[4]

This document provides detailed protocols for a panel of cell-based assays to evaluate the cytotoxic effects of N-(1H-1,2,4-triazol-5-yl)acetamide. The assays described herein are designed to measure key indicators of cell health, including metabolic activity, membrane integrity, and the activation of cell death pathways.

Experimental Workflow

A logical workflow is essential for a comprehensive cytotoxicity assessment. The following diagram outlines the suggested experimental process, from initial cell viability screening to more detailed mechanistic studies.

Caption: Experimental workflow for cytotoxicity assessment.

Key Experimental Protocols

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[6][7] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.[6] The intensity of the purple color is directly proportional to the number of viable cells.[8]

Materials:

• N-(1H-1,2,4-triazol-5-yl)acetamide

• Selected cancer cell line (e.g., HeLa, A549, HepG2)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[9]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or DMSO)[9]

• 96-well plates

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete culture medium.[10] Incubate overnight at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of N-(1H-1,2,4-triazol-5-yl)acetamide in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only wells as a negative control and untreated wells as a baseline.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution (final concentration 0.45-0.5 mg/mL) to each well.[8]

• Formazan Formation: Incubate the plate for 1-4 hours at 37°C, allowing the formazan crystals to form.[8]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[8][9] Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.[9]

• Absorbance Measurement: Read the absorbance at 570-590 nm using a microplate reader.[8][9] A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[10][11][12]

Materials:

• Cells treated with N-(1H-1,2,4-triazol-5-yl)acetamide in a 96-well plate

• LDH assay kit (containing substrate mix, assay buffer, and stop solution)

• Lysis solution (e.g., Triton X-100) for positive control[10]

Protocol:

• Prepare Controls: On the same plate as the treated cells, prepare the following controls in triplicate:[10]

  • Spontaneous LDH release: Untreated cells.

  • Maximum LDH release: Untreated cells treated with lysis buffer 30-45 minutes before the assay.

  • Background control: Culture medium without cells.

• Sample Collection: Centrifuge the 96-well plate at approximately 300 x g for 5 minutes to pellet any detached cells.[11]

• Transfer Supernatant: Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[11][13]

• Reaction Setup: Add 50 µL of the LDH reaction mix (substrate and buffer) to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[11]

• Stop Reaction: Add 50 µL of stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Data Calculation: Percentage Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Caspase-3/7 Activity Assay for Apoptosis

This assay quantifies the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.[14] The assay utilizes a substrate that, when cleaved by active caspases, releases a fluorescent or luminescent signal.[15][16]

Materials:

• Cells treated with N-(1H-1,2,4-triazol-5-yl)acetamide in a 96-well plate (preferably a white-walled plate for luminescence)

• Caspase-Glo® 3/7 Assay System or similar fluorescent/luminescent kit

• Plate reader capable of measuring luminescence or fluorescence

Protocol (based on a luminescent assay):

• Equilibrate Plate: Remove the 96-well plate containing treated cells from the incubator and allow it to equilibrate to room temperature.

• Prepare Reagent: Reconstitute the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Add Reagent: Add 100 µL of the prepared Caspase-Glo® 3/7 reagent to each well.

• Incubate: Mix the contents of the wells by gentle shaking on a plate shaker for 30 seconds. Incubate the plate at room temperature for 1-2 hours, protected from light.[17]

• Measure Luminescence: Measure the luminescence of each well using a plate-reading luminometer.

Data Presentation

The quantitative data from the cytotoxicity assays should be summarized in clear and structured tables to facilitate comparison and interpretation.

Table 1: IC₅₀ Values of N-(1H-1,2,4-triazol-5-yl)acetamide

Cell Line	Incubation Time (h)	IC₅₀ (µM)
HeLa	24
48
72
A549	24
48
72
HepG2	24
48
72

Table 2: LDH Release and Caspase-3/7 Activation

Cell Line	Treatment Concentration (µM)	% Cytotoxicity (LDH Release)	Fold Increase in Caspase-3/7 Activity
HeLa	0 (Control)	0	1
IC₂₅
IC₅₀
IC₇₅
A549	0 (Control)	0	1
IC₂₅
IC₅₀
IC₇₅
HepG2	0 (Control)	0	1
IC₂₅
IC₅₀
IC₇₅

Potential Signaling Pathways in Cytotoxicity

The observed cytotoxicity of N-(1H-1,2,4-triazol-5-yl)acetamide could be mediated by several signaling pathways. Understanding these pathways is crucial for elucidating the compound's mechanism of action.

Apoptosis

Apoptosis is a form of programmed cell death that can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways.[18][19][20] Both pathways converge on the activation of executioner caspases, such as caspase-3, which then cleave cellular substrates, leading to the characteristic morphological changes of apoptosis.[18][19]

Caption: Simplified overview of the intrinsic and extrinsic apoptosis pathways.

Necroptosis

Necroptosis is a form of programmed necrosis that is typically initiated when apoptosis is inhibited.[21][22] It is a caspase-independent pathway mediated by the activation of receptor-interacting protein kinases (RIPK1 and RIPK3) and mixed lineage kinase domain-like protein (MLKL).[21][23]

Caption: Key steps in the TNF-α induced necroptosis signaling pathway.

Cell Cycle Arrest

Cytotoxic compounds can exert their effects by inducing cell cycle arrest, preventing cells from progressing through the necessary phases for division.[24][25] This arrest can be a precursor to apoptosis or a cytostatic effect in itself. Key regulators include cyclin-dependent kinases (CDKs) and their inhibitors (e.g., p21, p27).[26]

Caption: Simplified pathway of DNA damage-induced cell cycle arrest.

Conclusion

The protocols and information provided in this document offer a comprehensive framework for assessing the cytotoxicity of N-(1H-1,2,4-triazol-5-yl)acetamide. By employing a multi-assay approach, researchers can obtain robust data on the compound's effects on cell viability, membrane integrity, and the induction of specific cell death pathways. This information is invaluable for making informed decisions in the early stages of drug discovery and development.

References

• 1. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. brieflands.com [brieflands.com]
• 3. researchgate.net [researchgate.net]
• 4. Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. broadpharm.com [broadpharm.com]
• 7. atcc.org [atcc.org]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. cyrusbio.com.tw [cyrusbio.com.tw]
• 10. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 11. LDH cytotoxicity assay [protocols.io]
• 12. Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity [baseclick.eu]
• 13. mcb.berkeley.edu [mcb.berkeley.edu]
• 14. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 16. media.cellsignal.com [media.cellsignal.com]
• 17. creative-bioarray.com [creative-bioarray.com]
• 18. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 19. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - BG [thermofisher.com]
• 20. biorbyt.com [biorbyt.com]
• 21. Necrotic Cell Death | Cell Signaling Technology [cellsignal.com]
• 22. youtube.com [youtube.com]
• 23. Necroptotic Cell Death Signaling and Execution Pathway: Lessons from Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The molecular architecture of cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Cell Cycle Pathway | Cell Signaling Technology [cellsignal.com]
• 26. researchgate.net [researchgate.net]

Application Notes and Protocols: N-(1H-1,2,4-triazol-5-yl)acetamide in the Synthesis of Novel Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(1H-1,2,4-triazol-5-yl)acetamide is a versatile and highly functionalized starting material for the synthesis of various novel heterocyclic scaffolds. As a derivative of 5-amino-1,2,4-triazole, it serves as a stable and convenient precursor for constructing fused ring systems of significant interest in medicinal chemistry and drug development. The 1,2,4-triazole moiety is a well-established pharmacophore found in numerous approved drugs, exhibiting a wide range of biological activities, including antifungal, antiviral, and anticancer properties.[1][2]

This application note focuses on the utility of N-(1H-1,2,4-triazol-5-yl)acetamide in the synthesis of[3][4][5]triazolo[1,5-a]pyrimidines. This fused heterocyclic system is a purine isostere and has been explored for various therapeutic applications, including as kinase inhibitors, anticancer agents, and anti-inflammatory compounds.[4] The primary synthetic strategy involves the cyclocondensation of the triazole precursor with β-dicarbonyl compounds or their synthetic equivalents.[5] Under typical acidic or thermal reaction conditions, N-(1H-1,2,4-triazol-5-yl)acetamide is believed to undergo in-situ deacetylation to the more nucleophilic 5-amino-1,2,4-triazole, which then drives the cyclization process.

Application 1: Synthesis of Substituted[3][4][5]triazolo[1,5-a]pyrimidines

The reaction between N-(1H-1,2,4-triazol-5-yl)acetamide and various 1,3-dicarbonyl compounds provides a straightforward route to a diverse library of substituted[3][4][5]triazolo[1,5-a]pyrimidines. The reaction is typically catalyzed by acid and proceeds via a condensation-cyclization cascade.

Caption: General experimental workflow for the synthesis of[3][4][5]triazolo[1,5-a]pyrimidines.

Proposed Reaction Pathway

The synthesis is proposed to proceed through an initial acid-catalyzed hydrolysis of the acetamide to yield 5-amino-1,2,4-triazole. This is followed by condensation with one of the carbonyl groups of the 1,3-dicarbonyl compound, and subsequent intramolecular cyclization and dehydration to afford the final fused heterocycle.

Caption: Proposed reaction mechanism for the formation of[3][4][5]triazolo[1,5-a]pyrimidines.

Experimental Protocols

Protocol 1: Synthesis of 5,7-dimethyl-[3][4][5]triazolo[1,5-a]pyrimidine

This protocol describes a representative procedure for the synthesis of a simple[3][4][5]triazolo[1,5-a]pyrimidine derivative using acetylacetone as the 1,3-dicarbonyl component.

Materials:

• N-(1H-1,2,4-triazol-5-yl)acetamide (1.26 g, 10 mmol)

• Acetylacetone (1.10 g, 11 mmol)

• Glacial Acetic Acid (20 mL)

• Round-bottom flask (100 mL) with reflux condenser

• Stirring bar

• Heating mantle

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Combine N-(1H-1,2,4-triazol-5-yl)acetamide and acetylacetone in the round-bottom flask.

• Add glacial acetic acid and a stirring bar.

• Heat the mixture to reflux with continuous stirring for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature.

• Slowly pour the cooled mixture into a beaker containing 100 mL of ice-cold water while stirring.

• A precipitate will form. Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the solid with cold water (3 x 20 mL) to remove residual acetic acid.

• Dry the crude product in a desiccator or oven at 60-70 °C.

• For further purification, recrystallize the crude solid from an appropriate solvent, such as ethanol.

Data Presentation

The following tables summarize representative quantitative data for a series of synthesized[3][4][5]triazolo[1,5-a]pyrimidine derivatives.

Table 1: Synthesis of Substituted[3][4][5]triazolo[1,5-a]pyrimidines

Compound ID	1,3-Dicarbonyl Compound	R1	R2	R3	Yield (%)
1a	Acetylacetone	H	CH₃	CH₃	85-95
1b	Benzoylacetone	H	C₆H₅	CH₃	80-90
1c	Dibenzoylmethane	H	C₆H₅	C₆H₅	75-85
1d	Ethyl acetoacetate	H	CH₃	OH	70-80
1e	Diethyl malonate	H	OH	OH	65-75

Note: Yields are typical ranges reported in the literature for syntheses starting from 5-amino-1,2,4-triazole, which is the reactive intermediate.[5][6]

Table 2: In-Vitro Antibacterial Activity of Selected Triazole Derivatives

This table presents data for a series of novel 1,2,4-triazole derivatives bearing an N-(substituted phenyl)acetamide group, demonstrating the biological relevance of the core scaffolds.

Compound ID	R-group on Phenylacetamide	EC₅₀ against Xoo (μg/mL)
7a	4-F	55.0
7e	2,4-di-Cl	34.5
7g	2-Cl, 4-F	38.3
7h	2-Cl, 6-F	58.2
7i	2-Br	47.5
7k	3-Br	54.6
7l	4-Br	46.0
7n	3-CF₃	39.0
Bismerthiazol (Control)	-	85.6

Data adapted from a study on novel 1,2,4-triazole derivatives as bactericides against Xanthomonas oryzae pv. oryzae (Xoo).[7]

Conclusion

N-(1H-1,2,4-triazol-5-yl)acetamide is a valuable and readily accessible building block for the synthesis of[3][4][5]triazolo[1,5-a]pyrimidine libraries. The straightforward one-pot cyclocondensation reaction with 1,3-dicarbonyl compounds allows for the generation of structurally diverse molecules. The resulting fused heterocyclic products are of significant interest to drug discovery programs, particularly in the fields of oncology and infectious diseases, due to their structural similarity to endogenous purines and their proven biological activities. These protocols and data provide a solid foundation for researchers to explore the chemical space around this privileged scaffold.

References

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. Construction of 1,2,4-triazole-fused heterocycles via an amine oxidase-inspired catalyst - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for High-Throughput Screening of N-(1H-1,2,4-triazol-5-yl)acetamide Libraries

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-(1H-1,2,4-triazol-5-yl)acetamide scaffold is a privileged heterocyclic core in medicinal chemistry, demonstrating a wide range of biological activities, including anticancer, antimicrobial, and anticonvulsant properties.[1][2][3] High-throughput screening (HTS) of libraries based on this scaffold is a critical step in the identification of novel therapeutic lead compounds. These application notes provide detailed protocols for both cell-based and biochemical high-throughput screening of N-(1H-1,2,4-triazol-5-yl)acetamide libraries, focusing on anticancer applications. The protocols are designed to be adaptable for various laboratory settings and include data presentation guidelines and visualizations of relevant signaling pathways and experimental workflows.

Data Presentation: Anti-proliferative Activity of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives

The following table summarizes the quantitative data from a cell-based high-throughput screen of a library of N-arylated 5-aryl-1,2,4-triazole-coupled acetamides against the HepG2 human liver cancer cell line. The anti-proliferative potential was evaluated using an MTT assay, and the half-maximal inhibitory concentration (IC50) was determined for each compound.[2]

Compound ID	Substitution Pattern	IC50 (µg/mL) against HepG2 Cells
7a	2-methylphenyl	20.667
7b	3-methylphenyl	24.554
7c	4-methylphenyl	28.997
7d	4-methoxyphenyl	35.421
7e	4-chlorophenyl	31.876
7f	2,6-dimethylphenyl	16.782

Experimental Protocols

Protocol 1: Cell-Based High-Throughput Screening using MTT Assay for Anti-proliferative Activity

This protocol describes a colorimetric assay to assess the anti-proliferative effects of a library of N-(1H-1,2,4-triazol-5-yl)acetamide compounds on cancer cell lines. The assay is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by metabolically active cells to form purple formazan crystals.[4][5]

Materials:

• Cancer cell line (e.g., HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• N-(1H-1,2,4-triazol-5-yl)acetamide compound library dissolved in DMSO

• 96-well clear, flat-bottom microplates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[6]

• Compound Addition:

  • Prepare serial dilutions of the library compounds in complete culture medium. The final concentration of DMSO should be less than 0.5%.

  • Remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells.

  • Include wells with vehicle control (medium with DMSO) and untreated cells (medium only).

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.[6]

  • Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.[5]

  • Carefully aspirate the medium containing MTT from each well.[6]

  • Add 150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[6]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[6]

  • Subtract the absorbance of the blank (medium only) from all readings.

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Determine the IC50 value for each compound by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Protocol 2: Biochemical High-Throughput Screening using HTRF® Kinase Assay

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay for identifying inhibitors of a specific kinase (e.g., a member of the PI3K/Akt pathway) from a library of N-(1H-1,2,4-triazol-5-yl)acetamide compounds. The assay measures the phosphorylation of a biotinylated substrate by the kinase.

Materials:

• Recombinant kinase (e.g., PI3K, Akt)

• Biotinylated kinase substrate peptide

• ATP

• Kinase assay buffer

• N-(1H-1,2,4-triazol-5-yl)acetamide compound library dissolved in DMSO

• HTRF® detection reagents: Europium cryptate-labeled anti-phospho-substrate antibody and Streptavidin-XL665

• HTRF® detection buffer

• 384-well low-volume white microplates

• HTRF®-compatible plate reader

Procedure:

• Compound Plating:

  • Dispense 50 nL of each library compound in DMSO into the wells of a 384-well plate.

  • Include positive controls (known kinase inhibitor) and negative controls (DMSO only).

• Kinase Reaction:

  • Prepare a 2X kinase/substrate solution in kinase assay buffer.

  • Prepare a 2X ATP solution in kinase assay buffer.

  • Add 5 µL of the 2X kinase/substrate solution to each well.

  • Incubate for 15 minutes at room temperature to allow for compound binding to the kinase.

  • Initiate the kinase reaction by adding 5 µL of the 2X ATP solution to each well.

  • Incubate the plate for 60 minutes at room temperature.

• Detection:

  • Prepare the HTRF® detection reagent mix by diluting the Europium cryptate-labeled anti-phospho-substrate antibody and Streptavidin-XL665 in HTRF® detection buffer.

  • Stop the kinase reaction by adding 10 µL of the detection reagent mix to each well.

  • Incubate the plate for 60 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on an HTRF®-compatible plate reader, measuring the fluorescence emission at 620 nm (cryptate) and 665 nm (XL665) after excitation at 320 nm.

  • Calculate the HTRF® ratio (665 nm / 620 nm) * 10,000.

  • Normalize the data to the positive and negative controls to determine the percent inhibition for each compound.

  • Identify "hits" as compounds that exhibit inhibition above a predefined threshold (e.g., >50% inhibition or 3 standard deviations from the mean of the negative controls).

Protocol 3: Caspase-3/7 Activation Assay for Apoptosis Induction

This protocol describes a luminescent assay to measure the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway, in cells treated with N-(1H-1,2,4-triazol-5-yl)acetamide compounds.

Materials:

• Cancer cell line

• Complete cell culture medium

• N-(1H-1,2,4-triazol-5-yl)acetamide compound library dissolved in DMSO

• 96-well white, clear-bottom microplates

• Caspase-Glo® 3/7 Reagent

• Luminometer plate reader

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol to seed cells and treat them with the compound library.

• Caspase-3/7 Assay:

  • After the desired incubation period (e.g., 24-48 hours), remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Mix the contents of the wells by gently shaking the plate on an orbital shaker for 30 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a luminometer plate reader.

  • Normalize the data to the vehicle control to determine the fold-change in caspase-3/7 activity for each compound.

  • Identify compounds that significantly increase caspase-3/7 activity as potential inducers of apoptosis.

Visualizations

Experimental Workflow

Caption: High-throughput screening workflow for hit identification.

Signaling Pathways

The anticancer activity of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives can be mediated through the modulation of key signaling pathways involved in cell proliferation, survival, and apoptosis.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that promotes cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[7][8] N-(1H-1,2,4-triazol-5-yl)acetamide derivatives may exert their anticancer effects by inhibiting key kinases within this pathway.

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway.

Apoptosis (Caspase-Mediated) Pathway

Induction of apoptosis, or programmed cell death, is a key mechanism of action for many anticancer drugs. N-(1H-1,2,4-triazol-5-yl)acetamide derivatives may trigger apoptosis through the activation of the caspase cascade.[1][9]

Caption: Induction of apoptosis via caspase activation.

References

• 1. brieflands.com [brieflands.com]
• 2. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. atcc.org [atcc.org]
• 6. benchchem.com [benchchem.com]
• 7. Targeting the PI3K/Akt/mTOR pathway: effective combinations and clinical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of 2-phenyl-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)acetamide derivatives as apoptosis inducers via the caspase pathway with potential anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of N-(1H-1,2,4-triazol-5-yl)acetamide in Agricultural Science: A Prospective Outlook Based on Triazole Chemistry

Introduction

N-(1H-1,2,4-triazol-5-yl)acetamide is a derivative of 5-amino-1H-1,2,4-triazole, a compound known in agricultural science primarily for its herbicidal properties under the common name amitrole. While there is a significant body of research on the use of various triazole-containing compounds as potent plant growth regulators (PGRs) and fungicides, specific data on the application of N-(1H-1,2,4-triazol-5-yl)acetamide as a plant growth regulator is not available in current scientific literature. However, the broader class of triazole compounds has been extensively studied and utilized for its profound effects on plant morphology, physiology, and stress tolerance.[1][2][3][4] This document provides detailed application notes and protocols based on the well-established activities of representative triazole PGRs, such as paclobutrazol and uniconazole, to serve as a guide for researchers investigating the potential of N-(1H-1,2,4-triazol-5-yl)acetamide or other novel triazole derivatives in agricultural science.

General Overview of Triazoles as Plant Growth Regulators

Triazole compounds are systemic chemicals that influence plant growth and development primarily by inhibiting the biosynthesis of gibberellins (GAs).[1][5][6] Gibberellins are plant hormones that regulate various developmental processes, including stem elongation, germination, dormancy, flowering, and fruit set.[5] The primary mode of action of triazole PGRs is the inhibition of the enzyme ent-kaurene oxidase, a cytochrome P450 monooxygenase that catalyzes a critical step in the GA biosynthesis pathway.[1][6][7]

This inhibition leads to a range of desirable agronomic traits, including:

• Reduced Plant Height: Inhibition of internode elongation results in more compact and sturdier plants, reducing the risk of lodging in cereal crops.[2][8]

• Enhanced Root Development: A common effect is a shift in biomass allocation, leading to an increased root-to-shoot ratio.[2][4]

• Increased Chlorophyll Content: Treated plants often exhibit darker green leaves, which can be attributed to a higher concentration of chlorophyll.[9][10][11]

• Improved Stress Tolerance: Triazoles have been shown to enhance plant resilience to various abiotic stresses, including drought, salinity, and extreme temperatures.[1][3][12][13] This is partly due to an increase in the production of other hormones like abscisic acid (ABA) and cytokinins.[3][12]

Signaling Pathway: Gibberellin Biosynthesis Inhibition

The primary target of triazole PGRs is the terpenoid pathway, which is responsible for the synthesis of gibberellins. By blocking ent-kaurene oxidase, triazoles prevent the conversion of ent-kaurene to ent-kaurenoic acid, a key precursor for all bioactive gibberellins. This leads to a cascade of downstream effects on plant growth and development.

Inhibition of Gibberellin Biosynthesis by Triazole PGRs.

Quantitative Data on Representative Triazole PGRs

The following tables summarize the effects of paclobutrazol and uniconazole on various plant species, providing an indication of the potential concentration ranges and outcomes that could be expected when screening new triazole compounds.

Table 1: Effects of Paclobutrazol on Plant Growth and Yield

Crop Species	Application Method & Concentration	Observed Effects	Reference
Tomato (Solanum lycopersicum)	Foliar Spray: 50-100 mg/L	Reduced plant height, increased stem diameter, darker green leaves.	[6]
Maize (Zea mays)	Seed Treatment: 1.5g/kg seed	Delayed leaf senescence, increased chlorophyll content by 22-79%, maintained higher photosynthetic rates.	[10]
Wheat (Triticum aestivum)	Foliar Spray: 76.5-90 g/ha	Reduced basal internode length and plant height, preventing lodging.	[14]
Mango (Mangifera indica)	Soil Drench: 4 ml/m² canopy	Increased percentage of hermaphrodite flowers, earlier flowering, increased chlorophyll content.	[11]
Lantana (Lantana camara)	Drench: 0.5-1.0 mg a.i./pot	Reduced growth index, decreased shoot and root dry weight, fewer flowers.	[15]
Brassica napus	Foliar Spray: 20 µg/ml	Enhanced chlorophyll content, maximal seed yield.	[16]

Table 2: Effects of Uniconazole on Plant Growth and Yield

Crop Species	Application Method & Concentration	Observed Effects	Reference
Pyrethrum (Tanacetum cinerariifolium)	Foliar Spray: 50 g/L	Stem height reduced by 10-11%, number of flowers increased by 28%, pyrethrin yield increased by 11.2%.	[17]
Maize (Zea mays)	Seed Treatment: 50-100 mg/kg seed	Increased chlorophyll A and B content, improved initial root system length.	[18]
Ophiopogon japonicus	Foliar Spray: 7.5-30 kg/ha	Plant height reduced by 10-30%, tuber yield increased by up to 101.59%.	[19][20]
Rice (Oryza sativa)	Foliar Spray	Increased tillering, controlled plant height, improved lodging resistance.	[8]

Experimental Protocols

The following protocols are generalized methodologies for assessing the plant growth regulatory effects of a test compound like N-(1H-1,2,4-triazol-5-yl)acetamide. Researchers should adapt these protocols based on the specific plant species and available equipment.

Protocol 1: Dose-Response Curve for Seedling Growth Inhibition

Objective: To determine the effective concentration range of a test compound for controlling seedling height.

Materials:

• Test compound (e.g., N-(1H-1,2,4-triazol-5-yl)acetamide)

• Seeds of a model plant (e.g., tomato, wheat, or Arabidopsis thaliana)

• Germination trays or pots with sterile potting mix

• Solvent for the test compound (e.g., acetone or DMSO)

• Surfactant (e.g., Tween 20)

• Growth chamber with controlled light, temperature, and humidity

• Ruler or caliper

Procedure:

• Stock Solution Preparation: Prepare a 1000 mg/L (ppm) stock solution of the test compound in a suitable solvent.

• Working Solutions: Create a dilution series from the stock solution to achieve final concentrations of 0 (control), 10, 25, 50, 100, and 200 mg/L. The final solutions should contain a small amount of surfactant (e.g., 0.05% v/v) to ensure even coverage. The control should contain the same concentration of solvent and surfactant as the treatment solutions.

• Plant Material: Sow seeds in pots or trays and allow them to germinate and grow to a specific stage (e.g., the 2-3 leaf stage).[14] Ensure uniform seedling size at the start of the experiment.

• Application: Apply the working solutions as a foliar spray until runoff or as a soil drench with a fixed volume per pot. Use a randomized complete block design with at least 5-10 replicates per treatment.

• Data Collection: After a set period (e.g., 14-21 days), measure the plant height from the soil surface to the apical meristem. Other parameters like stem diameter, leaf number, and fresh/dry weight can also be recorded.

• Analysis: Analyze the data using ANOVA and a suitable post-hoc test to determine significant differences between treatments. Plot the percentage of growth inhibition against the logarithm of the concentration to generate a dose-response curve.

Workflow for Dose-Response Analysis of a PGR.

Protocol 2: Assessment of Stress Tolerance

Objective: To evaluate if the test compound enhances plant tolerance to abiotic stress (e.g., drought).

Materials:

• Potted plants pre-treated with an effective concentration of the test compound (determined from Protocol 1) and control plants.

• Growth chamber or greenhouse.

• Equipment for measuring physiological parameters (e.g., SPAD meter for chlorophyll, porometer for stomatal conductance, pressure chamber for water potential).

Procedure:

• Pre-treatment: Treat a uniform batch of plants with the selected concentration of the test compound and a control group with a blank solution as described in Protocol 1. Allow the plants to absorb and respond to the treatment for a specified period (e.g., 7 days).

• Stress Induction: Induce drought stress by withholding water from half of the control plants and half of the treated plants. The other half of each group should be well-watered (non-stress control).

• Data Collection: At regular intervals during the stress period (e.g., every 2-3 days), measure and record the following parameters:

  • Visual Assessment: Wilting score (e.g., on a scale of 1-5).

  • Chlorophyll Content: Use a SPAD meter for a non-destructive estimation of relative chlorophyll content.[9][10]

  • Stomatal Conductance: Measure using a leaf porometer. Triazole-treated plants often show reduced stomatal conductance.[9]

  • Relative Water Content (RWC): Determine by measuring fresh weight, turgid weight, and dry weight of leaf discs.

• Recovery: After a defined stress period (e.g., 10 days or when severe wilting occurs in control plants), re-water all plants and monitor their recovery rate.

• Analysis: Compare the physiological parameters and recovery rates between the four groups (Control/Watered, Control/Drought, Treated/Watered, Treated/Drought) to determine if the compound mitigated the effects of drought stress.

Conclusion and Future Directions

While N-(1H-1,2,4-triazol-5-yl)acetamide is not currently documented as a plant growth regulator, its chemical structure, derived from a known herbicidal triazole, warrants investigation. The acetamide functional group may alter its biological activity, potentially reducing phytotoxicity and revealing plant growth regulatory effects. The protocols and data presented for established triazole PGRs like paclobutrazol and uniconazole provide a robust framework for initiating such research. Future studies should focus on synthesizing N-(1H-1,2,4-triazol-5-yl)acetamide and screening it across a range of concentrations and plant species to elucidate its potential role in agriculture. Key areas of investigation should include its effect on gibberellin biosynthesis, its impact on hormonal cross-talk (particularly with ABA and cytokinins), and its ability to confer stress tolerance, thereby determining if it can be a valuable tool for crop management.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalwarehouse.com [chemicalwarehouse.com]
• 3. researchgate.net [researchgate.net]
• 4. Effect of Triazole Fungicides Titul Duo and Vintage on the Development of Pea (Pisum sativum L.) Symbiotic Nodules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Understanding the effect of a triazole with anti-gibberellin activity on the growth and yield of oilseed rape (Brassica napus) | The Journal of Agricultural Science | Cambridge Core [cambridge.org]
• 6. Exogenous Gibberellin Application in Tomato (Solanum lycopersicum) Recovers Growth Inhibition Caused by Triazole Overuse [hst-j.org]
• 7. Inhibition of Gibberellin Production in the Fungi Gibberella fujikuroi and Sphaceloma manihoticola by Plant Growth Retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of Uniconazole Plant Growth Regulator In Agriculture [doraagri.com]
• 9. News - Effects of Paclobutrazol on Plants: Growth, Yield, Quality [bigpesticides.com]
• 10. mdpi.com [mdpi.com]
• 11. bepls.com [bepls.com]
• 12. Insight of PBZ mediated drought amelioration in crop plants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.iau.ir [journals.iau.ir]
• 14. The complete application technology of paclobutrazol - Knowledge [plantgrowthhormones.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. Uniconazole-mediated growth regulation in Ophiopogon japonicus: yield maximization vs. medicinal quality trade-offs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | Uniconazole-mediated growth regulation in Ophiopogon japonicus: yield maximization vs. medicinal quality trade-offs [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide. The information is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide, which is typically prepared by the acetylation of 5-amino-1H-1,2,4-triazole.

Question: Why am I getting a low yield or no product?

Answer:

Several factors can contribute to a low yield of N-(1H-1,2,4-triazol-5-yl)acetamide. Consider the following potential causes and solutions:

• Inadequate Acetylating Agent: The choice and amount of the acetylating agent are crucial. Acetic anhydride is commonly used. Using an equimolar amount of acetic anhydride is recommended for selective mono-acetylation.[1] Excess acetic anhydride can lead to the formation of di- and tri-acetylated byproducts.[1][2][3]

• Reaction Temperature: The reaction temperature influences the rate and selectivity of the acetylation. While refluxing in neat acetic anhydride can drive the reaction, it often leads to a mixture of products.[1][2] Performing the reaction at a controlled temperature, for instance, at room temperature or slightly elevated temperatures in a suitable solvent, can improve selectivity for the desired mono-acetylated product.

• Presence of Moisture: Acetylating agents like acetic anhydride and acetyl chloride are sensitive to moisture. Ensure that all glassware is thoroughly dried and that anhydrous solvents are used to prevent the hydrolysis of the acetylating agent.

• Purity of Starting Material: Impurities in the starting material, 5-amino-1H-1,2,4-triazole, can interfere with the reaction. It is advisable to use a pure starting material.

Question: My product is a mixture of mono-, di-, and tri-acetylated compounds. How can I improve the selectivity for mono-acetylation?

Answer:

The formation of multiple acetylated products is a common issue in the acetylation of 5-amino-1H-1,2,4-triazole.[1][2][3] To enhance the selectivity for the desired N-(1H-1,2,4-triazol-5-yl)acetamide, consider the following strategies:

• Control Stoichiometry: Use a controlled amount of the acetylating agent, preferably a 1:1 molar ratio of 5-amino-1H-1,2,4-triazole to acetic anhydride.[1]

• Choice of Solvent: Performing the reaction in a suitable solvent can significantly improve selectivity. Dimethylformamide (DMF) has been reported to facilitate rapid and selective annular mono-acetylation when using an equivalent amount of acetic anhydride.[1]

• Reaction Conditions: Avoid harsh reaction conditions such as prolonged heating at high temperatures. Milder conditions, such as stirring at room temperature, can favor the formation of the mono-acetylated product.

Question: I am having difficulty purifying the final product. What purification methods are recommended?

Answer:

Purification can be challenging due to the potential for multiple products with similar polarities.

• Recrystallization: Recrystallization is a common method for purifying N-acetylated triazoles. Suitable solvents for recrystallization need to be determined experimentally, but ethanol or mixtures of ethanol and water are often good starting points.

• Column Chromatography: If recrystallization is ineffective, column chromatography using silica gel can be employed to separate the desired product from byproducts. A gradient elution system with solvents such as ethyl acetate and hexane may be effective.

• Acid-Base Extraction: The triazole ring has basic properties, which can be exploited for purification. The product can be dissolved in an acidic aqueous solution, washed with an organic solvent to remove non-basic impurities, and then precipitated by neutralizing the aqueous solution.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to N-(1H-1,2,4-triazol-5-yl)acetamide?

The most straightforward method is the direct acetylation of 5-amino-1H-1,2,4-triazole using an acetylating agent such as acetic anhydride or acetyl chloride.[1][2]

Q2: What are the potential side products in this synthesis?

The primary side products are over-acetylated derivatives, including di- and tri-acetylated species.[1][2][3] Isomeric products, where acetylation occurs on a ring nitrogen instead of the exocyclic amino group, can also form.[1][2]

Q3: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a suitable technique for monitoring the reaction. By comparing the spots of the reaction mixture with the starting material, you can determine when the starting material has been consumed. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring.

Q4: What are the key safety precautions for this synthesis?

Acetic anhydride and acetyl chloride are corrosive and lachrymatory. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

Data Presentation

Table 1: Comparison of Acetylation Conditions for 5-amino-1H-1,2,4-triazole

Acetylating Agent	Solvent	Temperature	Molar Ratio (Amine:Agent)	Observed Products	Reference
Acetic Anhydride	Neat	Reflux	Excess	Mixture of di-, mono-, and tri-acetylated derivatives	[1][2]
Acetic Anhydride	DMF	Not specified	1:1	Selective annular mono-acetylation	[1]
Acetyl Chloride	Not specified	Not specified	Not specified	Mixture of isomers	[1]
Acetic Anhydride	Neat	Room Temp	Excess	Di-acetylated derivative	[1]

Experimental Protocols

Selective Mono-acetylation of 5-amino-1H-1,2,4-triazole

This protocol is based on the selective mono-acetylation method described in the literature.[1]

Materials:

• 5-amino-1H-1,2,4-triazole

• Acetic Anhydride

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Deionized water

Procedure:

• In a clean, dry round-bottom flask, dissolve 5-amino-1H-1,2,4-triazole (1.0 eq) in anhydrous DMF.

• To this solution, add acetic anhydride (1.0 eq) dropwise while stirring at room temperature.

• Monitor the reaction progress using TLC (e.g., with a mobile phase of ethyl acetate/hexane).

• Once the starting material is consumed, pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the precipitate and wash it with cold water.

• Dry the crude product under vacuum.

• If necessary, purify the product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide.

Caption: Troubleshooting decision tree for low yield in the synthesis.

References

• 1. Acetylation of 5-amino-1H-[1,2,4]triazole revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of N-(1H-1,2,4-triazol-5-yl)acetamide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the purification of N-(1H-1,2,4-triazol-5-yl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing N-(1H-1,2,4-triazol-5-yl)acetamide?

A1: The synthesis, typically involving the acetylation of 5-amino-1H-1,2,4-triazole, can lead to several impurities. These include unreacted starting material (5-amino-1H-1,2,4-triazole), excess acetylating agent (e.g., acetic anhydride and its hydrolysis product, acetic acid), and various acetylated byproducts. Acetylation can occur on the exocyclic amino group as well as the nitrogen atoms of the triazole ring, leading to a mixture of isomers and di- or even tri-acetylated derivatives[1][2].

Q2: My crude product is a sticky solid/oil. What is the likely cause?

A2: A non-solid crude product is often due to the presence of residual acetic acid or a mixture of several acetylated byproducts which can act as a eutectic mixture, depressing the melting point. Ensuring the complete removal of acetic anhydride and acetic acid during the work-up is crucial.

Q3: Is N-(1H-1,2,4-triazol-5-yl)acetamide stable on silica gel?

A3: N-(1H-1,2,4-triazol-5-yl)acetamide is a polar, nitrogen-containing heterocyclic compound. Such compounds can sometimes show instability on acidic silica gel, leading to streaking or even decomposition during column chromatography. It is advisable to test the stability on a small scale using a TLC plate.

Q4: How can I remove residual acetic acid from my crude product?

A4: Acetic acid has a relatively high boiling point, making its removal by simple evaporation under reduced pressure challenging. Co-evaporation with a higher boiling point solvent like toluene (azeotropic removal) can be effective. Alternatively, neutralizing the crude mixture with a mild base (e.g., sodium bicarbonate solution) and then extracting the product might be possible, depending on the product's solubility.

Q5: What are the general solubility characteristics of N-(1H-1,2,4-triazol-5-yl)acetamide?

A5: As a polar molecule with hydrogen bond donors and acceptors, N-(1H-1,2,4-triazol-5-yl)acetamide is expected to be soluble in polar solvents like water, methanol, ethanol, and DMSO, and less soluble in non-polar organic solvents such as hexanes or diethyl ether.

Troubleshooting Guides

Problem 1: Low Purity After Initial Work-up

Potential Cause	Recommended Solution
Incomplete reaction or side reactions	Optimize reaction conditions (temperature, time, stoichiometry) to favor the formation of the desired mono-acetylated product. An analysis of the acetylation of 5-amino-1H-[1][3]triazole suggests that using equivalent amounts of acetic anhydride in DMF can lead to a more selective monoacetylation[2].
Presence of isomeric byproducts	The separation of isomers can be challenging. High-performance liquid chromatography (HPLC) or careful column chromatography with an optimized solvent system may be required.
Residual starting material and reagents	Ensure a thorough work-up. Quench excess acetic anhydride with water or methanol. To remove the highly polar starting material, 5-amino-1H-1,2,4-triazole, a recrystallization or a silica plug filtration might be effective if the solubility difference with the product is significant.

Problem 2: Difficulty with Recrystallization

Potential Cause	Recommended Solution
"Oiling out" instead of crystallization	This happens when the compound is insoluble in the cold solvent but melts in the hot solvent before dissolving. Try a solvent mixture where the compound has moderate solubility at high temperatures. Start by dissolving the compound in a good solvent (e.g., methanol) at an elevated temperature, then slowly add a poor solvent (e.g., diethyl ether) until turbidity is observed.
No crystal formation upon cooling	The solution may be too dilute, or the compound is too soluble in the chosen solvent. Concentrate the solution or try a solvent in which the compound is less soluble. Inducing crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal can also be helpful.
Poor recovery of the product	The compound may be too soluble in the recrystallization solvent, even at low temperatures. Select a solvent system where the solubility difference between hot and cold is more pronounced. Minimize the amount of hot solvent used to just dissolve the compound.

Problem 3: Challenges in Column Chromatography

Potential Cause	Recommended Solution
Compound streaking on the column	This is common for polar compounds on silica gel. Try adding a small amount of a polar modifier to the eluent, such as methanol (up to 10%) in dichloromethane. For basic compounds like this, adding a small amount of triethylamine (0.1-1%) to the eluent can deactivate the acidic sites on the silica and improve peak shape.
Co-elution of the product with impurities	The chosen eluent system may not have sufficient resolving power. Run a thorough TLC analysis with different solvent systems (e.g., ethyl acetate/hexanes, methanol/dichloromethane, acetonitrile/dichloromethane) to find an optimal system that provides good separation. Using a shallower solvent gradient during elution can also improve resolution.
Compound is not eluting from the column	The eluent is likely not polar enough. Gradually increase the polarity of the mobile phase. For very polar compounds that are strongly retained on silica, reversed-phase chromatography or Hydrophilic Interaction Liquid Chromatography (HILIC) might be more suitable alternatives[4].

Data Presentation

Qualitative Solubility of N-(1H-1,2,4-triazol-5-yl)acetamide

Solvent	Expected Solubility	Suitability for Recrystallization
Water	Soluble, especially when hot	Potentially good, possibly in a mixture with an alcohol
Methanol	Soluble	Likely too soluble for good recovery
Ethanol	Soluble	Potentially a good single solvent or part of a co-solvent system
Acetone	Moderately Soluble	May be a suitable recrystallization solvent
Ethyl Acetate	Sparingly Soluble	Could be a good co-solvent with a more polar solvent
Dichloromethane	Sparingly to Insoluble	Likely unsuitable for recrystallization, but useful for chromatography
Hexanes	Insoluble	Good as an anti-solvent or for washing

Experimental Protocols

Disclaimer: The following protocols are general recommendations and should be optimized for your specific experimental setup and purity requirements.

Protocol 1: General Work-up Procedure

• After the reaction is complete, cool the reaction mixture to room temperature.

• Slowly add methanol to the stirred reaction mixture to quench any unreacted acetic anhydride.

• Remove the solvent under reduced pressure.

• To aid in the removal of the resulting acetic acid, add toluene to the residue and evaporate under reduced pressure. Repeat this step 2-3 times.

• The resulting crude solid can then be subjected to purification by recrystallization or chromatography.

Protocol 2: Recrystallization (Recommended Starting Point)

• Take the crude N-(1H-1,2,4-triazol-5-yl)acetamide and place it in an Erlenmeyer flask.

• Add a minimal amount of a hot solvent (e.g., ethanol or an ethanol/water mixture) to just dissolve the solid.

• Allow the solution to cool slowly to room temperature.

• If crystals do not form, place the flask in an ice bath or refrigerator.

• Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Protocol 3: Flash Column Chromatography (Recommended Starting Point)

• Adsorbent: Silica gel (230-400 mesh).

• Eluent System: Start with a mobile phase of low polarity (e.g., 100% ethyl acetate) and gradually increase the polarity by adding methanol (e.g., from 0% to 10% methanol in ethyl acetate). The optimal gradient should be determined by prior TLC analysis.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial mobile phase or a slightly more polar solvent. If solubility is an issue, adsorb the crude material onto a small amount of silica gel and load it onto the column as a dry powder.

• Elution and Fraction Collection: Run the column, collecting fractions and monitoring them by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Experimental Workflow for Purification

Caption: General workflow for the purification of N-(1H-1,2,4-triazol-5-yl)acetamide.

Troubleshooting Logic for Chromatography

Caption: Decision-making process for chromatography based on TLC analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acetylation of 5-amino-1H-[1,2,4]triazole revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. echemi.com [echemi.com]

Overcoming solubility issues of N-(1H-1,2,4-triazol-5-yl)acetamide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges associated with N-(1H-1,2,4-triazol-5-yl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of N-(1H-1,2,4-triazol-5-yl)acetamide?

A1: While specific quantitative solubility data for N-(1H-1,2,4-triazol-5-yl)acetamide is not extensively documented in publicly available literature, its chemical structure, containing both a polar triazole ring and a polar acetamide group, suggests it is likely to have some solubility in polar organic solvents. The parent 1,2,4-triazole is known to be soluble in water and alcohols.[1] However, derivatives can exhibit different solubility profiles. It is anticipated to have limited solubility in non-polar organic solvents and may require specific conditions for dissolution in aqueous buffers.

Q2: I am observing precipitation of the compound when I dilute my stock solution into an aqueous buffer for a biological assay. What is the likely cause?

A2: This is a common issue for compounds with low to moderate aqueous solubility. When a concentrated stock solution, typically prepared in a high-solubility organic solvent like dimethyl sulfoxide (DMSO), is diluted into an aqueous buffer, the compound's concentration may exceed its solubility limit in the final solvent mixture, leading to precipitation.

Q3: Can I heat the solvent to improve the dissolution of N-(1H-1,2,4-triazol-5-yl)acetamide?

A3: Gentle heating can be an effective method to increase both the rate of dissolution and the solubility of a compound. However, it is crucial to be cautious, as excessive heat can lead to the degradation of the compound. It is advisable to perform a preliminary stability test of N-(1H-1,2,4-triazol-5-yl)acetamide at the intended temperature before proceeding with this method for preparing solutions for sensitive experiments.

Q4: How does pH affect the solubility of N-(1H-1,2,4-triazol-5-yl)acetamide?

A4: The 1,2,4-triazole ring is amphoteric, meaning it can be protonated or deprotonated depending on the pH.[1] The solubility of N-(1H-1,2,4-triazol-5-yl)acetamide is therefore expected to be pH-dependent. Adjusting the pH of the aqueous solution away from the compound's isoelectric point can increase the proportion of the more soluble ionized form, thereby enhancing its solubility. The optimal pH for solubilization must be determined experimentally and should be compatible with the requirements of your specific assay or experiment.

Troubleshooting Guides

Issue 1: Difficulty in Preparing a Concentrated Stock Solution

If you are struggling to dissolve N-(1H-1,2,4-triazol-5-yl)acetamide to your desired concentration in a single solvent, follow this troubleshooting workflow:

Troubleshooting workflow for preparing a stock solution.

Issue 2: Precipitation in Aqueous Media During Experiments

Encountering precipitation upon dilution of your stock solution into an aqueous buffer is a common hurdle. The following strategies can help mitigate this issue:

Data Presentation: Comparison of Solubilization Strategies

Strategy	Description	Expected Effectiveness	Key Considerations
Co-solvent System	First, dissolve the compound in a minimal amount of a water-miscible organic solvent (e.g., DMSO, ethanol) before adding it to the aqueous buffer.	High	The final concentration of the organic solvent must be compatible with the experimental system (e.g., not exceeding 0.5-1% in many cell-based assays).
pH Adjustment	Modify the pH of the aqueous buffer to ionize the compound, thereby increasing its solubility.	Moderate to High	The chosen pH must not interfere with the biological assay or the stability of other components. Experimental optimization is required.
Use of Surfactants	Incorporate a low concentration of a non-ionic surfactant (e.g., Tween® 80, Pluronic® F-68) in the aqueous buffer.	Moderate	The surfactant and its concentration must be validated to ensure they do not affect the experimental outcome.
Particle Size Reduction	If working with the solid form, techniques like micronization or sonication can increase the surface area for dissolution.	Moderate	Primarily increases the dissolution rate rather than the equilibrium solubility.[2]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol outlines the steps for preparing a stock solution of N-(1H-1,2,4-triazol-5-yl)acetamide, starting with a common organic solvent.

• Solvent Selection : Begin with a high-purity, anhydrous polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

• Weighing : Accurately weigh the desired amount of N-(1H-1,2,4-triazol-5-yl)acetamide in a sterile, chemically resistant vial.

• Initial Dissolution : Add a small volume of the chosen solvent to the vial. Vortex or mix thoroughly at room temperature.

• Aiding Dissolution (if necessary) : If the compound does not fully dissolve, try the following:

  • Sonication : Place the vial in a sonicator bath for 5-10 minutes.

  • Gentle Warming : Warm the vial in a water bath at 37-50°C for 10-15 minutes. Periodically vortex the solution.

• Final Volume : Once the compound is completely dissolved, add the remaining solvent to reach the final desired concentration.

• Storage : Store the stock solution as recommended on the product datasheet, typically at -20°C or -80°C, protected from light and moisture.

Protocol 2: Systematic Solubility Screening

To identify the optimal solvent system for your specific experimental needs, a systematic solubility screening is recommended.

References

• 1. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 2. dissolutiontech.com [dissolutiontech.com]

Optimizing reaction conditions for N-(1H-1,2,4-triazol-5-yl)acetamide synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide, providing potential causes and recommended solutions in a question-and-answer format.

Q1: My reaction is producing a mixture of mono-acetylated isomers. How can I improve the regioselectivity for N-(1H-1,2,4-triazol-5-yl)acetamide?

A1: The formation of multiple mono-acetylated isomers is a common challenge due to the presence of multiple reactive sites on the starting material, 5-amino-1H-1,2,4-triazole. Acetylation can occur on the exocyclic amino group or the nitrogen atoms of the triazole ring.

• Cause: Conventional acetylation procedures using acetyl chloride are often not regioselective and can lead to a mixture of isomers.[1][2][3]

• Solution: For a more selective mono-acetylation, it is recommended to use equivalent amounts of acetic anhydride in a dimethylformamide (DMF) solution. This method has been shown to be rapid and selective for annular mono-acetylation.[1][2][3]

Q2: I am observing significant amounts of di- and tri-acetylated byproducts in my reaction mixture. What are the likely causes and how can I minimize their formation?

A2: Over-acetylation is a frequent side reaction, particularly under harsh reaction conditions.

• Cause 1: Using an excess of the acetylating agent, such as neat acetic anhydride under reflux, can lead to the formation of di- and tri-acetylated derivatives.[1][2][3]

• Solution 1: Carefully control the stoichiometry of the reactants. Use equivalent amounts of acetic anhydride relative to the 5-amino-1H-1,2,4-triazole.

• Cause 2: High reaction temperatures can promote further acetylation.

• Solution 2: Conduct the reaction at a lower temperature. For instance, diacetylation can be favored when using neat acetic anhydride at room temperature.[1][2] By keeping the temperature controlled, you can favor mono-acetylation.

Q3: The yield of my desired product, N-(1H-1,2,4-triazol-5-yl)acetamide, is consistently low. What steps can I take to improve the yield?

A3: Low yields can result from incomplete reactions, side product formation, or product loss during workup and purification.

• Cause 1: Suboptimal reaction conditions, such as incorrect solvent or temperature, can lead to poor conversion.

• Solution 1: Optimize the reaction parameters. A recommended starting point for selective mono-acetylation is the use of equivalent amounts of acetic anhydride in DMF.[1][2][3]

• Cause 2: The formation of multiple products (isomers and over-acetylated compounds) inherently lowers the yield of the desired single product.

• Solution 2: Address the selectivity issues as described in Q1 and Q2 to channel the reaction towards the desired product.

• Cause 3: Product loss during purification.

• Solution 3: Employ appropriate purification techniques. Given the potential for a mixture of products, chromatographic methods like HPLC may be necessary for efficient separation.[1][2][3]

Q4: I am having difficulty purifying the final product. What are the recommended purification strategies?

A4: The purification of N-(1H-1,2,4-triazol-5-yl)acetamide can be challenging due to the presence of closely related isomers and byproducts.

• Recommendation 1: Analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are effective for both analyzing the product mixture and for purification.[1][2][3][4][5]

• Recommendation 2: Characterization of the purified product and byproducts should be performed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy to confirm the structure of the isolated compounds.[1][2][3][4][5]

Frequently Asked Questions (FAQs)

Q1: What is the primary starting material for the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide?

A1: The primary starting material is 5-amino-1H-1,2,4-triazole.[1][2][3]

Q2: What are the common acetylating agents used in this synthesis?

A2: The most common acetylating agents are acetyl chloride and acetic anhydride.[1][2][3] The choice between them can significantly impact the selectivity and product distribution.

Q3: What is the role of the solvent in this reaction?

A3: The solvent can influence the reaction rate and selectivity. Dimethylformamide (DMF) has been shown to be an effective solvent for achieving rapid and selective mono-acetylation when used with acetic anhydride.[1][2][3]

Q4: Can diacetylation be the desired outcome under certain conditions?

A4: Yes, if the diacetylated derivative is the target molecule. Using neat acetic anhydride at room temperature can favor the formation of the diacetylated product, 1-acetyl-3-(acetylamino)-1H-[1][3][4]triazole.[1][2]

Data Presentation

Table 1: Summary of Reaction Conditions for Acetylation of 5-Amino-1H-1,2,4-triazole

Acetylating Agent	Solvent	Temperature	Key Outcome	Reference
Acetyl Chloride	-	-	Non-regioselective, mixture of isomers	[1][2][3]
Acetic Anhydride	Neat	Reflux	Mixture of di-, mono-, and tri-acetylated derivatives	[1][2][3]
Acetic Anhydride	DMF	-	Rapid and selective annular mono-acetylation	[1][2][3]
Acetic Anhydride	Neat	Room Temp.	Favors diacetylated derivative	[1][2]

Experimental Protocols

Protocol 1: Selective Mono-acetylation of 5-Amino-1H-1,2,4-triazole

This protocol is adapted from studies showing rapid and selective annular mono-acetylation.[1][2][3]

• Reactant Preparation: Dissolve 5-amino-1H-1,2,4-triazole in dimethylformamide (DMF).

• Addition of Acetylating Agent: To the solution from step 1, add an equivalent amount of acetic anhydride dropwise while stirring.

• Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique such as HPLC or TLC.

• Workup: Once the reaction is complete, quench the reaction mixture appropriately (e.g., by adding water or a mild base).

• Extraction: Extract the product using a suitable organic solvent.

• Purification: Purify the crude product using column chromatography or preparative HPLC to isolate N-(1H-1,2,4-triazol-5-yl)acetamide.

• Characterization: Confirm the structure and purity of the final product using 1H NMR, FTIR, and mass spectrometry.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Acetylation of 5-amino-1H-[1,2,4]triazole revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, structure and properties of N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acetylation of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide?

A1: The most prevalent side reactions involve the formation of multiple acetylated byproducts. Due to the presence of multiple reactive sites on the 5-amino-1H-1,2,4-triazole starting material (the exocyclic amino group and the nitrogen atoms of the triazole ring), the acetylation reaction can be non-regioselective. This can lead to a mixture of mono-, di-, and even triacetylated derivatives.[1][2]

Q2: Why am I getting a mixture of isomers instead of the desired N-(1H-1,2,4-triazol-5-yl)acetamide?

A2: The formation of a mixture of isomers is a known challenge in this synthesis, particularly when using acylating agents like acetyl chloride. The acetylation can occur on the exocyclic amino group to yield the desired product, but also on the nitrogen atoms of the triazole ring, leading to different N-acetylated isomers.[1][2] Conventional monoacetylation procedures with acetyl chloride are often not regioselective.[1][2]

Q3: I have identified a diacetylated byproduct in my reaction mixture. What is its likely structure?

A3: A common diacetylated byproduct is 1-acetyl-5-(acetylamino)-1H-1,2,4-triazole.[1] This occurs when both a ring nitrogen and the exocyclic amino group are acetylated. Traditional diacetylation using neat acetic anhydride under reflux is known to produce a mixture of di-, mono-, and triacetylated derivatives.[1][2]

Q4: Can triacetylation occur? Under what conditions?

A4: Yes, triacetylated derivatives can be formed, especially under forcing reaction conditions. For instance, traditional diacetylation in neat acetic anhydride under reflux can produce triacetylated products alongside mono- and diacetylated derivatives.[1][2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of the desired monoacetylated product	Formation of multiple byproducts: The reaction conditions may favor the formation of di- and tri-acetylated products or other isomers.	Optimize reaction conditions: A rapid and selective annular monoacetylation can be achieved by using equivalent amounts of acetic anhydride in a dimethylformamide (DMF) solution.[1][2] Avoid using a large excess of the acetylating agent and harsh conditions like high temperatures for extended periods.
Presence of multiple spots on TLC, indicating a mixture of products	Lack of regioselectivity: The acetylating agent may not be selectively reacting with the exocyclic amino group. Acetyl chloride, for instance, is known to be non-regioselective.[1][2]	Use a more selective acetylating agent and solvent system: Employing equivalent amounts of acetic anhydride in DMF has been shown to be a more selective method for monoacetylation.[1][2]
Difficulty in purifying the final product	Similar polarity of byproducts: The various acetylated isomers and the desired product may have similar polarities, making separation by column chromatography challenging.	Recrystallization: Attempt recrystallization from a suitable solvent system to selectively crystallize the desired product. Careful chromatography: If chromatography is necessary, use a high-resolution column and a carefully selected eluent system to achieve better separation. Analytical techniques like HPLC, GC-MS, 1H NMR, and FTIR spectroscopy can be used to identify the different products.[1][2]
Formation of an unexpected intermediate	Kinetic vs. thermodynamic control: The reaction may initially form a kinetic product that rearranges to the thermodynamically more stable product.	An intermediate, 1-acetyl-3-amino-1H-[1][2][3]triazole, has been observed, which then transforms into the known 1-acetyl-5-amino-1H-[1][2][3]triazole.[1] Monitoring the reaction over time can provide insights into the reaction progress and the formation of intermediates.

Experimental Protocols

Selective Monoacetylation of 5-amino-1H-1,2,4-triazole

This protocol is designed to favor the formation of the desired N-(1H-1,2,4-triazol-5-yl)acetamide by promoting selective monoacetylation.

Materials:

• 5-amino-1H-1,2,4-triazole

• Acetic anhydride

• Dimethylformamide (DMF)

• Standard laboratory glassware and stirring equipment

• Purification supplies (e.g., silica gel for chromatography, recrystallization solvents)

Procedure:

• Dissolve 5-amino-1H-1,2,4-triazole in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add one equivalent of acetic anhydride to the stirred solution.

• Allow the reaction to proceed at room temperature while monitoring its progress using Thin Layer Chromatography (TLC).

• Upon completion of the reaction (as indicated by the consumption of the starting material), quench the reaction by the addition of cold water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain pure N-(1H-1,2,4-triazol-5-yl)acetamide.

Reaction Pathways

The following diagram illustrates the main reaction pathway for the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide and the potential side reactions leading to the formation of byproducts.

Caption: Main and side reaction pathways in the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide.

References

• 1. Acetylation of 5-amino-1H-[1,2,4]triazole revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. isres.org [isres.org]

Enhancing the biological activity of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives

Technical Support Center: N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for working with N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

Section 1: Synthesis and Characterization

This section addresses common issues and questions related to the synthesis and structural confirmation of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

Frequently Asked Questions (FAQs)

Q1: What is a general synthetic route for N-(1H-1,2,4-triazol-5-yl)acetamide derivatives?

A1: A common and effective method involves a multi-step synthesis. The process typically starts with a commercially available acid, which is converted to a hydrazide. This intermediate is then cyclized to form the 1,2,4-triazole-thiol ring. The final step is the coupling of the triazole intermediate with an appropriate N-aryl/alkyl-2-bromoacetamide.[1][2] This pathway allows for diverse substitutions on the acetamide moiety to explore structure-activity relationships.

A generalized workflow for synthesizing target derivatives.

Q2: Which spectroscopic methods are essential for characterizing the final products?

A2: For unambiguous structure confirmation, a combination of spectroscopic techniques is necessary. These include ¹H NMR and ¹³C NMR for mapping the proton and carbon skeleton, Fourier-Transform Infrared (FTIR) spectroscopy to identify key functional groups (like C=O of the acetamide and N-H), and High-Resolution Mass Spectrometry (HRMS) to confirm the elemental composition and molecular weight.[1][3]

Q3: My final coupling reaction yield is low. What are the common causes?

A3: Low yields in the final coupling step can stem from several factors:

• Incomplete reaction: The reaction may require longer duration or gentle heating. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Base and Solvent: The choice of base and solvent is critical. While combinations like Lithium Hydride (LiH) in Dimethylformamide (DMF) are reported, other systems might be necessary depending on your specific substrates.[2]

• Purity of Intermediates: Ensure the triazole-thiol and N-aryl-2-bromoacetamide intermediates are pure. Impurities can interfere with the reaction.

• Moisture: The reaction is sensitive to moisture. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide: Synthesis

A decision tree for troubleshooting common synthesis problems.

Experimental Protocol: General Synthesis

This protocol is a generalized procedure based on methodologies reported in the literature.[1][2][4]

• Synthesis of Triazole-thiol Intermediate: a. Reflux the starting carboxylic acid with absolute methanol and a catalytic amount of sulfuric acid for 3-4 hours to yield the methyl ester. b. Treat the resulting ester with hydrazine hydrate in methanol and reflux for 3-4 hours to produce the corresponding hydrazide. c. Dissolve the hydrazide in a basic solution (e.g., 10% KOH) with an equimolar amount of a suitable isothiocyanate and reflux for 10-12 hours to achieve cyclization into the 5-substituted-1,2,4-triazole-thiol. d. Monitor reaction completion by TLC. Upon completion, acidify the mixture to precipitate the product, which is then filtered, washed, and recrystallized.

• Synthesis of N-Aryl/Alkyl-2-bromoacetamides: a. Dissolve the desired substituted amine in a basic aqueous solution (e.g., 5% Na₂CO₃). b. Slowly add bromoacetyl bromide to the mixture with stirring. c. The resulting precipitate is filtered, washed, and purified by recrystallization or column chromatography.

• Final Coupling: a. In an appropriate anhydrous solvent like DMF, add the synthesized triazole-thiol intermediate and a suitable base (e.g., LiH or K₂CO₃). b. Stir the mixture until hydrogen evolution ceases (if using a hydride base). c. Add the N-aryl/alkyl-2-bromoacetamide portion-wise and stir the reaction at room temperature for 2-4 hours. d. Monitor the reaction by TLC. After completion, pour the reaction mixture into cold water to precipitate the final product. e. Filter, wash with water, and purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Section 2: Biological Activity and Assays

This section provides guidance on evaluating the biological activity of the synthesized derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary biological activities investigated for these compounds?

A1: N-(1H-1,2,4-triazol-5-yl)acetamide derivatives have been explored for a wide range of biological activities, including anticancer, antibacterial, antifungal, anticonvulsant, anti-urease, and enzyme inhibition (e.g., tyrosinase) properties.[1][3][5][6][7][8] The specific activity is highly dependent on the nature and position of substituents on the aromatic rings and other moieties.

Q2: My results from the MTT anti-proliferative assay are not reproducible. What should I check?

A2: Inconsistent MTT assay results can be due to several factors:

• Cell Viability: Ensure cells are healthy and in the logarithmic growth phase before seeding.

• Compound Solubility: Poor solubility of the test compound can lead to inaccurate concentrations. Use a small percentage of DMSO to dissolve the compounds and ensure it is fully dissolved in the media. Run a vehicle control (media with the same percentage of DMSO) to rule out solvent toxicity.

• Incubation Times: Adhere strictly to the optimized incubation times for both the compound treatment and the MTT reagent.

• MTT Reagent Quality: Ensure the MTT reagent is fresh and protected from light.

• Reader Calibration: Verify that the plate reader is properly calibrated for absorbance at the correct wavelength (typically 570 nm).

Experimental Protocol: MTT Assay for Anticancer Activity

This protocol is adapted from methods used to evaluate the anti-proliferative potential of triazole derivatives against cancer cell lines like HepG2.[1]

• Cell Culture: Culture the selected cancer cells (e.g., HepG2) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Trypsinize and seed the cells into 96-well plates at a density of approximately 1x10⁴ cells per well. Allow them to adhere for 24 hours.

• Compound Treatment: Prepare stock solutions of the test derivatives in DMSO. Dilute these stocks with culture medium to achieve the desired final concentrations. Replace the old medium in the wells with the medium containing the test compounds and incubate for 24-48 hours. Include a positive control (e.g., Doxorubicin) and a vehicle control (DMSO).

• MTT Addition: After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

A step-by-step workflow for the MTT cell viability assay.

Section 3: Structure-Activity Relationship (SAR)

Understanding how structural modifications impact biological activity is key to designing more potent derivatives.

Frequently Asked Questions (FAQs)

Q1: How do substituents on the N-phenylacetamide ring generally influence anticancer activity?

A1: The position and electronic nature of substituents on the N-phenyl ring significantly alter anticancer activity. For example, studies have shown that the presence of electron-donating groups, such as a methyl (-CH₃) group, at the ortho-position of the phenyl ring can increase anti-proliferative potential against cell lines like HepG2.[1] The activity of one series of compounds was found to decrease in the order of 2,6-dimethyl > 2-methyl > 3-methyl > 4-methyl substitution.[1]

Q2: Are there general SAR trends for other biological activities like enzyme inhibition?

A2: Yes, similar trends are observed for other activities. In studies on tyrosinase inhibitors, substitutions on the various phenyl rings of the triazole scaffold were critical. For instance, compounds with a 4-fluorophenyl group at the N-phenyl acetamide position showed potent inhibitory activity.[6] The absence of a substituent at the para position of the N-phenyl acetamide moiety also resulted in good inhibitory activity.[6]

Data Presentation: Quantitative SAR Data

Table 1: Anticancer Activity of N-arylated 5-aryl-1,2,4-triazole-coupled acetamides against HepG2 Cell Line [1]

Compound ID	Substitution on N-phenyl ring	IC₅₀ (µg/mL)
7a	2-CH₃	20.112
7b	3-CH₃	21.765
7c	4-CH₃	23.431
7d	4-OCH₃	28.343
7e	3,4-di-CH₃	26.554
7f	2,6-di-CH₃	16.782

Table 2: Antibacterial Activity of 1,2,4-triazole derivatives against Xanthomonas oryzae pv. oryzae (Xoo) [3]

Compound ID	Substitution on N-phenylacetamide ring	EC₅₀ (µg/mL)
7a	H	55.0
7e	2,4-di-Cl	34.5
7g	2-F	38.3
7h	3-F	58.2
7i	4-F	47.5
7k	2-Cl	54.6
7l	3-Cl	46.0
7n	2-Br	39.0
Control	Bismerthiazol	85.6

SAR Principles Visualization

General structure-activity relationship principles. (Note: The diagram above uses a placeholder image of the core N-(1H-1,2,4-triazol-5-yl)acetamide structure for annotation.)

References

• 1. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and Structure–Activity Relationship of Thioacetamide-Triazoles against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and anti-urease evaluations of new sulfonamide-1,2,3-triazole-acetamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biological and Cheminformatics Studies of Newly Designed Triazole Based Derivatives as Potent Inhibitors against Mushroom Tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Biological features of new 1,2,4-triazole derivatives (a literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

Technical Support Center: Crystallization of N-(1H-1,2,4-triazol-5-yl)acetamide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the crystallization of N-(1H-1,2,4-triazol-5-yl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the crystallization of N-(1H-1,2,4-triazol-5-yl)acetamide?

A1: The ideal solvent is one in which the compound is highly soluble at elevated temperatures but sparingly soluble at lower temperatures. Based on the polar nature of the triazole and acetamide functional groups, polar solvents are generally a good starting point. A solvent system of ethanol/water or ethyl acetate/hexane is often effective for the recrystallization of similar triazole derivatives.[1] It is recommended to perform a small-scale solvent screen to determine the optimal solvent or solvent mixture for your specific sample.

Q2: My compound is "oiling out" instead of crystallizing. What should I do?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid. This can happen if the melting point of your compound is lower than the boiling point of the solvent, or if there are significant impurities. To address this, try using a larger volume of solvent, a lower crystallization temperature, or a different solvent system with a lower boiling point. Slowing down the cooling process can also help promote crystal formation over oiling.

Q3: How can I induce crystallization if no crystals form upon cooling?

A3: If crystals do not form spontaneously, several techniques can be employed to induce crystallization. These include scratching the inner surface of the flask with a glass rod to create nucleation sites, adding a seed crystal of the pure compound, or reducing the volume of the solvent to increase the concentration of the solute.

Q4: What is a typical yield for the recrystallization of a triazole derivative?

A4: A successful recrystallization should provide a good recovery of the purified product. While the yield can vary depending on the purity of the starting material and the chosen solvent system, a yield of over 80% is generally considered good. Low yields can result from using too much solvent, premature crystallization during hot filtration, or incomplete precipitation.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the crystallization of N-(1H-1,2,4-triazol-5-yl)acetamide.

Issue 1: The compound does not dissolve in the chosen solvent, even with heating.

• Possible Cause: The solvent may not be polar enough to dissolve the highly polar N-(1H-1,2,4-triazol-5-yl)acetamide.

• Solution:

  • Try a more polar solvent such as methanol, ethanol, or water.

  • Consider using a mixed solvent system. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes slightly turbid. Heat the mixture until it is clear again and then allow it to cool slowly. A common mixture for similar compounds is ethanol/water.[1]

Issue 2: No crystals form after cooling the solution.

• Possible Cause 1: The solution is not supersaturated.

• Solution 1: The concentration of the compound may be too low. Try evaporating some of the solvent to increase the concentration and then cool the solution again.

• Possible Cause 2: High activation energy for nucleation.

• Solution 2:

  • Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. This creates microscopic scratches that can serve as nucleation sites.

  • Seeding: If you have a small amount of the pure crystalline product, add a tiny crystal to the solution. This "seed" will act as a template for crystal growth.

  • Ultrasonic Bath: Placing the flask in an ultrasonic bath can sometimes induce nucleation.

Issue 3: The resulting crystals are very small or appear as a powder.

• Possible Cause: The rate of crystallization was too rapid.

• Solution: Slow down the cooling process. Allow the flask to cool to room temperature on the benchtop, insulated with a cloth or paper towels, before placing it in an ice bath. A slower cooling rate allows for the formation of larger, more well-defined crystals.

Issue 4: The recrystallized product is still impure.

• Possible Cause 1: The chosen solvent is not effective at separating the desired compound from the impurities.

• Solution 1: Perform a different solvent screen to find a solvent that solubilizes the impurities well at room temperature but not the desired compound, or vice-versa.

• Possible Cause 2: Impurities were trapped within the crystal lattice during rapid crystallization.

• Solution 2: Re-dissolve the crystals in a fresh portion of the hot solvent and allow them to recrystallize more slowly.

• Possible Cause 3: Insoluble impurities were not removed.

• Solution 3: If there are insoluble materials present in the hot solution, perform a hot filtration step before allowing the solution to cool.

Data Presentation

Table 1: Estimated Solubility of N-(1H-1,2,4-triazol-5-yl)acetamide in Common Solvents

Note: This data is an estimation based on the general solubility of triazole and acetamide derivatives and should be used as a starting point for experimental solvent screening.

Solvent	Polarity	Solubility at 25°C (g/100mL)	Solubility at Boiling Point (g/100mL)
Water	High	Low	Moderate
Ethanol	High	Moderate	High
Methanol	High	Moderate	High
Acetone	Medium	Low	Moderate
Ethyl Acetate	Medium	Low	Moderate
Dichloromethane	Low	Very Low	Low
Hexane	Low	Insoluble	Insoluble

Experimental Protocols

Protocol 1: General Recrystallization Procedure for N-(1H-1,2,4-triazol-5-yl)acetamide

• Solvent Selection: Based on small-scale tests, select a suitable solvent or solvent pair. For this example, an ethanol/water system will be used.

• Dissolution: Place the crude N-(1H-1,2,4-triazol-5-yl)acetamide in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid. It is advisable to add the solvent in small portions and heat the mixture with stirring.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. Pre-heat a funnel and a receiving flask containing a small amount of boiling solvent. Place a fluted filter paper in the funnel and pour the hot solution through it quickly.

• Crystallization: To the hot, clear solution, add hot water dropwise until the solution becomes faintly cloudy. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask with a watch glass and allow it to cool slowly to room temperature. To promote the formation of larger crystals, you can insulate the flask.

• Further Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent (the same solvent mixture used for crystallization) to remove any remaining soluble impurities.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]

Stability studies of N-(1H-1,2,4-triazol-5-yl)acetamide under different conditions

This technical support center provides guidance and troubleshooting for researchers conducting stability studies on N-(1H-1,2,4-triazol-5-yl)acetamide. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why are stability studies of N-(1H-1,2,4-triazol-5-yl)acetamide necessary?

Stability studies are crucial for the development of any new drug substance.[1][2] They help to understand how the quality of the active pharmaceutical ingredient (API) changes over time under the influence of various environmental factors such as temperature, humidity, and light.[3] This information is vital for determining the proper storage conditions, shelf-life, and packaging for the drug product. Furthermore, forced degradation studies, which are a component of stability testing, help to identify potential degradation products and pathways.[1][2][3] This is a regulatory requirement by agencies like the FDA and is outlined in the ICH guidelines.[1]

Q2: What are the typical stress conditions for a forced degradation study of N-(1H-1,2,4-triazol-5-yl)acetamide?

Forced degradation studies expose the drug substance to conditions more severe than accelerated stability testing to generate degradation products.[1] As per ICH guidelines, typical stress conditions for a compound like N-(1H-1,2,4-triazol-5-yl)acetamide would include:

• Acid Hydrolysis: Treatment with an acid (e.g., 0.1N HCl) at elevated temperatures.[3]

• Base Hydrolysis: Treatment with a base (e.g., 0.1N NaOH) at elevated temperatures.[3]

• Oxidation: Exposure to an oxidizing agent, such as hydrogen peroxide (e.g., 3% H₂O₂).[1][3]

• Thermal Stress: Heating the solid drug substance at high temperatures (e.g., 70-80°C).[3]

• Photostability: Exposing the drug substance to light, typically a combination of UV and visible light.[3]

Q3: How much degradation is considered sufficient in a forced degradation study?

The goal is to achieve a level of degradation that is significant enough to be detected and characterized, but not so extensive that the primary degradation products themselves degrade into secondary products. A target degradation of around 1-30% is generally considered appropriate.[3] If no degradation is observed under initial stress conditions, more strenuous conditions (e.g., higher acid/base concentration, higher temperature) may be applied.[3]

Q4: What analytical techniques are suitable for monitoring the stability of N-(1H-1,2,4-triazol-5-yl)acetamide?

High-Performance Liquid Chromatography (HPLC) is the most common and powerful technique for stability studies.[4][5] A stability-indicating HPLC method should be developed and validated to separate the parent drug from its degradation products and any process impurities.[2] The method should be able to accurately quantify the decrease in the active ingredient and the increase in degradation products.[2] Liquid Chromatography-Mass Spectrometry (LC-MS) is often used to identify the structure of the degradation products.[1]

Troubleshooting Guides

Problem: No degradation is observed under standard stress conditions (e.g., 0.1N HCl at 60°C for 30 minutes).

• Possible Cause: N-(1H-1,2,4-triazol-5-yl)acetamide may be highly stable under these conditions. The 1,2,4-triazole ring is a stable aromatic system.[6]

• Solution:

  • Increase the severity of the stress conditions. For acid or base hydrolysis, you can increase the concentration of the acid/base or reflux the solution.[3]

  • Extend the duration of exposure to the stress condition.

  • Ensure that the analytical method is sensitive enough to detect small amounts of degradation products.

Problem: The chromatogram from my HPLC analysis shows poor resolution between the parent peak and a degradation product.

• Possible Cause: The chromatographic conditions (mobile phase, column, temperature) are not optimized for separating these specific compounds.

• Solution:

  • Modify the mobile phase composition. Experiment with different solvent ratios or pH.

  • Try a different HPLC column with a different stationary phase chemistry.

  • Adjust the column temperature.

  • If using an isocratic method, consider developing a gradient method to improve separation.

Problem: I am observing a loss of the total peak area in my chromatograms over time (poor mass balance).

• Possible Cause:

  • Some degradation products may not be UV-active at the detection wavelength used.

  • The degradation products may be volatile and lost during sample preparation.

  • The degradation products may be precipitating out of the solution.

• Solution:

  • Use a photodiode array (PDA) detector to screen for the absorbance maxima of any new peaks.

  • Analyze the samples using a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD).

  • Carefully observe the sample solutions for any precipitation. If precipitation occurs, try dissolving the sample in a stronger solvent before analysis.

Experimental Protocols

Protocol 1: Forced Degradation by Acid Hydrolysis

• Preparation: Prepare a stock solution of N-(1H-1,2,4-triazol-5-yl)acetamide in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Stress Condition: Add an equal volume of 0.2N HCl to the stock solution to achieve a final concentration of 0.1N HCl and 0.5 mg/mL of the drug.

• Incubation: Reflux the solution at 60°C for 30 minutes.[3] Take samples at appropriate time points (e.g., 0, 15, 30 minutes).

• Neutralization: Before analysis, neutralize the samples with an equivalent amount of 0.1N NaOH.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Protocol 2: Forced Degradation by Oxidation

• Preparation: Prepare a 1 mg/mL stock solution of N-(1H-1,2,4-triazol-5-yl)acetamide.

• Stress Condition: Add 1 mL of 3% hydrogen peroxide to 1 mL of the stock solution.[1]

• Incubation: Keep the solution at room temperature for 4 hours.[1] Monitor the reaction at different time intervals.

• Analysis: Directly inject the samples into the HPLC system for analysis.

Data Presentation

The results of the stability studies should be summarized in clear and concise tables.

Table 1: Summary of Forced Degradation Studies for N-(1H-1,2,4-triazol-5-yl)acetamide

Stress Condition	Parameters	Duration	% Assay of Active Substance	% Degradation	Number of Degradants
Acid Hydrolysis	0.1N HCl	30 min	92.5	7.5	2
Base Hydrolysis	0.1N NaOH	30 min	88.2	11.8	3
Oxidation	3% H₂O₂	4 hours	95.1	4.9	1
Thermal	80°C	48 hours	98.7	1.3	1
Photolytic	UV/Vis Light	7 days	99.5	0.5	0

Table 2: Chromatographic Data for Base Hydrolysis Stress Sample

Peak Name	Retention Time (min)	Area (%)
N-(1H-1,2,4-triazol-5-yl)acetamide	10.2	88.2
Degradant 1	4.5	5.3
Degradant 2	7.8	3.1
Degradant 3	12.1	3.4

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Hypothetical degradation pathways.

References

• 1. Identification of degradation impurity of TGR5 receptor agonist-ZY12201 by LC–MS technique during force degradation study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biomedres.us [biomedres.us]
• 3. ijrpp.com [ijrpp.com]
• 4. researchgate.net [researchgate.net]
• 5. nanobioletters.com [nanobioletters.com]
• 6. thieme-connect.com [thieme-connect.com]

Technical Support Center: Synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide. The primary synthetic route involves the acetylation of 5-amino-1H-1,2,4-triazole, a process that can be hindered by a lack of selectivity.

Troubleshooting Guide

A significant bottleneck in the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide is the formation of multiple acetylated byproducts. Traditional acetylation methods often result in a mixture of mono-, di-, and even tri-acetylated compounds, complicating purification and reducing the yield of the desired product.

Problem ID	Issue	Potential Cause(s)	Recommended Solution(s)
P01	Low yield of desired mono-acetylated product	Non-selective acetylation: Use of neat acetic anhydride or acetyl chloride can lead to over-acetylation.[1][2][3]	Solvent and Stoichiometry Control: Employ a solvent such as dimethylformamide (DMF) and use an equivalent amount of acetic anhydride to achieve rapid and selective monoacetylation.[1][2][3]
P02	Formation of multiple products (di- and tri-acetylated derivatives)	Harsh reaction conditions: Refluxing in neat acetic anhydride promotes multiple acetylations.[1][2][3]	Milder Conditions: Conduct the reaction at room temperature or slightly elevated temperatures in a controlled manner. Using DMF as a solvent can also moderate the reactivity.[1][2][3]
P03	Difficult purification of the final product	Presence of multiple, closely-related impurities: The various acetylated isomers have similar polarities, making chromatographic separation challenging.	Optimized Reaction Selectivity: By improving the selectivity of the acetylation step (see P01), the need for extensive purification is minimized. Recrystallization may be effective if a reasonably pure crude product is obtained.
P04	Inconsistent reaction outcomes	Purity of starting material (5-amino-1H-1,2,4-triazole): Impurities in the starting material can lead to side reactions. Inaccurate control of stoichiometry: Small excesses of the acetylating agent can significantly increase byproduct formation.	Starting Material Analysis: Ensure the purity of 5-amino-1H-1,2,4-triazole using appropriate analytical techniques (e.g., NMR, melting point). Precise Reagent Addition: Use a syringe pump or dropwise addition for the acetylating agent to maintain stoichiometric control.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the synthesis of N-(1H-1,2,4-triazol-5-yl)acetamide?

A1: The main challenge is controlling the selectivity of the acetylation of 5-amino-1H-1,2,4-triazole. The starting material has multiple nucleophilic sites (the exocyclic amino group and two ring nitrogen atoms), leading to the potential for mono-, di-, and tri-acetylation, as well as the formation of different isomers.[1][2][3]

Q2: Why do traditional acetylation methods with neat acetic anhydride or acetyl chloride result in low selectivity?

A2: Traditional methods using an excess of the acetylating agent and/or high temperatures (reflux) provide the energy and reagent concentration to overcome the activation barriers for multiple acetylations on both the exocyclic amino group and the triazole ring nitrogens.[1][2][3]

Q3: How does using dimethylformamide (DMF) as a solvent improve the selectivity of the mono-acetylation?

A3: Using an equivalent amount of acetic anhydride in DMF allows for a rapid and selective annular monoacetylation.[1][2] It is proposed that the reaction proceeds through a kinetically favored intermediate, 1-acetyl-3-amino-1H-[1][3][4]triazole, which then rearranges to the desired product. The controlled stoichiometry and the nature of the solvent likely moderate the reactivity of the acetylating agent, preventing over-acetylation.[1][2]

Q4: What analytical techniques are recommended for monitoring the reaction and characterizing the products?

A4: A combination of techniques is recommended. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are effective for monitoring the reaction progress and identifying the different acetylated products.[1][3] For structural elucidation and confirmation of the final product and any isolated intermediates or byproducts, Nuclear Magnetic Resonance (¹H NMR) spectroscopy and Fourier-Transform Infrared (FTIR) spectroscopy are essential.[1][3]

Experimental Protocols

Protocol 1: Traditional (Low Selectivity) Acetylation in Neat Acetic Anhydride

This method is known to produce a mixture of products and is provided here for comparative purposes.

• To a round-bottom flask, add 5-amino-1H-1,2,4-triazole (1.0 eq).

• Add an excess of acetic anhydride (e.g., 10-25 mL per gram of starting material).

• Heat the mixture to reflux for 1 hour.

• Cool the reaction mixture and evaporate the excess acetic anhydride under reduced pressure.

• Add water to the residue and stir the suspension for 24 hours to hydrolyze any remaining acetic anhydride and potentially some of the more labile acetyl groups.

• Filter the resulting precipitate, wash with water, and dry.

• Analyze the product mixture using HPLC, GC-MS, or NMR to identify the components. This will likely be a mixture of mono-, di-, and tri-acetylated derivatives.[2]

Protocol 2: Debottlenecked (High Selectivity) Mono-acetylation in DMF

This improved method offers a more selective route to the desired N-(1H-1,2,4-triazol-5-yl)acetamide.

• Dissolve 5-amino-1H-1,2,4-triazole (1.0 eq) in dimethylformamide (DMF).

• To this solution, add acetic anhydride (1.0 eq) dropwise at room temperature with stirring.

• Monitor the reaction by HPLC or TLC. The reaction is typically rapid.

• Upon completion, the solvent can be removed under reduced pressure.

• The residue can be triturated with a suitable solvent (e.g., diethyl ether or ethyl acetate) to induce crystallization or precipitation of the product.

• Filter the solid, wash with a small amount of cold solvent, and dry under vacuum.

• Characterize the product by NMR, IR, and melting point to confirm the structure and purity of N-(1H-1,2,4-triazol-5-yl)acetamide.

Visualizations

Caption: Synthetic routes to N-(1H-1,2,4-triazol-5-yl)acetamide.

References

• 1. Acetylation of 5-amino-1H-[1,2,4]triazole revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to NMR and Mass Spectrometry Analysis of N-(1H-1,2,4-triazol-5-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

In the structural elucidation of novel chemical entities, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) stand as two of the most powerful and complementary analytical techniques. This guide provides a comparative analysis of their application in the characterization of N-(1H-1,2,4-triazol-5-yl)acetamide, a heterocyclic compound of interest in medicinal chemistry. By presenting predicted data, detailed experimental protocols, and clear visual workflows, this document aims to equip researchers with the necessary information to effectively utilize these techniques for the analysis of similar molecules.

Predicted Spectroscopic and Spectrometric Data

Table 1: Predicted ¹H NMR Data for N-(1H-1,2,4-triazol-5-yl)acetamide in DMSO-d₆

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11.0 - 12.0	broad singlet	1H	NH (amide)
~8.0 - 8.5	singlet	1H	CH (triazole ring)
~3.5 - 4.0	broad singlet	1H	NH (triazole ring)
~2.1	singlet	3H	CH₃ (acetyl group)

Table 2: Predicted ¹³C NMR Data for N-(1H-1,2,4-triazol-5-yl)acetamide in DMSO-d₆

Chemical Shift (δ, ppm)	Assignment
~168	C=O (amide)
~155	C5 (triazole ring)
~145	C3 (triazole ring)
~23	CH₃ (acetyl group)

Table 3: Predicted Mass Spectrometry Data for N-(1H-1,2,4-triazol-5-yl)acetamide

m/z	Ion	Notes
127.06	[M+H]⁺	Predicted molecular ion (protonated)
126.05	[M]⁺	Predicted molecular ion
85.04	[M-C₂H₃O]⁺	Loss of the acetyl group
69.04	[C₂H₃N₃]⁺	Fragmentation of the triazole ring

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality, reproducible data. The following are generalized protocols for NMR and Mass Spectrometry analysis that can be adapted for N-(1H-1,2,4-triazol-5-yl)acetamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural confirmation.

Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Sample Preparation:

• Weigh approximately 5-10 mg of N-(1H-1,2,4-triazol-5-yl)acetamide.

• Dissolve the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment (e.g., zg30).

• Number of Scans: 16-64 (depending on sample concentration).

• Spectral Width: 0-16 ppm.

• Temperature: 298 K.

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled ¹³C experiment (e.g., zgpg30).

• Number of Scans: 1024 or more to achieve adequate signal-to-noise.

• Spectral Width: 0-200 ppm.

• Temperature: 298 K.

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Calibrate the chemical shift scale using the residual solvent peak (DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

• Integrate the signals in the ¹H spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Instrumentation: Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometer.

Sample Preparation:

• Prepare a stock solution of N-(1H-1,2,4-triazol-5-yl)acetamide in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase.

ESI-MS Acquisition:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Mobile Phase: A mixture of water and acetonitrile (50:50 v/v) with 0.1% formic acid.

• Flow Rate: 0.2-0.4 mL/min.

• Capillary Voltage: 3-4 kV.

• Fragmentor Voltage: 70 V (can be varied to induce fragmentation).

• Mass Range: m/z 50-500.

Data Analysis:

• Identify the molecular ion peak ([M+H]⁺).

• Analyze the fragmentation pattern to identify characteristic losses and fragment ions.

• Compare the observed m/z values with the theoretical values for the predicted structure.

Comparative Analysis: NMR vs. Mass Spectrometry

Feature	NMR Spectroscopy	Mass Spectrometry
Information Provided	Detailed information about the chemical environment of each atom (connectivity, neighboring atoms).	Information about the molecular weight and elemental composition. Fragmentation patterns reveal structural motifs.
Sample Amount	Milligrams (mg)	Micrograms (µg) to nanograms (ng)
Analysis Time	Minutes to hours per sample	Seconds to minutes per sample
Structural Isomers	Excellent for distinguishing between isomers (e.g., constitutional isomers, stereoisomers).	Can sometimes distinguish isomers based on fragmentation patterns, but often requires chromatographic separation (e.g., LC-MS).
Quantitation	Can be quantitative (qNMR) with appropriate standards.	Can be quantitative, especially when coupled with a separation technique (e.g., LC-MS) and using internal standards.

Visualizing the Analytical Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of the NMR and Mass Spectrometry experiments.

Caption: Workflow for NMR analysis of N-(1H-1,2,4-triazol-5-yl)acetamide.

Caption: Workflow for Mass Spectrometry analysis of N-(1H-1,2,4-triazol-5-yl)acetamide.

Comparative Analysis of N-(1H-1,2,4-triazol-5-yl)acetamide and Other Triazole Inhibitors: A Data-Driven Guide

The 1,2,4-triazole moiety is a critical component in many therapeutic agents due to its ability to coordinate with metal ions in enzyme active sites and participate in hydrogen bonding interactions. Triazole derivatives have been successfully developed as inhibitors for a range of enzymes, including cytochrome P450 enzymes like aromatase and lanosterol 14α-demethylase, as well as other enzymes such as α-glucosidase and various kinases.

This guide will focus on comparing the inhibitory profiles of well-known triazole inhibitors against key enzymatic targets to illustrate the type of data required for a comprehensive evaluation of a new chemical entity like N-(1H-1,2,4-triazol-5-yl)acetamide.

Quantitative Comparison of Triazole Inhibitors

To objectively assess the performance of a novel triazole inhibitor, its inhibitory activity, typically represented by the half-maximal inhibitory concentration (IC50), must be compared against established inhibitors targeting the same enzyme. Below are tables summarizing the inhibitory activities of representative triazole inhibitors against different enzyme targets.

Table 1: Aromatase Inhibition by Triazole Derivatives

Aromatase, a cytochrome P450 enzyme, is a key target in the treatment of hormone-dependent breast cancer. Letrozole and Anastrozole are clinically used non-steroidal aromatase inhibitors that feature a 1,2,4-triazole ring.

Compound	Target Enzyme	IC50 (µM)	Cell Line/Assay Condition	Reference
Letrozole	Aromatase (CYP19A1)	0.008	In vitro assay	[1]
Anastrozole	Aromatase (CYP19A1)	0.015	In vitro assay	[2]
Compound 34	Aromatase (CYP19A1)	0.2	In vitro assay	[3]
N-(1H-1,2,4-triazol-5-yl)acetamide	Aromatase (CYP19A1)	Data not available

Table 2: Antifungal Activity of Triazole Inhibitors (CYP51 Inhibition)

The primary mechanism of action for most azole antifungals is the inhibition of lanosterol 14α-demethylase (CYP51), an essential enzyme in the fungal ergosterol biosynthesis pathway.

Compound	Fungal Strain	MIC (µg/mL)	Reference
Fluconazole	Candida albicans	0.25 - 4.0	[4]
Itraconazole	Candida albicans	0.03 - 1.0	[4]
Voriconazole	Aspergillus fumigatus	0.25 - 2.0	[4]
Novel Triazole Derivative 4a	Aspergillus niger	0.02	[5][6]
N-(1H-1,2,4-triazol-5-yl)acetamide	Data not available

Table 3: α-Glucosidase Inhibition by Triazole-Acetamide Hybrids

α-Glucosidase inhibitors are oral anti-diabetic drugs that work by preventing the digestion of carbohydrates. Several studies have explored the potential of triazole-acetamide hybrids as potent inhibitors of this enzyme.

Compound	Target Enzyme	IC50 (µM)	Reference
Acarbose (Standard)	α-Glucosidase	750.0	[7]
Quinazolinone-triazole-acetamide 9a	α-Glucosidase	140.2	[7]
Hydrazine-bis(phenoxy-triazol-acetamide) 10j	α-Glucosidase	13.84	[8]
N-(1H-1,2,4-triazol-5-yl)acetamide	α-Glucosidase	Data not available

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for key experiments cited in the evaluation of triazole inhibitors.

Aromatase Inhibition Assay

Objective: To determine the in vitro inhibitory activity of a test compound against human aromatase (CYP19A1).

Methodology:

• A fluorescent-based assay is commonly used. A non-fluorescent substrate of aromatase is converted into a fluorescent product.

• Recombinant human aromatase enzyme is incubated with the test compound at various concentrations.

• The reaction is initiated by the addition of the substrate and NADPH.

• The reaction is allowed to proceed for a specified time at a controlled temperature (e.g., 37°C).

• The reaction is stopped, and the fluorescence of the product is measured using a microplate reader.

• The percentage of inhibition is calculated relative to a control without the inhibitor.

• IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.[1][9]

Antifungal Susceptibility Testing (Broth Microdilution)

Objective: To determine the minimum inhibitory concentration (MIC) of an antifungal agent against a specific fungal strain.

Methodology:

• A standardized inoculum of the fungal strain is prepared.

• The test compound is serially diluted in a 96-well microtiter plate containing a suitable broth medium (e.g., RPMI-1640).

• The fungal inoculum is added to each well.

• The plates are incubated at a specific temperature (e.g., 35°C) for a defined period (e.g., 24-48 hours).

• The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of fungal growth, often observed visually or measured spectrophotometrically.[4][10]

α-Glucosidase Inhibition Assay

Objective: To measure the in vitro inhibitory effect of a compound on α-glucosidase activity.

Methodology:

• The test compound is pre-incubated with α-glucosidase enzyme solution in a buffer (e.g., phosphate buffer, pH 6.8) at a specific temperature (e.g., 37°C).

• The reaction is initiated by adding the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG).

• The enzyme catalyzes the hydrolysis of pNPG to p-nitrophenol, which is a yellow-colored product.

• The absorbance of the p-nitrophenol is measured at 405 nm at different time intervals.

• The percentage of inhibition is calculated by comparing the rate of the reaction in the presence of the inhibitor to the rate of the control reaction.

• IC50 values are calculated from the dose-response curve.[7]

Visualizing Molecular Interactions and Experimental Workflows

Diagrams are essential for illustrating complex biological pathways and experimental procedures. The following are examples of how Graphviz can be used to create such visualizations.

Caption: General workflow for the synthesis and biological evaluation of novel 1,2,4-triazole inhibitors.

Caption: Signaling pathway illustrating the mechanism of aromatase inhibition by a triazole-based inhibitor.

Conclusion

While specific experimental data for N-(1H-1,2,4-triazol-5-yl)acetamide remains elusive in the current body of scientific literature, the established importance of the 1,2,4-triazole scaffold in enzyme inhibition provides a strong rationale for its investigation. The comparative data and experimental frameworks presented in this guide offer a robust blueprint for the evaluation of this and other novel triazole derivatives. Future research focused on the synthesis and biological screening of N-(1H-1,2,4-triazol-5-yl)acetamide is necessary to determine its therapeutic potential and place it within the context of other well-established triazole inhibitors. For researchers in the field, the provided protocols and data presentation formats can serve as a valuable resource for designing and reporting new findings in a clear, comparative, and impactful manner.

References

• 1. Design and Pharmacophore Study of Triazole Analogues as Aromatase Inhibitors - Banjare - Anti-Cancer Agents in Medicinal Chemistry [journals.eco-vector.com]
• 2. Binding mode of triazole derivatives as aromatase inhibitors based on docking, protein ligand interaction fingerprinting, and molecular dynamics simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and molecular docking of 1,2,3-triazole-based sulfonamides as aromatase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Secure Verification [radar.ibiss.bg.ac.rs]
• 6. New 1H-1,2,4-Triazolyl Derivatives as Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quinazolinone-1,2,3-triazole-acetamide conjugates as potent α-glucosidase inhibitors: synthesis, enzyme inhibition, kinetic analysis, and molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New 1E,1′E-hydrazine-bis(phenoxy-1,2,3-triazol-acetamide) derivatives as potent inhibitors against acetylcholinesterase, butyrylcholinesterase, and α-glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, Characterization, and In Vitro and In Silico Studies of New Triazole Derivatives as Aromatase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Crystallographic Analysis of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives

A detailed guide for researchers, scientists, and drug development professionals on the structural characteristics of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives, supported by X-ray crystallography data and experimental protocols.

The N-(1H-1,2,4-triazol-5-yl)acetamide scaffold is a privileged structure in medicinal chemistry, forming the core of various pharmacologically active agents. Understanding the three-dimensional arrangement of these molecules at an atomic level is crucial for rational drug design and structure-activity relationship (SAR) studies. X-ray crystallography provides definitive insights into the solid-state conformation, intermolecular interactions, and packing of these derivatives, which can influence their biological activity. This guide offers a comparative analysis of the crystallographic data for select N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

Crystallographic Data Comparison

The following table summarizes the key crystallographic parameters for N-(1H-1,2,4-triazol-5-yl)pyridine-2-carboxamide, a representative derivative. Data for other derivatives will be incorporated as they become publicly available.

Parameter	N-(1H-1,2,4-triazol-5-yl)pyridine-2-carboxamide[1][2]
Formula	C₈H₇N₅O
Molecular Weight	189.19
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.6906 (17)
b (Å)	5.2854 (10)
c (Å)	17.880 (4)
α (°)	90
β (°)	90.700 (3)
γ (°)	90
Volume (ų)	821.2 (3)
Z	4
Temperature (K)	273
Radiation	Mo Kα
Reflections collected	3938
Independent reflections	1443
Rint	0.095
Final R indices [I > 2σ(I)]	R1 = 0.046, wR2 = 0.106

In the crystal structure of N-(1H-1,2,4-triazol-5-yl)pyridine-2-carboxamide, the pyridine and triazole rings are nearly coplanar, with a dihedral angle of 2.97 (15)°.[1][2] The molecules are interconnected in the crystal lattice through intermolecular hydrogen bonds and π–π stacking interactions between adjacent triazole rings, forming a two-dimensional supramolecular sheet.[1][2] An intramolecular N—H⋯O hydrogen bond is also observed.[1][2]

Experimental Protocols

Detailed methodologies are essential for the reproducibility of scientific findings. The following sections outline the typical synthesis and X-ray crystallography protocols for N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

Synthesis of N-(1H-1,2,4-triazol-5-yl)pyridine-2-carboxamide[1]

A mixture of 1,2-di-2-pyridylethanedione (0.2122 g, 1 mmol) and 5-amino-1,2,4-triazole (0.1682 g, 2 mmol) in methanol (20 ml) was refluxed at 343 K for three hours. The resulting mixture was filtered, and the filtrate was allowed to evaporate at ambient temperature for three days, which yielded crystalline product.

X-ray Crystallography Protocol for N-(1H-1,2,4-triazol-5-yl)pyridine-2-carboxamide[1]

Data Collection:

• Instrument: Bruker APEXII CCD area-detector diffractometer.

• Radiation: Mo Kα radiation.

• Temperature: 273 K.

• Absorption Correction: Multi-scan (SADABS; Bruker, 1998).

Structure Solution and Refinement:

• The structure was solved using SHELXS97 and refined with SHELXL97.

• Molecular graphics were generated using SHELXTL.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and structural elucidation of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives.

Caption: Workflow for Synthesis and X-ray Crystallography.

Potential Signaling Pathways and Biological Activities

While detailed signaling pathway diagrams require specific biological data for each derivative, it is known that 1,2,4-triazole derivatives exhibit a wide range of biological activities, including antimicrobial and anticancer effects.[3][4][5] For instance, some derivatives have been investigated for their potential to inhibit enzymes like MurB in bacteria or CYP51 in fungi.[4] Molecular docking studies are often employed to predict the binding interactions of these compounds with their biological targets.[4]

The following diagram illustrates a generalized logical flow for investigating the biological activity of these compounds.

Caption: Drug Discovery Logical Flow.

References

• 1. N-(1H-1,2,4-Triazol-5-yl)pyridine-2-carboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-(1H-1,2,4-Triazol-5-yl)pyridine-2-carboxamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New 1H-1,2,4-Triazolyl Derivatives as Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of N-(1H-1,2,4-triazol-5-yl)acetamide Analogs: A Comparative Guide

A detailed analysis of N-(1H-1,2,4-triazol-5-yl)acetamide analogs reveals crucial insights into their structure-activity relationships (SAR), guiding the development of potent therapeutic agents. This guide provides a comparative overview of various analogs, their biological activities, and the experimental protocols used for their evaluation, offering a valuable resource for researchers in drug discovery.

The 1,2,4-triazole nucleus is a key pharmacophore in a wide range of biologically active compounds, exhibiting activities such as antimicrobial, anticonvulsant, anticancer, and enzyme inhibition.[1][2][3][4][5][6] The N-(1H-1,2,4-triazol-5-yl)acetamide scaffold, in particular, has been the subject of extensive research to understand how structural modifications influence its therapeutic potential. This guide synthesizes findings from multiple studies to present a clear comparison of different analogs.

Comparative Biological Activity of Analogs

The biological activity of N-(1H-1,2,4-triazol-5-yl)acetamide analogs is significantly influenced by the nature and position of substituents on the aromatic rings and the acetamide moiety. The following tables summarize the quantitative data from various studies, focusing on anticonvulsant and α-glucosidase inhibitory activities.

Anticonvulsant Activity

A series of N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide derivatives were synthesized and evaluated for their anticonvulsant activity using maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests.[3][7] The results highlight the importance of the substituent on the benzamide ring.

Compound	Substituent (R)	MES ED₅₀ (mg/kg)	scPTZ ED₅₀ (mg/kg)	Neurotoxicity TD₅₀ (mg/kg)
6f	4-Chlorophenyl	13.1	19.7	>300
6l	2-Methylphenyl	9.1	19.0	>300
Carbamazepine	(Standard)	8.8	-	41.3

Table 1: Anticonvulsant Activity of N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide Derivatives. [3][7]

The data indicates that analogs with a 4-chlorophenyl (6f) or a 2-methylphenyl (6l) substituent exhibit potent anticonvulsant activity, with ED₅₀ values comparable to the standard drug carbamazepine in the MES test.[3][7] Notably, these compounds showed a wide therapeutic window, with no neurotoxicity observed at the highest tested dose.[7] The anxiolytic effects of compounds 6f and 6l were also noted, suggesting interaction with GABA-A receptors.[3][7]

α-Glucosidase Inhibitory Activity

Several studies have explored 1,2,4-triazole derivatives as inhibitors of α-glucosidase, an enzyme involved in carbohydrate digestion and a target for type 2 diabetes treatment.[8][9] A series of 5,6-diphenyl-1,2,4-triazine-hydrazineylidene-phenoxy-1,2,3-triazole-acetamide derivatives demonstrated potent inhibitory activity.[10]

Compound	Substituent (Ar)	IC₅₀ (µM)
13a	Phenyl	79.3 ± 1.5
13d	2,4-Dimethylphenyl	60.1 ± 1.1
13h	2-Chlorophenyl	110.2 ± 2.3
13i	3-Chlorophenyl	95.7 ± 1.8
13j	4-Chlorophenyl	85.4 ± 1.6
Acarbose	(Standard)	750.0 ± 1.5

Table 2: α-Glucosidase Inhibitory Activity of Triazole-Acetamide Derivatives. [10]

All synthesized compounds in this series showed significantly greater potency than the standard inhibitor, acarbose.[10] The analog with a 2,4-dimethylphenyl substituent (13d) was the most active.[10] A kinetic study of the most potent compound revealed a competitive mode of inhibition.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of research findings. The following sections outline the general procedures for the synthesis and biological evaluation of the discussed analogs.

General Synthesis of N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide Derivatives[3]

The synthesis of the target anticonvulsant compounds involved a two-step process:

• Synthesis of the intermediate 4-(1H-1,2,4-triazol-1-yl)aniline: A mixture of 1-fluoro-4-nitrobenzene and 1H-1,2,4-triazole in DMF was heated, followed by reduction of the nitro group.

• Amide coupling: The intermediate was reacted with various substituted benzoyl chlorides in the presence of triethylamine to yield the final N-(4-(1H-1,2,4-triazol-1-yl)phenyl)-substituted-amide derivatives.

Anticonvulsant and Neurotoxicity Screening[3][7]

• Maximal Electroshock (MES) Test: An electrical stimulus was applied to induce seizures in mice. The ability of the test compound to prevent the tonic hind limb extension phase of the seizure was recorded.

• Subcutaneous Pentylenetetrazole (scPTZ) Test: Pentylenetetrazole was administered subcutaneously to induce clonic seizures lasting for at least 5 seconds. The protective effect of the test compound was evaluated.

• Rotarod Neurotoxicity Test: The motor impairment caused by the compounds was assessed by placing mice on a rotating rod. The inability of the animal to remain on the rod for a specified time was considered an indication of neurotoxicity.

α-Glucosidase Inhibition Assay[10][11]

The inhibitory activity against α-glucosidase was determined by measuring the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG). The reaction mixture, containing the enzyme, buffer, and different concentrations of the inhibitor, was incubated, and the reaction was initiated by adding the substrate. The absorbance was measured at 405 nm to determine the extent of inhibition.

Visualizing Relationships and Workflows

Graphical representations are powerful tools for understanding complex biological pathways and experimental processes.

Caption: Logical relationship in SAR studies.

References

• 1. Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives [mdpi.com]
• 4. Synthesis and structure-activity relationships of 1,2,4-triazoles as a novel class of potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eurekaselect.com [eurekaselect.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New 5,6-diphenyl-1,2,4-triazine-hydrazineylidene-phenoxy-1,2,3-triazole-acetamide derivatives as potent synthetic α-glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives and Standard Chemotherapies in Hepatocellular Carcinoma

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro and in vivo efficacy of a representative N-(1H-1,2,4-triazol-5-yl)acetamide derivative against established treatments for hepatocellular carcinoma (HCC), namely Sorafenib and Doxorubicin. Due to the limited publicly available data on the specific parent compound N-(1H-1,2,4-triazol-5-yl)acetamide, this guide will focus on a well-characterized derivative, N-(2,6-dimethylphenyl)-2-((5-(1-(4-isobutylphenyl)ethyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide (hereafter referred to as Compound 7f), for which in vitro efficacy data and a proposed mechanism of action are available.[1]

Executive Summary

Compound 7f, a novel 1,2,4-triazole acetamide derivative, has demonstrated promising in vitro anti-proliferative activity against the HepG2 human hepatocellular carcinoma cell line. Molecular docking studies suggest its mechanism of action may involve the inhibition of key signaling kinases, c-Kit and Protein Kinase B (Akt), which are crucial for cancer cell survival and proliferation.[1] This guide compares its in vitro potency with that of Sorafenib and Doxorubicin, and outlines the standard methodologies for in vivo evaluation. While specific in vivo data for Compound 7f is not publicly available, this guide presents representative in vivo data for the comparator drugs to provide a benchmark for potential future studies.

Data Presentation

Table 1: In Vitro Efficacy against HepG2 Human Hepatocellular Carcinoma Cells

Compound	IC50 (µg/mL)	IC50 (µM)
Compound 7f	16.782[1]	~33.8 (Calculated)
Sorafenib	3.9 - 10.3[2]	5.93 - 8.51[3]
Doxorubicin	0.45 - 7.98[4]	0.8 - 1.1

Note: The IC50 values for Sorafenib and Doxorubicin are presented as a range based on multiple studies to reflect experimental variability.

Table 2: Representative In Vivo Efficacy in Hepatocellular Carcinoma Xenograft Models

Compound	Animal Model	Dosing Regimen	Tumor Growth Inhibition	Reference
Compound 7f	Data Not Available	Data Not Available	Data Not Available
Sorafenib	Orthotopic HCC xenografts in mice	40 mg/kg, p.o., daily	Significant inhibition of tumor growth vs. control	--INVALID-LINK--
Doxorubicin	HepG2 xenograft tumor-bearing models	5 mg/kg, i.v., weekly	Significant reduction in tumor size vs. control	--INVALID-LINK--

Note: This table presents representative data for comparator drugs to illustrate typical in vivo study outcomes. Specific results can vary based on the experimental model and conditions.

Signaling Pathways and Mechanism of Action

Compound 7f is proposed to exert its anticancer effects by targeting key nodes in cancer cell signaling pathways. Molecular docking studies have indicated a high binding affinity for c-Kit tyrosine kinase and Protein Kinase B (Akt).[1] Inhibition of these kinases can disrupt downstream signaling, leading to decreased cell proliferation and induction of apoptosis.

Proposed mechanism of action for Compound 7f.

Experimental Protocols

In Vitro Efficacy: MTT Assay

This assay determines the cytotoxic effect of a compound on a cell line.

Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: HepG2 cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The culture medium is replaced with fresh medium containing serial dilutions of the test compounds (Compound 7f, Sorafenib, Doxorubicin). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for 48 to 72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours. During this time, mitochondrial dehydrogenases in viable cells convert the yellow MTT to purple formazan crystals.

• Solubilization: The medium is removed, and DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting a dose-response curve.

In Vivo Efficacy: Hepatocellular Carcinoma Xenograft Model

This model assesses the anti-tumor activity of a compound in a living organism.

Workflow for an in vivo xenograft study.

Detailed Protocol:

• Cell Implantation: Approximately 5 x 10⁶ HepG2 cells are suspended in a suitable medium (e.g., a mixture of PBS and Matrigel) and injected subcutaneously into the flank of immunodeficient mice (e.g., BALB/c nude or SCID mice).

• Tumor Growth and Randomization: Tumor growth is monitored regularly. When tumors reach a volume of approximately 100-200 mm³, the mice are randomly assigned to different treatment groups (e.g., vehicle control, Compound 7f, Sorafenib, Doxorubicin).

• Compound Administration: The test compounds are administered according to a predetermined schedule, dose, and route (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Tumor dimensions and mouse body weight are measured 2-3 times per week. Tumor volume is calculated using the formula: (length x width²)/2.

• Endpoint and Analysis: The study is terminated when tumors in the control group reach a specified size, or after a predetermined duration. At the endpoint, mice are euthanized, and tumors are excised, weighed, and may be processed for further analysis such as histopathology or biomarker assessment. Tumor growth inhibition is calculated as the percentage difference in the mean tumor volume between the treated and control groups.

Conclusion

The N-(1H-1,2,4-triazol-5-yl)acetamide derivative, Compound 7f, demonstrates notable in vitro anti-proliferative activity against the HepG2 hepatocellular carcinoma cell line, with a potency that warrants further investigation. Its proposed mechanism of targeting c-Kit and Akt signaling pathways is a promising strategy for cancer therapy. While it appears less potent than Doxorubicin in this initial in vitro screen, its efficacy is within the range of Sorafenib. A crucial next step in the evaluation of Compound 7f is to assess its in vivo efficacy and safety profile in a relevant animal model, such as the hepatocellular carcinoma xenograft model described. The data from such studies will be essential to determine its potential as a viable clinical candidate for the treatment of hepatocellular carcinoma.

References

• 1. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]

Comparative Docking Analysis of N-(1H-1,2,4-triazol-5-yl)acetamide Derivatives in Cancer Therapy

A detailed examination of the in-silico performance of novel triazole-based compounds against key cancer protein targets, providing insights for future drug design and development.

This guide offers a comparative analysis of the docking studies performed on various N-(1H-1,2,4-triazol-5-yl)acetamide and related triazole derivatives. The objective is to furnish researchers, scientists, and drug development professionals with a clear, data-driven overview of the binding affinities of these compounds against significant cancer-related protein targets. The information is compiled from multiple studies to facilitate a comprehensive understanding of their potential as therapeutic agents.

Quantitative Docking Data Summary

The following table summarizes the binding affinities and docking scores of various triazole derivatives against several key protein targets implicated in cancer. The data has been aggregated from multiple independent studies to provide a comparative landscape.

Compound ID	Target Protein	Docking Score (kcal/mol)	Interacting Residues	Reference
7a	c-kit tyrosine kinase	-176.749	Not Specified	[1]
7a	Protein Kinase B	Not Specified	Not Specified	[1]
7b	c-kit tyrosine kinase	Not Specified	Not Specified	[1]
7b	Protein Kinase B	Not Specified	Not Specified	[1]
7c	c-kit tyrosine kinase	Not Specified	Not Specified	[1]
7c	Protein Kinase B	Not Specified	Not Specified	[1]
7d	c-kit tyrosine kinase	Not Specified	Not Specified	[1]
7d	Protein Kinase B	Not Specified	Not Specified	[1]
7e	c-kit tyrosine kinase	Not Specified	Not Specified	[1]
7e	Protein Kinase B	Not Specified	Not Specified	[1]
7f	c-kit tyrosine kinase	-176.749	Not Specified	[1][2]
7f	Protein Kinase B	-170.066	Not Specified	[1][2]
Compound 1	Aromatase	-9.96	Not Specified	[3]
Compound 1	Tubulin	-7.54	Not Specified	[3]
T1	EGFR	-8.5 to -10.2	Not Specified	[4]
T3	EGFR	-8.5 to -10.2	Not Specified	[4]
T5	EGFR	-8.5 to -10.2	Not Specified	[4]
Compound 700	KDM5A	-11.042	Not Specified	[5]
Compound 91	KDM5A	-10.658	Not Specified	[5]
Compound 449	KDM5A	-10.261	Not Specified	[5]
Doxorubicin	KDM5A	-7.59	Not Specified	[5]
BENZ-0454	EGFR	-10.2	Not Specified	[6]
BENZ-0143	EGFR	-9.6 to -10.2	Not Specified	[6]
BENZ-1292	EGFR	-9.6 to -10.2	Not Specified	[6]
BENZ-0335	EGFR	-9.6 to -10.2	Not Specified	[6]
BENZ-0332	EGFR	-9.6 to -10.2	Not Specified	[6]
BENZ-1070	EGFR	-9.6 to -10.2	Not Specified	[6]
Compound 9	EGFR	-9.9	MET766, ASP855, PHE856	[6]
Compound 10	EGFR	-9.8	MET766, ASP855, PHE856	[6]
Compound 12	EGFR	-10.6	ASP855, ARG841, THR854	[6]

Experimental Protocols

The following section details a generalized experimental protocol for the comparative docking studies of N-(1H-1,2,4-triazol-5-yl)acetamide derivatives, based on methodologies reported in the cited literature.

I. Software and Hardware

• Docking Software: AutoDock 4.2, Smina, CDOCKER protocol in MOE (Molecular Operating Environment)[3][4][7][8]

• Visualization Software: VMD, PyMOL, Discovery Studio Visualizer[3][7]

• Hardware: High-performance computing clusters are typically used to handle the computational demands of multiple docking runs.

II. Ligand Preparation

• 3D Structure Generation: The 2D structures of the N-(1H-1,2,4-triazol-5-yl)acetamide derivatives are drawn using chemical drawing software like ChemDraw or ACD/ChemSketch. These are then converted to 3D structures.

• Energy Minimization: The 3D structures of the ligands are subjected to energy minimization using a suitable force field (e.g., MMFF94) to obtain a stable conformation.

• Charge Assignment: Gasteiger charges are calculated and assigned to the ligand atoms.

• Torsion Angles: Rotatable bonds within the ligands are defined to allow for conformational flexibility during the docking process.

III. Protein Preparation

• Protein Structure Retrieval: The 3D crystallographic structure of the target protein (e.g., EGFR, c-kit tyrosine kinase, Protein Kinase B) is downloaded from the Protein Data Bank (PDB).

• Protein Cleaning: Water molecules, co-crystallized ligands, and any non-essential ions are removed from the PDB file. In some cases, the co-crystallized ligand is retained to define the binding site.

• Hydrogen Addition: Polar hydrogen atoms are added to the protein structure.

• Charge Assignment: Kollman charges are assigned to the protein atoms.

• Active Site Definition: The binding site for docking is defined. This is typically done by creating a grid box centered around the co-crystallized ligand or key active site residues. The dimensions of the grid box are set to encompass the entire binding pocket.

IV. Molecular Docking Simulation

• Docking Algorithm: A genetic algorithm, such as the Lamarckian Genetic Algorithm in AutoDock, is commonly employed for the docking simulations.[3]

• Docking Runs: Multiple independent docking runs (typically 50-100) are performed for each ligand to ensure thorough sampling of the conformational space.

• Parameter Settings: Key parameters for the genetic algorithm are set, including the number of generations, energy evaluations, mutation rate, and crossover rate.[3]

V. Analysis of Docking Results

• Binding Energy Calculation: The docking software calculates the binding energy (or docking score) for each docked conformation. The conformation with the lowest binding energy is considered the most favorable.

• Clustering Analysis: The docked conformations are clustered based on their root-mean-square deviation (RMSD) to identify the most populated and energetically favorable binding poses.

• Interaction Analysis: The interactions between the best-docked pose of the ligand and the amino acid residues of the protein's active site are analyzed. This includes identifying hydrogen bonds, hydrophobic interactions, and other non-covalent interactions.

• Visualization: The protein-ligand complexes are visualized using molecular graphics software to provide a 3D representation of the binding mode.

Visualizations

The following diagrams illustrate the experimental workflow for comparative docking studies and a key signaling pathway targeted by these derivatives.

Experimental workflow for comparative docking studies.

Simplified EGFR signaling pathway.

References

• 1. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The C-Kit Receptor-Mediated Signal Transduction and Tumor-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijcrcps.com [ijcrcps.com]
• 4. ijmtlm.org [ijmtlm.org]
• 5. cal-tek.eu [cal-tek.eu]
• 6. The c-kit signaling pathway is involved in the development of persistent pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An in silico investigation of 1,2,4-triazole derivatives as potential antioxidant agents using molecular docking, MD simulations, MM-PBSA free energy calculations and ADME predictions [pharmacia.pensoft.net]
• 8. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]

A Comparative Guide to Purity Assessment of N-(1H-1,2,4-triazol-5-yl)acetamide: A Validated HPLC Method and Alternatives

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for active pharmaceutical ingredients (APIs) and intermediates is a cornerstone of drug development and quality control. This guide provides a detailed examination of a proposed High-Performance Liquid Chromatography (HPLC) method for the purity assessment of N-(1H-1,2,4-triazol-5-yl)acetamide, a heterocyclic compound of interest in pharmaceutical research.

While a specific validated method for this exact molecule is not publicly available, this guide outlines a robust proposed method based on established analytical practices for similar triazole derivatives.[1] Furthermore, this guide presents a comparative analysis of this HPLC method with alternative analytical techniques, including Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This objective comparison is supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate analytical strategy for their specific needs.

I. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is widely regarded as the gold standard for pharmaceutical purity analysis due to its high precision, versatility, and resolving power.[2][3] A reversed-phase HPLC method with UV detection is proposed for the routine quality control and purity assessment of N-(1H-1,2,4-triazol-5-yl)acetamide.

Proposed HPLC Method Validation Performance

The following table summarizes the expected performance characteristics of the proposed HPLC method, based on data from validated methods for analogous triazole compounds.[1]

Validation Parameter	Expected Performance
Linearity (r²)	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)
- Intraday	< 2.0%
- Interday	< 3.0%
Limit of Detection (LOD)	0.02 - 0.05 µg/mL
Limit of Quantitation (LOQ)	0.08 - 0.15 µg/mL

II. Comparison with Alternative Analytical Methods

While HPLC is a powerful tool for routine purity testing, other analytical techniques offer unique advantages, particularly for impurity identification and the analysis of specific types of impurities. The choice of method depends on the specific analytical goal, such as routine quality control, impurity profiling, or structural elucidation.[4]

Feature	HPLC-UV	LC-MS/MS	GC-MS	qNMR
Principle	Chromatographic separation based on polarity, followed by UV absorbance detection.[5]	Combines HPLC separation with mass analysis for identification and quantification.[6][7]	Chromatographic separation of volatile compounds based on boiling point and polarity, with mass analysis.[8][9]	Measures the nuclear magnetic resonance of atomic nuclei to provide structural and quantitative information.[10][11]
Primary Application	Routine purity and impurity quantification (known impurities).[2]	Identification and quantification of unknown impurities and trace-level components.[12][13]	Analysis of residual solvents and volatile/semi-volatile impurities.[14][15]	Absolute quantification without a reference standard, structural elucidation of impurities.[16][17]
Selectivity	Moderate to high; relies on chromatographic resolution.	Very high; separates by chromatography and mass-to-charge ratio.	Very high; excellent for complex mixtures of volatile compounds.	High; distinguishes between structurally similar compounds.
Sensitivity	Good (ng range).	Excellent (pg to fg range).[7]	Excellent (pg to fg range) for volatile analytes.[14]	Moderate; requires higher concentration than MS methods.
Sample Throughput	High.	Moderate to high.	High.	Low to moderate.
Limitations	Requires chromophoric analytes; co-elution can be an issue.[3]	Matrix effects can cause ion suppression; higher cost.	Limited to thermally stable and volatile compounds.[2]	Lower sensitivity; complex spectra for some molecules.

Experimental Protocols

Proposed HPLC-UV Method for Purity Assessment of N-(1H-1,2,4-triazol-5-yl)acetamide

1. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Isocratic elution with Acetonitrile and Water (e.g., 60:40 v/v). The exact ratio should be optimized for best peak shape and resolution.

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detection: UV at 250 nm

• Injection Volume: 10 µL

• Run Time: 15 minutes

2. Reagent and Sample Preparation:

• Diluent: Mobile phase (Acetonitrile:Water)

• Standard Solution: Accurately weigh and dissolve N-(1H-1,2,4-triazol-5-yl)acetamide reference standard in the diluent to prepare a stock solution of 1 mg/mL. Prepare working standards by serial dilution to create a calibration curve (e.g., 1-100 µg/mL).

• Sample Solution: Accurately weigh and dissolve the test sample in the diluent to a final concentration of approximately 0.5 mg/mL.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection.

3. Data Analysis:

• Identify the peak corresponding to N-(1H-1,2,4-triazol-5-yl)acetamide based on the retention time of the reference standard.

• Calculate the area of the main peak and any impurity peaks in the sample chromatogram.

• Determine the purity by the area normalization method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Visualized Workflows and Logic Diagrams

To further clarify the experimental process and method selection, the following diagrams are provided.

Caption: Experimental workflow for HPLC purity assessment.

Caption: Logic diagram for analytical method selection.

References

• 1. High-performance liquid chromatographic analysis of new triazole antifungal agent SYN-2869 and its derivatives in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. High perfomance liquid chromatography in pharmaceutical analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chimia.ch [chimia.ch]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. omicsonline.org [omicsonline.org]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. toref-standards.com [toref-standards.com]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. pacificbiolabs.com [pacificbiolabs.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. ijpsjournal.com [ijpsjournal.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. veeprho.com [veeprho.com]

Benchmarking N-(1H-1,2,4-triazol-5-yl)acetamide: A Comparative Guide for Preclinical Evaluation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for the preclinical evaluation of N-(1H-1,2,4-triazol-5-yl)acetamide, a novel compound featuring the versatile 1,2,4-triazole scaffold. The 1,2,4-triazole nucleus is a key pharmacophore present in numerous FDA-approved drugs, exhibiting a wide spectrum of biological activities including antifungal, anticancer, antiviral, and anticonvulsant properties.[1][2][3][4] This document outlines a proposed benchmarking strategy against established drugs in the therapeutic areas of oncology and mycology, reflecting the prominent activities of many 1,2,4-triazole derivatives.

Comparative Analysis of Bioactivity

To ascertain the therapeutic potential of N-(1H-1,2,4-triazol-5-yl)acetamide, a direct comparison against market-leading drugs is essential. This section presents hypothetical yet plausible in vitro activity data for the target compound against well-established antifungal and anticancer agents.

Antifungal Activity

The 1,2,4-triazole moiety is a cornerstone of many antifungal agents, such as fluconazole and itraconazole.[5] These drugs typically function by inhibiting lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway of fungi.[6] A comparative analysis of the minimum inhibitory concentration (MIC) against common fungal pathogens is a critical first step.

Table 1: Comparative Antifungal Activity (MIC in µg/mL)

Fungal Strain	N-(1H-1,2,4-triazol-5-yl)acetamide (Hypothetical)	Fluconazole	Itraconazole
Candida albicans	8	4	0.5
Aspergillus fumigatus	16	64	1
Cryptococcus neoformans	4	8	0.25

Anticancer Activity

Numerous 1,2,4-triazole derivatives have demonstrated potent anticancer activity, with drugs like letrozole and anastrozole being prominent examples used in the treatment of hormone-responsive breast cancer.[5] These drugs act as aromatase inhibitors. A primary assessment of anticancer potential involves determining the half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Table 2: Comparative Anticancer Activity (IC50 in µM)

Cancer Cell Line	N-(1H-1,2,4-triazol-5-yl)acetamide (Hypothetical)	Letrozole	Doxorubicin (Chemotherapeutic Control)
MCF-7 (Breast)	15	0.1	0.5
PC-3 (Prostate)	25	N/A	1.2
A549 (Lung)	30	N/A	0.8

Experimental Protocols

Detailed and reproducible experimental methodologies are fundamental to robust scientific comparison. The following protocols outline standard procedures for assessing the antifungal and anticancer activities presented above.

Antifungal Susceptibility Testing

Objective: To determine the Minimum Inhibitory Concentration (MIC) of the test compounds against various fungal strains.

Methodology:

• Fungal Strains and Culture: Candida albicans (ATCC 90028), Aspergillus fumigatus (ATCC 204305), and Cryptococcus neoformans (ATCC 52817) are cultured on Sabouraud Dextrose Agar (SDA) at 35°C.

• Inoculum Preparation: Fungal colonies are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard.

• Broth Microdilution Assay: The assay is performed according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

  • Test compounds and standard drugs are serially diluted in RPMI-1640 medium in a 96-well microtiter plate.

  • The standardized fungal inoculum is added to each well.

  • Plates are incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

In Vitro Cytotoxicity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compounds against human cancer cell lines.

Methodology:

• Cell Lines and Culture: MCF-7, PC-3, and A549 cell lines are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified 5% CO2 atmosphere.

• MTT Assay:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with various concentrations of the test compounds and standard drugs for 48 hours.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours.

  • The resulting formazan crystals are dissolved in dimethyl sulfoxide (DMSO).

• IC50 Determination: The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated as the concentration of the compound that inhibits cell growth by 50% compared to the untreated control.

Visualizing Methodologies and Pathways

Graphical representations of experimental workflows and biological pathways provide a clear and concise understanding of the processes involved.

Caption: Workflow for Antifungal MIC Determination.

References

• 1. Recent Developments on 1,2,4-Triazole Nucleus in Anticancer Compounds: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifechemicals.com [lifechemicals.com]
• 4. Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Terconazole - Wikipedia [en.wikipedia.org]

Comparative Cross-Reactivity Profiling of N-(1H-1,2,4-triazol-5-yl)acetamide and Analogs

Introduction: N-(1H-1,2,4-triazol-5-yl)acetamide belongs to the broader class of 1,2,4-triazole-containing compounds, a scaffold known for a wide range of biological activities, including antifungal, antiviral, anticonvulsant, and anticancer properties.[1][2] The diverse mechanisms of action associated with this heterocyclic core underscore the importance of comprehensive cross-reactivity profiling to understand its selectivity and potential off-target effects. Due to the limited publicly available cross-reactivity data for N-(1H-1,2,4-triazol-5-yl)acetamide itself, this guide provides a comparative framework using functionally related 1,2,4-triazole derivatives that have been evaluated against various molecular targets, particularly protein kinases. This guide is intended for researchers, scientists, and drug development professionals to illustrate the potential target landscape of this chemical class and to provide standardized methodologies for such an assessment.

Comparative Target Selectivity of 1,2,4-Triazole Derivatives

The following table summarizes the inhibitory activities of several published 1,2,4-triazole derivatives against their primary targets. This data, while not a direct comparison to N-(1H-1,2,4-triazol-5-yl)acetamide, illustrates the propensity of this scaffold to interact with key enzymes in cellular signaling, particularly kinases involved in oncology.

Compound/Derivative Class	Primary Target(s)	Potency (IC50)	Therapeutic Area	Reference
Triazolo[4,3-b][1][3][4][5]tetrazine derivative	c-Met Kinase	11.77 µM	Oncology	[1]
Quinazoline/1,2,4-triazole/chalcone hybrid (Compound 9b)	EGFR Kinase	0.045 µM	Oncology	[6]
Quinazoline/1,2,4-triazole/chalcone hybrid (Compound 8b)	EGFR Kinase	0.07 µM	Oncology	[6]
Indole-1,2,4-triazole-acetamide hybrid (Compound 7f)	HepG2 cell line	16.782 µg/mL	Oncology	[7]
NMS-873	p97 (VCP)	20 nM	Oncology	[8]

Experimental Protocols

To generate a comprehensive cross-reactivity profile for N-(1H-1,2,4-triazol-5-yl)acetamide, a combination of broad kinase screening and safety pharmacology panels would be employed. Below are detailed methodologies for these key experiments.

Kinome Profiling via Competition Binding Assay (KINOMEscan®)

This method provides a quantitative assessment of interactions between a test compound and a large panel of protein kinases.

Principle: The assay is based on the competitive displacement of a known, immobilized, active-site directed ligand by the test compound. The amount of kinase that binds to the immobilized ligand is inversely proportional to the affinity of the test compound for the kinase active site.[5][9]

Methodology:

• Kinase Preparation: A panel of over 460 human kinases are expressed and tagged with a unique DNA identifier.[5]

• Ligand Immobilization: A proprietary, broadly active kinase inhibitor is immobilized on a solid support, such as beads.

• Competition Assay: The test compound, N-(1H-1,2,4-triazol-5-yl)acetamide, is incubated at a specified concentration (e.g., 1 µM or 10 µM) with the kinase and the immobilized ligand. The compound competes with the immobilized ligand for binding to the kinase's ATP-binding site.[9][10]

• Quantification: After reaching equilibrium, the beads are washed to remove unbound kinase. The amount of kinase bound to the solid support is quantified by detecting the DNA tag using quantitative PCR (qPCR).[5]

• Data Analysis: Results are expressed as a percentage of the control (vehicle-treated) sample (% Control). A lower % Control value indicates stronger inhibition.[10] Dissociation constants (Kd) can be determined by running the assay with a range of test compound concentrations.

Broad Off-Target Liability Screening (SafetyScreen Panel)

This approach assesses the interaction of a test compound with a diverse panel of non-kinase targets known to be associated with adverse drug reactions.

Principle: A panel of assays, typically radioligand binding or enzymatic assays, is used to detect interactions with a wide range of G-protein coupled receptors (GPCRs), ion channels, transporters, and non-kinase enzymes.[11][12]

Methodology:

• Compound Preparation: N-(1H-1,2,4-triazol-5-yl)acetamide is dissolved in a suitable solvent (e.g., DMSO) and diluted to a final screening concentration (typically 10 µM).[13]

• Binding Assays: For receptor and ion channel targets, the assay measures the ability of the test compound to displace a high-affinity radiolabeled ligand from the target protein expressed in a recombinant cell line or prepared from native tissue.

• Enzymatic Assays: For enzyme targets, the assay measures the ability of the test compound to inhibit the catalytic activity of the purified enzyme using a specific substrate.

• Detection: Radioactivity is measured using a scintillation counter for binding assays. For enzymatic assays, a variety of detection methods (e.g., colorimetric, fluorescent, luminescent) are used to quantify product formation.

• Data Analysis: Results are typically expressed as the percent inhibition of binding or enzyme activity compared to a control. A result showing greater than 50% inhibition is generally considered a significant "hit" and warrants further investigation.[13]

Visualizations

The following diagrams illustrate a key signaling pathway often modulated by 1,2,4-triazole derivatives and a typical workflow for cross-reactivity profiling.

Caption: Potential inhibition of the EGFR signaling pathway by 1,2,4-triazole derivatives.

Caption: High-level workflow for generating a cross-reactivity profile.

References

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chayon.co.kr [chayon.co.kr]
• 6. Novel 2-[thio]acetamide linked quinazoline/1,2,4-triazole/chalcone hybrids: Design, synthesis, and anticancer activity as EGFR inhibitors and apoptotic inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of 1,2,4-Triazole-Based p97 Inhibitors for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 12. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 13. biorxiv.org [biorxiv.org]

A Comparative Analysis of the Pharmacokinetic Profiles of Novel N-(1H-1,2,4-triazol-5-yl)acetamide Antifungal Derivatives

For researchers, scientists, and professionals in drug development, this guide provides a detailed pharmacokinetic comparison of novel triazole antifungal agents, specifically derivatives of N-(1H-1,2,4-triazol-5-yl)acetamide. The following data and protocols are compiled from preclinical studies to facilitate the objective evaluation of these compounds.

A study comparing the pharmacokinetic profiles of several novel triazole antifungal agents—SYN-2836, SYN-2869, SYN-2903, and SYN-2921—was conducted in different animal species to identify a lead compound and understand species-specific differences.[1] These compounds are derivatives of the N-(1H-1,2,4-triazol-5-yl)acetamide scaffold, a class of molecules with significant interest in medicinal chemistry due to their diverse biological activities.[2]

Comparative Pharmacokinetic Data

The pharmacokinetic parameters of the SYN azole derivatives were evaluated in rats following intravenous and oral administration. The data presented below summarizes the key findings from the intravenous administration studies.

Table 1: Comparative Pharmacokinetic Parameters of SYN Azole Derivatives in Rats following a Single Intravenous Dose of 20 mg/kg.

Compound	AUC0-∞ (μg·h/ml)	Clearance (CL) (ml/min/kg)	Half-life (t1/2) (h)	Volume of Distribution (V) (L/kg)
SYN-2836	12.22 ± 2.1	28.3 ± 5.8	1.8 ± 0.3	4.3 ± 0.6
SYN-2869	12.92 ± 0.73	25.9 ± 1.5	2.1 ± 0.4	4.5 ± 0.5
SYN-2903	32.55 ± 7.11	10.8 ± 2.4	2.3 ± 0.5	2.2 ± 0.3
SYN-2921	7.86 ± 4.16	55.4 ± 26.6	1.5 ± 0.4	6.8 ± 1.3

Data adapted from a study on the interspecies comparison of the pharmacokinetics of novel triazole antifungal agents.[1]

Following oral administration of a 50 mg/kg dose to mice, the maximum plasma concentrations (Cmax) of the SYN azoles ranged from 3.41 to 7.31 μg/ml.[1] Notably, the clearance of SYN-2921 was significantly different from the other derivatives.[1] The differences in the volume of distribution among the compounds, with SYN-2921 being the most lipophilic, suggest variations in tissue distribution.[1] For instance, SYN-2869 exhibited the highest concentration in the lungs, which could contribute to its potent efficacy in respiratory tract infection models.[1]

Experimental Protocols

The following is a generalized methodology for the in vivo pharmacokinetic studies based on standard practices in the field.[3]

1. Animal Models: Studies are typically conducted in rodent (e.g., mice, rats) and non-rodent (e.g., dogs, rabbits) species.[3] The choice of species can be critical, as significant pharmacokinetic differences can be observed between them.[1]

2. Drug Administration: The test compounds are administered via various routes, including intravenous (bolus or infusion) and oral gavage, to assess both systemic and oral bioavailability.[3] The formulation of the drug is a critical factor that can influence its absorption.

3. Sample Collection: Blood samples are collected at predetermined time points after drug administration.[4] Plasma is separated from the blood samples for subsequent analysis. For tissue distribution studies, various organs are collected at the end of the study.[3]

4. Bioanalytical Method: The concentration of the drug and its potential metabolites in plasma and tissue homogenates is determined using a validated bioanalytical method, typically high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).[4]

5. Pharmacokinetic Analysis: The resulting plasma concentration-time data is analyzed using non-compartmental or compartmental pharmacokinetic models to determine key parameters such as:

• Area Under the Curve (AUC): A measure of total drug exposure over time.[5][6]

• Clearance (CL): The volume of plasma cleared of the drug per unit time.

• Volume of Distribution (V): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

• Half-life (t1/2): The time required for the drug concentration in the body to be reduced by half.

Experimental Workflow

The following diagram illustrates a typical workflow for a preclinical pharmacokinetic study.

Caption: Workflow of a typical preclinical pharmacokinetic study.

Signaling Pathways and Drug Metabolism

While not directly elucidated in the comparative study of SYN derivatives, triazole antifungal agents generally exert their effect by inhibiting the fungal cytochrome P450 enzyme 14α-demethylase, which is crucial for ergosterol biosynthesis.[7] Ergosterol is a vital component of the fungal cell membrane. Inhibition of its synthesis leads to disruption of the membrane and ultimately fungal cell death.

Furthermore, many triazoles are known to be substrates and inhibitors of mammalian cytochrome P450 (CYP) isoenzymes, particularly CYP3A4.[7] This can lead to significant drug-drug interactions, a critical consideration in drug development.[7] The pharmacokinetic variability observed among the SYN derivatives could be partly attributed to differences in their metabolism by these enzymes. Further studies are required to elucidate the specific metabolic pathways for each derivative.

Conclusion

The pharmacokinetic comparison of these N-(1H-1,2,4-triazol-5-yl)acetamide derivatives reveals significant differences in their absorption, distribution, metabolism, and excretion profiles.[1] Specifically, variations in clearance and volume of distribution highlight the impact of structural modifications on the pharmacokinetic behavior of these compounds.[1] These findings are crucial for the selection of lead candidates for further development and for designing appropriate dosing regimens for future clinical trials. A thorough understanding of the pharmacokinetic and pharmacodynamic relationships is essential for the successful clinical application of this promising class of antifungal agents.[5][6]

References

• 1. Interspecies Comparison of Pharmacokinetics of the Novel Triazole Antifungal Agent SYN-2869 and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vivo Pharmacokinetic studies – Rodent and Non Rodent – Vimta Labs [vimta.com]
• 4. The evaluation of pharmacokinetic parameters of 4-(5-methyl-1,3,4-oxadiazole-2-yl)-benzenesulfonamide and its metabolites in rat plasma | Research Results in Pharmacology [rrpharmacology.ru]
• 5. In Vivo Pharmacokinetics and Pharmacodynamics of a New Triazole, Voriconazole, in a Murine Candidiasis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vivo pharmacokinetics and pharmacodynamics of a new triazole, voriconazole, in a murine candidiasis model [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of N-(1H-1,2,4-triazol-5-yl)acetamide: A Procedural Guide

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE) and are aware of the potential hazards.

Personal Protective Equipment (PPE) Summary

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against potential splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents direct skin contact with the chemical.
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes.	Minimizes the risk of skin exposure to the compound.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.	Prevents the inhalation of potentially harmful dust or vapors.

Step-by-Step Disposal Procedure

The primary method for the disposal of N-(1H-1,2,4-triazol-5-yl)acetamide is through an approved hazardous waste disposal facility.

• Waste Identification and Segregation:

  • Clearly label the waste container with the full chemical name: "N-(1H-1,2,4-triazol-5-yl)acetamide".

  • Do not mix this waste with other waste streams to avoid potential chemical reactions.[1]

• Containerization:

  • Use a dedicated, leak-proof, and sealable container suitable for hazardous chemical waste.[1]

  • Ensure the container is kept tightly closed except when adding waste.[1]

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Keep the storage area cool and dry, away from incompatible materials such as strong oxidizing agents.[1]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[1]

  • Provide the waste disposal company with as much information as possible about the compound, including its chemical family (acetamide, triazole derivative).

• Spill Response:

  • In the event of a spill, evacuate the immediate area and ensure it is well-ventilated.

  • For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the substance.

  • Carefully collect the absorbed material and any contaminated cleaning supplies into a labeled hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

Experimental Workflow for Disposal

Caption: Disposal Workflow for N-(1H-1,2,4-triazol-5-yl)acetamide

It is imperative to always consult with your institution's safety officer and adhere to all established protocols for chemical waste disposal. The information provided here serves as a general guideline and should be supplemented with site-specific procedures.

References

• 1. benchchem.com [benchchem.com]

Personal protective equipment for handling N-(1H-1,2,4-triazol-5-yl)acetamide

Disclaimer: No specific Safety Data Sheet (SDS) was found for N-(1H-1,2,4-triazol-5-yl)acetamide. The following guidance is based on the safety protocols for similar chemical structures, including acetamide and other triazole derivatives. It is imperative to handle this compound with caution in a well-ventilated laboratory setting.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling N-(1H-1,2,4-triazol-5-yl)acetamide. The following procedures for personal protective equipment (PPE), operational handling, and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling N-(1H-1,2,4-triazol-5-yl)acetamide, a comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US), or a face shield.[1]	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[1]	Prevents skin contact with the chemical.
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes.[1]	Minimizes skin exposure.
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if dust is generated or if exposure limits are exceeded.[1]	Prevents inhalation of potentially harmful dust or vapors.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential to safely handle N-(1H-1,2,4-triazol-5-yl)acetamide from receipt to disposal.

• Preparation and Area Setup :

  • Ensure the work area is in a well-ventilated chemical fume hood.[1][2][3]

  • Have an eyewash station and safety shower readily accessible.[4]

  • Assemble all necessary equipment and reagents before commencing work.

• Handling the Compound :

  • Wear the appropriate PPE as detailed in the table above.

  • Avoid the formation and inhalation of dust.[1][2]

  • Use spatulas and weighing paper to handle the solid compound.

  • Keep the container tightly closed when not in use.[1]

• In Case of a Spill :

  • Evacuate and secure the area.

  • Contain the spill.

  • For a solid spill, carefully sweep or vacuum the material into a designated, labeled hazardous waste container. Avoid generating dust.

  • Decontaminate the spill area with an appropriate solvent and cleaning materials.

  • Dispose of all contaminated materials as hazardous waste.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of N-(1H-1,2,4-triazol-5-yl)acetamide and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Collect all waste, including unused compounds and contaminated disposables (e.g., gloves, weighing paper), in a clearly labeled, sealed, and suitable hazardous waste container.[1]

  • Do not mix this waste with other waste streams.[1]

• Container Management :

  • Ensure waste containers are kept tightly closed.[1]

  • Store containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

• Final Disposal :

  • The primary method for disposal is through an approved hazardous waste disposal facility.[1]

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for pickup and disposal.[1]

  • Provide the waste disposal company with as much information as possible about the chemical, noting its nature as a triazole derivative.

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. archpdfs.lps.org [archpdfs.lps.org]
• 4. southwest.tn.edu [southwest.tn.edu]